N-Propargyl Phenothiazine

• CAS: 4282-78-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis Mechanism of N-Propargyl Phenothiazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of the synthesis of N-propargyl phenothiazine, a critical building block in medicinal chemistry and materials science. We will delve into the core reaction mechanisms, compare synthetic methodologies, and explain the causality behind experimental choices, offering field-proven insights for professionals in drug development and chemical research.

Introduction: The Strategic Importance of N-Propargylation

Phenothiazine is a sulfur- and nitrogen-containing heterocyclic scaffold that forms the core of numerous FDA-approved drugs, particularly in the realm of antipsychotics and antihistamines.[1][2] Its bioactivity is profoundly influenced by the substituent at the N-10 position of the tricyclic ring system. The introduction of a propargyl group—a three-carbon chain containing a terminal alkyne—is a key synthetic transformation. This N-propargylation does more than just modify the pharmacological profile; it installs a highly versatile chemical handle.[1][3] The terminal alkyne of the propargyl group enables further derivatization through powerful and efficient reactions like the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," opening avenues to novel conjugates and complex molecular architectures.

Part 1: The Core Mechanism - Nucleophilic Substitution

The synthesis of N-propargyl phenothiazine is fundamentally a nucleophilic substitution reaction, specifically an SN2 mechanism. The key steps involve the deprotonation of the phenothiazine nitrogen followed by its attack on an electrophilic propargyl source.

Step 1: Deprotonation and Formation of the Phenothiazinate Anion

The nitrogen atom at the 10-position of the phenothiazine ring is part of a secondary amine. While nucleophilic, its reactivity is significantly enhanced upon deprotonation. A suitable base is required to abstract the acidic proton (pKa ≈ 23-25 in DMSO), generating a highly nucleophilic phenothiazinate anion.

Phenothiazine (N-H) + Base → Phenothiazinate Anion (N⁻) + [H-Base]⁺

The choice of base is critical and dictates the reaction conditions. Strong bases like sodium hydride (NaH) or sodium amide (NaNH₂) ensure essentially irreversible and complete deprotonation, often allowing the reaction to proceed at lower temperatures.[4][5] More common and less hazardous bases like potassium carbonate (K₂CO₃) or alkali hydroxides (NaOH, KOH) are also effective, though they may require heating to drive the equilibrium towards the formation of the anion.[6][7][8]

Step 2: SN2 Attack on the Propargyl Electrophile

The generated phenothiazinate anion acts as a potent nucleophile. It attacks the electrophilic methylene carbon (the carbon adjacent to the leaving group) of the propargylating agent, typically propargyl bromide. In a concerted SN2 fashion, the nucleophile attacks as the bromide ion departs, leading to the formation of the new N-C bond.

Phenothiazinate Anion (N⁻) + Propargyl Bromide → N-Propargyl Phenothiazine + Br⁻

The overall mechanism is illustrated below.

Caption: General SN2 mechanism for N-propargylation of phenothiazine.

Part 2: Synthetic Methodologies and Protocols

While the core mechanism remains the same, several practical methodologies exist to achieve this transformation. The choice depends on factors like scale, desired purity, cost, and environmental considerations.

Methodology A: Conventional Synthesis in Anhydrous Organic Solvents

This is the classic and most direct approach, relying on a homogenous reaction mixture in a polar aprotic solvent.

Causality Behind Experimental Choices:

• Solvent: Polar aprotic solvents like N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF), or Acetonitrile are chosen because they effectively solvate the cation of the base (e.g., Na⁺ or K⁺) but do not strongly solvate the phenothiazinate anion through hydrogen bonding. This leaves the anion "naked" and highly reactive, accelerating the SN2 reaction.[4][7][8]

• Base: Strong bases like Sodium Hydride (NaH) are often used for their high reactivity and the fact that the only byproduct is hydrogen gas, which is easily removed from the reaction.[4] Weaker inorganic bases like Potassium Carbonate (K₂CO₃) are safer and more economical but often require higher temperatures (reflux) to achieve a sufficient reaction rate.[7][8]

• Temperature: Reactions are frequently heated to reflux to overcome the activation energy barrier, especially when using weaker bases.[5][6]

Experimental Protocol: N-Propargylation using K₂CO₃ in DMF

Parameter	Value / Description	Rationale
Reactants	Phenothiazine (1.0 eq), Propargyl Bromide (1.1-1.5 eq)	A slight excess of the alkylating agent ensures complete consumption of the phenothiazine.
Base	Anhydrous Potassium Carbonate (K₂CO₃, 2.0-3.0 eq)	Acts as the proton acceptor; being a solid, a stoichiometric excess is used.
Solvent	Anhydrous N,N-Dimethylformamide (DMF)	A polar aprotic solvent that promotes the SN2 reaction.
Temperature	60-80 °C	Provides sufficient thermal energy for the reaction to proceed at a reasonable rate.
Reaction Time	4-12 hours	Monitored by Thin Layer Chromatography (TLC) until starting material is consumed.
Workup	Quench with water, extract with an organic solvent (e.g., Ethyl Acetate), wash, dry, and concentrate.	Standard aqueous workup to remove inorganic salts and DMF.

| Purification | Column chromatography on silica gel. | To isolate the pure N-propargyl phenothiazine from unreacted starting materials and byproducts. |

Methodology B: Phase-Transfer Catalysis (PTC)

Phase-Transfer Catalysis is a powerful and green alternative that avoids the need for expensive anhydrous solvents and strong, hazardous bases. The reaction occurs in a biphasic system (typically aqueous/organic).[9][10][11]

Causality Behind Experimental Choices:

• The PTC Principle: A phase-transfer catalyst, usually a quaternary ammonium salt like tetrabutylammonium bromide (TBAB) or Aliquat 336, facilitates the transfer of a reactant from one phase to another where the reaction can occur.[10][12] In this case, the catalyst can transport the hydroxide ion (OH⁻) from the aqueous phase into the organic phase to deprotonate the phenothiazine.[9][11]

• Advantages: This method allows the use of inexpensive and safe aqueous solutions of bases like NaOH or KOH.[11][13] It often proceeds under milder conditions, simplifies the workup, and reduces organic solvent waste, aligning with the principles of green chemistry.[9][11]

Caption: The catalytic cycle of Phase-Transfer Catalysis for N-propargylation.

Experimental Protocol: N-Propargylation using PTC

Parameter	Value / Description	Rationale
Reactants	Phenothiazine (1.0 eq), Propargyl Bromide (1.1 eq)	Standard stoichiometry for SN2 reactions.
Base	50% Aqueous NaOH solution	An inexpensive, readily available, and strong base.
Catalyst	Tetrabutylammonium Bromide (TBAB, 5-10 mol%)	A common and effective phase-transfer catalyst.
Solvent	Toluene or Dichloromethane	An immiscible organic solvent to dissolve the substrate and product.
Temperature	Room Temperature to 40 °C	PTC often allows for milder reaction conditions compared to conventional methods.
Reaction Time	2-6 hours	Typically faster due to the high reactivity of the ion-paired anion in the organic phase.
Workup	Separate the organic and aqueous layers, wash the organic layer with water, dry, and concentrate.	Simplified workup as the base and salts remain in the aqueous phase.

| Purification | Column chromatography (if necessary). | The product is often obtained in high purity, sometimes requiring minimal purification. |

Part 3: Factors Influencing Reaction Outcome

• Side Reactions: While N-alkylation is electronically and sterically favored, trace amounts of C-alkylation at positions 2, 3, 7, or 8 can occur, particularly under harsh conditions. The choice of base and catalyst system can influence this selectivity.[14]

• Propargylating Agent: Propargyl bromide is the most common reagent due to its good balance of reactivity and stability. Propargyl iodide would be more reactive but also less stable and more expensive. Propargyl chloride would be less reactive, requiring more forcing conditions.

• Purity of Reagents: The use of anhydrous solvents and freshly distilled reagents in the conventional method is crucial to prevent the quenching of the base and the phenothiazinate anion by water.

Part 4: Characterization

Confirmation of the successful synthesis of N-propargyl phenothiazine is typically achieved through a combination of spectroscopic methods:

• ¹H NMR: The disappearance of the broad singlet corresponding to the N-H proton (typically > 8 ppm) is a key indicator. The appearance of new signals for the propargyl group is confirmatory: a triplet for the acetylenic proton (~2.2 ppm) and a doublet for the methylene protons (~4.5 ppm).

• ¹³C NMR: The appearance of new carbons corresponding to the alkyne and methylene groups of the propargyl substituent.

• IR Spectroscopy: The disappearance of the N-H stretching band (~3300 cm⁻¹) and the appearance of a sharp C≡C-H stretching band (~3290 cm⁻¹) and a C≡C stretching band (~2120 cm⁻¹).

• Mass Spectrometry: The molecular ion peak will correspond to the calculated mass of N-propargyl phenothiazine (C₁₅H₁₁NS).

Conclusion

The N-propargylation of phenothiazine is a robust and fundamental transformation in organic synthesis. The choice between a conventional approach using anhydrous organic solvents and a modern, greener Phase-Transfer Catalysis method depends on the specific requirements of the research or development goal. The conventional method offers straightforward, well-established protocols, while PTC provides a more sustainable, efficient, and often higher-yielding alternative. Understanding the underlying SN2 mechanism and the rationale behind the various experimental parameters empowers researchers to optimize this crucial synthesis for the development of next-generation pharmaceuticals and advanced materials.

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The Propargyl Moiety: A Key to Unlocking New Potential in Phenothiazine Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a propargyl group at the N-10 position of the phenothiazine scaffold marks a significant evolution in the chemical and biological profile of this venerable pharmacophore. This technical guide provides a comprehensive exploration of the chemical properties of N-Propargyl Phenothiazine (10-propargyl-10H-phenothiazine), offering a synthesized perspective for researchers in medicinal chemistry and materials science. We will delve into its synthesis, spectroscopic signature, the unique reactivity imparted by the terminal alkyne, and the emerging understanding of its mechanism of action in biological systems. This document is structured to provide not only foundational knowledge but also actionable insights for the design and execution of future research endeavors.

The Phenothiazine Core: A Legacy of Versatility

Phenothiazine, a tricyclic heterocyclic compound, has long been a cornerstone of medicinal chemistry.[1] Its derivatives have given rise to a plethora of drugs with diverse therapeutic applications, including antipsychotic, antihistaminic, and antiemetic agents.[1] The "butterfly" conformation of the phenothiazine nucleus and its electron-rich nature are key to its biological activity, allowing it to interact with a variety of biological targets.[2][3] The strategic introduction of substituents at the N-10 position has been a fruitful avenue for modulating the pharmacological properties of this scaffold.[4]

Synthesis of N-Propargyl Phenothiazine: A Practical Approach

The most common and efficient method for the synthesis of N-Propargyl Phenothiazine is the direct N-alkylation of the phenothiazine core using propargyl bromide. This reaction proceeds via a nucleophilic substitution mechanism, where the nitrogen atom of the phenothiazine ring attacks the electrophilic carbon of propargyl bromide.

Experimental Protocol: N-Propargylation of Phenothiazine

Objective: To synthesize 10-propargyl-10H-phenothiazine.

Materials:

• 10H-Phenothiazine

• Propargyl bromide (80% solution in toluene)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Deionized water

• Dichloromethane (CH₂Cl₂) or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a solution of 10H-phenothiazine (1.0 eq) in anhydrous DMF or THF, add sodium hydride (1.5 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Stir the mixture at room temperature for 1 hour to allow for the complete deprotonation of the phenothiazine nitrogen, forming the corresponding sodium salt.

• Alkylation: Add propargyl bromide (2.7 eq) dropwise to the reaction mixture.

• Reaction: Continue stirring the reaction mixture at room temperature for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching and Extraction: Upon completion, carefully quench the reaction by pouring the mixture into cold deionized water. Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 10-propargyl-10H-phenothiazine.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and an inert atmosphere is critical to prevent the quenching of the strongly basic sodium hydride and the anionic phenothiazine intermediate by moisture.

• Strong Base: A strong base like NaH or potassium tert-butoxide is necessary to deprotonate the weakly acidic N-H of the phenothiazine ring (pKa ≈ 23 in DMSO).[5]

• Excess Propargyl Bromide: A slight excess of the alkylating agent ensures the complete consumption of the phenothiazine starting material.

• Column Chromatography: This purification step is essential to remove unreacted starting materials, by-products, and residual mineral oil from the NaH dispersion.

Spectroscopic Characterization: The Signature of N-Propargyl Phenothiazine

The structural elucidation of N-Propargyl Phenothiazine relies on a combination of spectroscopic techniques. Below is a summary of the expected spectral data based on closely related compounds and foundational principles.

Technique	Expected Observations
¹H NMR	Aromatic protons of the phenothiazine core (multiplets, ~6.5-7.5 ppm). A doublet for the methylene protons (CH₂) adjacent to the nitrogen (~5.0 ppm). A triplet for the terminal alkyne proton (CH) (~2.3 ppm).
¹³C NMR	Aromatic carbons of the phenothiazine core (~115-145 ppm). Methylene carbon (CH₂) signal. Two distinct signals for the alkyne carbons (~70-85 ppm).
IR Spectroscopy	Characteristic C-H stretching of the terminal alkyne (~3300 cm⁻¹). C≡C stretching of the alkyne (~2100-2200 cm⁻¹, typically a weak band). Aromatic C-H and C=C stretching bands.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of N-Propargyl Phenothiazine (C₁₅H₁₁NS, M+ = 237.06).

Chemical Reactivity: The Role of the Propargyl Group

The introduction of the propargyl group provides a versatile handle for further chemical modifications, significantly expanding the synthetic utility of the phenothiazine scaffold.

Reactivity of the Terminal Alkyne

The terminal alkyne of N-Propargyl Phenothiazine is a key functional group that can participate in a variety of chemical transformations:

• Click Chemistry: The terminal alkyne is a prime substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry". This allows for the facile conjugation of N-Propargyl Phenothiazine to a wide range of molecules, including biomolecules, polymers, and fluorescent tags.

• Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction enables the formation of a carbon-carbon bond between the terminal alkyne and aryl or vinyl halides, facilitating the synthesis of more complex derivatives.

• Mannich-type Reactions: The acidic nature of the terminal alkyne proton allows for its participation in Mannich-type reactions, leading to the formation of aminomethylated derivatives with potential biological activities.

• Nucleophilic Addition: The alkyne can act as a Michael acceptor, undergoing nucleophilic addition reactions. This reactivity is particularly relevant in a biological context, where it can react with nucleophilic residues in enzyme active sites.[6]

Key reactions of the N-propargyl phenothiazine alkyne.

Mechanism of Action: The Propargyl Advantage

While the precise mechanism of action for N-Propargyl Phenothiazine is still under investigation, the existing body of knowledge on phenothiazine derivatives and propargylated compounds provides a strong foundation for understanding its biological effects.

Interaction with Biological Targets

The phenothiazine core is known to interact with a multitude of biological targets, including dopamine and serotonin receptors, and can modulate key signaling pathways involved in cell proliferation and inflammation.[7] The propargyl group introduces a new dimension to this activity.

• Covalent Modification: The electrophilic nature of the alkyne can facilitate covalent bond formation with nucleophilic residues, such as cysteine, in the active sites of enzymes.[6] This irreversible inhibition can lead to potent and prolonged biological effects.

• Enhanced Binding Affinity: The rigid, linear structure of the propargyl group can provide additional hydrophobic and van der Waals interactions within a binding pocket, potentially increasing the affinity and selectivity of the molecule for its target.

• Modulation of Signaling Pathways: N-propargyl phenothiazine derivatives have been shown to induce apoptosis in cancer cells by modulating key signaling pathways, such as the caspase cascade.[1] For example, some derivatives have been shown to block caspase 3 expression and inhibit the expression of caspases 8 and 9.[1]

Proposed mechanisms of action for N-propargyl phenothiazine.

Future Directions and Applications

The unique chemical properties of N-Propargyl Phenothiazine position it as a valuable platform for the development of novel therapeutics and research tools.

• Drug Development: The potential for covalent targeting and the ability to modulate key signaling pathways make N-Propargyl Phenothiazine and its derivatives promising candidates for the development of new anticancer, anti-inflammatory, and neuroprotective agents.

• Chemical Biology: The "clickable" nature of the propargyl group makes it an ideal tool for chemical biology research. It can be used to synthesize activity-based probes for target identification and validation, as well as for imaging and tracking the distribution of phenothiazine-based compounds in biological systems.

• Materials Science: The rigid structure and potential for polymerization of the propargyl group could be exploited in the development of novel organic electronic materials.

Conclusion

N-Propargyl Phenothiazine represents a significant advancement in the field of phenothiazine chemistry. The introduction of the propargyl group not only enhances the biological activity of the phenothiazine scaffold but also provides a versatile chemical handle for further derivatization and conjugation. This in-depth technical guide has provided a comprehensive overview of its synthesis, characterization, reactivity, and potential mechanisms of action. It is our hope that this guide will serve as a valuable resource for researchers and scientists, stimulating further innovation in the exploration and application of this promising class of molecules.

References

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Spectroscopic Profile of N-Propargyl Phenothiazine: A Technical Guide

Introduction to N-Propargyl Phenothiazine and the Imperative of Spectroscopic Characterization

Phenothiazine and its derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, including antipsychotic, antihistaminic, and antiemetic properties. The introduction of various substituents, particularly at the nitrogen atom of the central thiazine ring, has been a key strategy in modulating their pharmacological profiles[1]. The propargyl group, a three-carbon chain containing a terminal alkyne, is a versatile functional group in organic synthesis, often utilized in "click" chemistry reactions, and its incorporation into bioactive scaffolds can lead to novel therapeutic agents[1].

N-Propargyl Phenothiazine (10-(prop-2-yn-1-yl)-10H-phenothiazine) merges the privileged phenothiazine core with the synthetically valuable propargyl group. Accurate structural elucidation is the bedrock of any chemical research, and spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide will dissect the anticipated spectroscopic signatures of N-Propargyl Phenothiazine, providing a robust framework for its unambiguous identification and characterization.

Synthesis of N-Propargyl Phenothiazine: A Methodological Overview

The synthesis of N-Propargyl Phenothiazine is typically achieved through the N-alkylation of the phenothiazine core. A common and effective method involves the reaction of phenothiazine with propargyl bromide in the presence of a suitable base to deprotonate the secondary amine of the phenothiazine, facilitating nucleophilic attack on the propargyl bromide.

Experimental Protocol: N-Alkylation of Phenothiazine

• Reactant Preparation: In a round-bottom flask, dissolve phenothiazine in a suitable aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.

• Deprotonation: Add a slight excess of a base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to the solution and stir at room temperature to form the phenothiazine anion.

• Alkylation: Slowly add propargyl bromide to the reaction mixture. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield N-Propargyl Phenothiazine.

Caption: Synthetic workflow for N-Propargyl Phenothiazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The following sections detail the predicted ¹H and ¹³C NMR spectra of N-Propargyl Phenothiazine.

¹H NMR Spectroscopy

The ¹H NMR spectrum of N-Propargyl Phenothiazine is expected to exhibit signals corresponding to the aromatic protons of the phenothiazine core and the protons of the N-propargyl substituent. The chemical shifts of the phenothiazine protons are influenced by the electron-donating nitrogen and sulfur atoms and the anisotropic effects of the aromatic rings. N-alkylation is known to cause slight shifts in the positions of these aromatic protons compared to the parent phenothiazine[2].

The propargyl group will introduce two distinct signals: a triplet for the acetylenic proton and a doublet for the methylene protons, with a characteristic small long-range coupling (⁴J).

Table 1: Predicted ¹H NMR Data for N-Propargyl Phenothiazine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.20 - 6.80	Multiplet	8H	Aromatic Protons (Phenothiazine)
~4.50	Doublet	2H	N-CH ₂-C≡CH
~2.20	Triplet	1H	N-CH₂-C≡CH

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. The phenothiazine core will display a set of signals in the aromatic region, with the carbons directly attached to the nitrogen and sulfur atoms appearing at characteristic chemical shifts. The propargyl group will add three distinct signals for the methylene carbon and the two sp-hybridized carbons of the alkyne.

Table 2: Predicted ¹³C NMR Data for N-Propargyl Phenothiazine

Chemical Shift (δ, ppm)	Assignment
~145	C-N (Aromatic)
~128 - 115	Aromatic Carbons
~80	N-CH₂-C ≡CH
~75	N-CH₂-C≡C H
~35	N-C H₂-C≡CH

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of N-Propargyl Phenothiazine will be a composite of the vibrational modes of the phenothiazine nucleus and the propargyl substituent. The most diagnostic peaks will be those associated with the terminal alkyne of the propargyl group.

Table 3: Predicted IR Absorption Bands for N-Propargyl Phenothiazine

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Sharp, Medium	≡C-H Stretch (Terminal Alkyne)[3][4][5][6][7]
~3100 - 3000	Medium	Aromatic C-H Stretch
~2950	Weak	Aliphatic C-H Stretch
~2120	Sharp, Weak	C≡C Stretch (Terminal Alkyne)[3][4][5][6][7]
~1600 - 1450	Medium-Strong	Aromatic C=C Bending
~1250	Strong	C-N Stretch
~750	Strong	C-H Out-of-plane Bending

The presence of a sharp band around 3300 cm⁻¹ and a weaker, sharp band around 2120 cm⁻¹ are highly indicative of the terminal alkyne functionality and are key to confirming the successful propargylation of the phenothiazine nitrogen.

Caption: General workflow for IR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which is crucial for determining the molecular weight and deducing the structure. For N-Propargyl Phenothiazine (C₁₅H₁₁NS), the expected molecular weight is approximately 237.07 g/mol .

In an electron ionization (EI) mass spectrum, a prominent molecular ion peak ([M]⁺˙) is expected at m/z 237. The fragmentation pattern will likely be dominated by cleavages related to the N-propargyl group. A characteristic fragmentation for N-alkyl phenothiazines is the cleavage of the C-C bond alpha to the nitrogen atom in the side chain[8]. For amines, α-cleavage is a predominant fragmentation pathway[9][10][11].

Predicted Fragmentation Pattern:

• Molecular Ion ([M]⁺˙): m/z = 237

• Loss of H˙ ([M-H]⁺): m/z = 236, arising from the loss of the acetylenic proton.

• Loss of C₃H₃˙ ([M-C₃H₃]⁺): m/z = 198, corresponding to the cleavage of the N-CH₂ bond, leaving the phenothiazine radical cation. This is expected to be a major fragment.

• Propargyl Cation ([C₃H₃]⁺): m/z = 39, a common fragment for propargyl-containing compounds.

Table 4: Predicted Mass Spectrometry Data for N-Propargyl Phenothiazine

m/z	Predicted Identity
237	[C₁₅H₁₁NS]⁺˙ (Molecular Ion)
236	[C₁₅H₁₀NS]⁺
198	[C₁₂H₈NS]⁺
39	[C₃H₃]⁺

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic profile of N-Propargyl Phenothiazine based on a thorough analysis of the constituent structural motifs. The presented NMR, IR, and MS data serve as a valuable reference for researchers working on the synthesis and characterization of this and related compounds. The key identifying features are the characteristic signals of the propargyl group in both NMR and IR spectroscopy, coupled with the expected molecular ion and fragmentation pattern in mass spectrometry. Experimental verification of these predictions will be the ultimate confirmation of the structure of N-Propargyl Phenothiazine.

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A New Frontier: Elucidating the Biological Activity of N-Propargyl Phenothiazine Derivatives

An In-depth Technical Guide for Drug Discovery Professionals

Executive Summary

The phenothiazine tricycle is a privileged scaffold in medicinal chemistry, historically recognized for its profound impact on psychiatry.[1][2] However, the therapeutic potential of this versatile structure extends far beyond neuroleptic activity.[3][4] Recent advancements have focused on novel substitutions, particularly at the thiazine nitrogen, to unlock new pharmacological profiles. This guide delves into the burgeoning field of N-propargyl phenothiazine derivatives, compounds that merge the classic phenothiazine core with a reactive propargyl group. This combination has yielded derivatives with potent anticancer, neuroprotective (specifically as monoamine oxidase inhibitors), and antimicrobial activities. This document serves as a technical resource for researchers, providing a synthesized overview of the mechanistic underpinnings, actionable experimental protocols for evaluation, and a perspective on the future trajectory of these promising therapeutic agents.

Section 1: The Chemical Scaffolding - Understanding N-Propargyl Phenothiazines

The Phenothiazine Core: A Versatile Pharmacophore

The dibenzo-[3][5]-thiazine ring system of phenothiazine is a unique chemical entity.[6] Its non-planar, butterfly-like conformation and electron-rich nature allow it to interact with a wide array of biological targets.[7] First synthesized in the late 19th century, its derivatives have been repurposed and optimized for decades, showing efficacy as antipsychotic, anticancer, antibacterial, and antiprotozoal agents.[3][8] Structural modifications, such as adding electron-withdrawing groups at the 2-position, have been shown to enhance anticancer activity.[3]

The N-Propargyl Moiety: A Key Modulator of Biological Activity

The introduction of a propargyl group (a three-carbon chain with a terminal alkyne) at the N-10 position of the phenothiazine ring is a critical chemical modification. This moiety is particularly significant for its role in mechanism-based enzyme inhibition. The terminal triple bond can act as a precursor to a reactive allene intermediate, which can form a covalent adduct with enzyme cofactors, such as the FAD cofactor of monoamine oxidase (MAO).[9] This has made N-propargyl groups a cornerstone in the design of irreversible MAO inhibitors like selegiline and rasagiline, used in the treatment of Parkinson's disease.[9] Furthermore, the alkyne handle provides a versatile point for further chemical modification via "click chemistry," allowing for the synthesis of complex hybrid molecules.[10]

General Synthesis Strategy

The synthesis of N-propargyl phenothiazine derivatives is typically a straightforward process, making it an attractive scaffold for library generation in drug discovery. The most common approach involves the N-alkylation of the parent phenothiazine heterocycle.

A generalized workflow is as follows:

• Deprotonation: The phenothiazine starting material is treated with a strong base (e.g., sodium hydride) in an aprotic polar solvent (e.g., DMSO, DMF) to deprotonate the amine at the N-10 position, forming a nucleophilic phenothiazine anion.

• Alkylation: Propargyl bromide (or a similar propargyl halide) is added to the reaction mixture. The phenothiazine anion displaces the halide in an SN2 reaction, forming the N-C bond and yielding the final N-propargyl phenothiazine derivative.[4]

• Purification: The crude product is then purified, typically using column chromatography, to isolate the desired compound.

Caption: General synthesis workflow for N-propargyl phenothiazines.

Section 2: Spectrum of Biological Activities

N-propargyl phenothiazine derivatives exhibit a diverse range of biological activities, primarily centered on anticancer, neuroprotective, and antimicrobial effects.

Anticancer Activity

A significant body of research highlights the potent anticancer properties of these derivatives.[5][7] Their mechanism of action is multifaceted, often involving the induction of programmed cell death (apoptosis) and the modulation of key cancer-related signaling pathways.

Mechanisms of Action:

• Induction of Apoptosis: Many N-propargyl derivatives exert their anticancer effects by triggering apoptosis. Studies have shown that these compounds can inhibit the expression of crucial caspases, such as caspase-3, -8, and -9, in cancer cell lines, indicating activation of both the intrinsic and extrinsic apoptotic pathways.[5][11]

• Signaling Pathway Modulation: Phenothiazines are known to interfere with critical cancer-promoting pathways.[12] They can disrupt the PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, proliferation, and survival. By inhibiting this pathway, N-propargyl derivatives can halt tumor progression.[12]

Caption: Key signaling pathways modulated by N-propargyl phenothiazines.

Quantitative Data: The efficacy of these compounds is often quantified by their half-maximal inhibitory concentration (IC50), representing the concentration of a drug that is required for 50% inhibition in vitro.

Derivative Type	Cancer Cell Line	Reported IC50 (µM)	Reference
1,9-diazaphenothiazine (propynyl)	Melanoma C-32	3.83	[6]
2,7-diazaphenothiazine (piperazinylbutynyl)	Breast T-47D	~21.5 (converted from 9.6 µg/mL)	[6]
1,8-diazaphenothiazine (dialkylaminobutynyl)	Glioblastoma SNB-19	26 to 46 (µg/mL range)	[6]
Prothipendyl (azaphenothiazine)	Breast MCF-7	~68.5 (converted from 23.2 µg/mL)	[6]

Note: IC50 values converted from µg/mL are estimations and depend on the specific molecular weight of the compound.

Neuroprotective Activity: MAO Inhibition

The propargylamine functional group is a well-established pharmacophore for inhibiting monoamine oxidases (MAOs), enzymes that metabolize neurotransmitters like dopamine.[9] N-propargyl phenothiazine derivatives have been investigated as potential MAO inhibitors for neurodegenerative diseases.[13]

Mechanism of Action: MAO-A and MAO-B are the two isoforms of the enzyme. While both are drug targets, selective inhibition of MAO-B is particularly desirable for treating Parkinson's disease, as it increases dopamine levels in the brain with a lower risk of the "cheese effect" (a hypertensive crisis) associated with MAO-A inhibition.[9] Many tricyclic compounds, including phenothiazines, show a preference for inhibiting MAO-A, but specific structural modifications can tune this selectivity.[13][14] The N-propargyl group enables these compounds to act as mechanism-based inactivators, forming a covalent bond with the enzyme's FAD cofactor.[9]

Quantitative Data:

Compound	Target	Reported IC50 (µM)	Selectivity	Reference
2-chloro-7-methoxy-10H-phenothiazine	MAO-A	0.576	MAO-A Selective	[13]
2-chloro-7-methoxy-10H-phenothiazine	MAO-B	1.34	MAO-A Selective	[13]
Racemic N-propargylamine-2-aminotetralin	MAO-A	0.721	MAO-A Selective	[9]
Racemic N-propargylamine-2-aminotetralin	MAO-B	14.6	MAO-A Selective	[9]

Antimicrobial Activity

Phenothiazines have long been recognized for their broad-spectrum antimicrobial properties, and N-propargyl derivatives continue this legacy.[15][16] They are active against various bacteria and fungi.[17]

Mechanism of Action: The primary antimicrobial mechanism of phenothiazines involves disrupting bacterial cell processes and integrity. A key target is the bacterial efflux pump system.[15][18] These pumps are a major cause of multidrug resistance, as they actively expel antibiotics from the bacterial cell. Phenothiazines can inhibit these pumps, thereby restoring the efficacy of conventional antibiotics and reversing resistance.[18]

Section 3: Experimental Workflows - From Synthesis to Biological Validation

A robust evaluation of novel N-propargyl phenothiazine derivatives requires a systematic series of in vitro assays. The development of new anticancer drugs, for example, follows a tiered screening process.[19][20]

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N-Propargyl Phenothiazine structure-activity relationship (SAR) studies

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of N-Propargyl Phenothiazines

Authored by: Gemini, Senior Application Scientist

Abstract

The phenothiazine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its broad spectrum of pharmacological activities.[1] The strategic incorporation of an N-propargyl moiety—a well-established pharmacophore for mechanism-based enzyme inhibition—has unlocked new therapeutic avenues, particularly in neuroprotection and oncology. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) governing the efficacy of N-propargyl phenothiazine derivatives. We will explore the causal relationships behind synthetic strategies, dissect the impact of structural modifications on biological targets, present detailed experimental protocols, and offer field-proven insights for researchers, scientists, and drug development professionals.

The Rationale: Merging a Privileged Scaffold with a Reactive Moiety

The tricyclic phenothiazine core is an electron-rich heterocyclic system that has given rise to drugs with antipsychotic, antihistaminic, antiemetic, and, more recently, anticancer and neuroprotective properties.[2] Its therapeutic versatility stems from its unique "butterfly" conformation and its ability to interact with a multitude of biological targets.

The N-propargyl group (a prop-2-yn-1-yl substituent) is of particular interest due to its role as an irreversible inhibitor of flavin-containing enzymes, most notably monoamine oxidase (MAO).[3] Monoamine oxidase inhibitors are critical in the treatment of Parkinson's disease and depression.[4] The terminal alkyne of the propargyl group undergoes enzymatic oxidation by the FAD cofactor within the MAO active site, generating a reactive allene intermediate that covalently binds to the enzyme, leading to its inactivation.[3]

The conjugation of the phenothiazine nucleus with an N-propargyl group represents a rational drug design strategy to create multi-target ligands that combine the broad-spectrum activities of the phenothiazine scaffold with the specific, potent, and irreversible inhibition conferred by the propargyl moiety.

Core Principles of Phenothiazine SAR: A Prerequisite

Understanding the SAR of N-propargyl derivatives requires a foundational knowledge of the parent phenothiazine scaffold. Key structural determinants of activity have been well-established:

• Substitution at C-2: The C-2 position of the phenothiazine ring is the most critical for modulating activity. Electron-withdrawing groups, such as trifluoromethyl (-CF3) or chlorine (-Cl), significantly enhance antipsychotic activity by influencing the conformation and electronic properties of the molecule, which is thought to promote a dopamine-mimicking conformation.[5][6][7] The general order of potency for ring substitution is C-2 > C-3 > C-4 > C-1.[8]

• N-10 Side Chain: For classic neuroleptic activity, a three-carbon alkyl chain separating the N-10 atom of the ring and a terminal tertiary amine is considered optimal.[8][9] This specific length and branching pattern are crucial for proper interaction with the dopamine receptor.[10]

• Sulfur Atom Oxidation: Oxidation of the sulfur atom at position 5 to a sulfoxide or sulfone generally diminishes antipsychotic activity.[1][8]

These foundational principles provide the context for interpreting the more nuanced SAR of N-propargyl substituted analogues.

N-Propargyl Phenothiazine SAR: A Multi-Target Perspective

The introduction of the N-propargyl group directs the activity of phenothiazine derivatives towards new targets and mechanisms, primarily MAO inhibition, neuroprotection, and anticancer activity.

As Monoamine Oxidase (MAO) Inhibitors

The primary rationale for N-propargylation is often the pursuit of MAO inhibition for treating neurodegenerative diseases like Parkinson's.[3]

• Mechanism of Action: N-propargyl phenothiazines act as mechanism-based inactivators of MAO. The propargylamine group is the key functional element for this activity.

• Isoform Selectivity (MAO-A vs. MAO-B): While many tricyclic compounds show a preference for inhibiting MAO-A, the design of N-propargyl derivatives often aims for MAO-B selectivity.[11][12] MAO-B is the predominant isoform in the human brain and is primarily responsible for the metabolism of dopamine.[3] Selective MAO-B inhibitors are preferred for Parkinson's disease treatment as they avoid the "cheese effect" (a hypertensive crisis) associated with non-selective or MAO-A selective inhibitors.[3]

• Ring Substitution Impact: Substituents on the phenothiazine ring can modulate potency and selectivity. For instance, a study of various tricyclic derivatives found that 2-chloro-7-methoxy-10H-phenothiazine was a potent inhibitor of both MAO-A (IC50 = 0.576 µM) and MAO-B (IC50 = 1.34 µM).[12] This highlights that electronic modifications to the ring system directly influence the affinity for the enzyme's active site.

Caption: Mechanism of irreversible MAO inhibition by N-propargyl phenothiazine.

As Anticancer and Antiproliferative Agents

A growing body of research has demonstrated the potent anticancer activity of N-propargyl phenothiazine derivatives.[13]

• Influence of Ring Substituents: The nature and position of substituents on the phenothiazine ring are critical. A study on 6-propargylquinobenzothiazines (an azaphenothiazine) found that derivatives with bromine, trifluoromethyl, or methylthio groups at position 9 exhibited anticancer activity comparable to cisplatin against L-1210 and SW-948 tumor lines.[13] This indicates that electron-withdrawing and lipophilic groups in specific positions can significantly enhance cytotoxicity.

• Mechanism of Action: The anticancer effects are often linked to the induction of apoptosis. For example, 6-propargyl-9-trifluoromethylquinobenzothiazine was shown to block caspase-3 expression and inhibit the expression of caspases 8 and 9 in Jurkat cells, indicating its action through the caspase-dependent apoptotic pathway.[13]

• Further Side-Chain Modification: The propargyl group itself can be a handle for further modification. Mannich reactions on the propargyl moiety to introduce dialkylaminobutynyl side chains have been explored, leveraging the common feature of a tertiary amine in many biologically active phenothiazines.[13]

As Neuroprotective Agents

Beyond MAO inhibition, these compounds exhibit broader neuroprotective effects relevant to diseases like Alzheimer's and ischemic stroke.[14][15][16]

• Antioxidant Activity: The phenothiazine nucleus is a known antioxidant capable of scavenging free radicals.[17][18] This intrinsic property contributes to neuroprotection by mitigating oxidative stress, a key pathological factor in many neurodegenerative diseases.[15][18] Phenothiazine itself has demonstrated potent neuroprotection against toxins like rotenone and MPP+ in cellular and C. elegans models of Parkinson's disease.[16][18]

• Ferroptosis Inhibition: SAR studies have identified phenothiazine derivatives as a new class of ferroptosis inhibitors.[14] Ferroptosis is a form of iron-dependent regulated cell death implicated in ischemic stroke. Systematic modification of the phenothiazine scaffold led to the discovery of highly potent inhibitors, demonstrating that this core can be optimized for novel mechanisms of neuroprotection.[14]

Quantitative SAR Data Summary

The following table summarizes key quantitative data from SAR studies, illustrating the impact of structural modifications on biological activity.

Compound Class	Substitution Pattern	Target/Assay	Activity (IC₅₀ / EC₅₀)	Reference
Phenothiazine Derivative	2-chloro-7-methoxy	Human MAO-A	0.576 µM	[12]
2-chloro-7-methoxy	Human MAO-B	1.34 µM	[12]
Quinizarin (related tricyclic)	1,4-dihydroxyanthraquinone	Human MAO-A	0.065 µM	[12]
Propargylquinobenzothiazine	9-Trifluoromethyl	Jurkat Cells (Apoptosis)	Active (Inhibits Caspase 8/9)	[13]
Propargylquinobenzothiazine	9-Bromo	L-1210 Tumor Line	Comparable to Cisplatin	[13]
Promethazine Derivative	2-(1-(4-(4-methylpiperazin-1-yl)phenyl)ethyl)	HT1080 Cell Ferroptosis	0.0005 µM	[14]

Experimental Protocols & Methodologies

The synthesis and evaluation of N-propargyl phenothiazines rely on established chemical and biological procedures.

General Synthesis of N-10 Propargyl Phenothiazines

This protocol describes a common and effective method for the N-propargylation of a phenothiazine or azaphenothiazine core.[13]

Rationale: This is a standard nucleophilic substitution reaction. The phenothiazine nitrogen, after deprotonation by a strong, non-nucleophilic base like potassium t-butoxide, acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide to form the C-N bond. Anhydrous DMF is used as a polar aprotic solvent to facilitate the reaction.

Caption: General workflow for the synthesis of N-propargyl phenothiazines.

Step-by-Step Protocol:

• Preparation: To a solution of the starting phenothiazine (1 equivalent) in anhydrous dimethylformamide (DMF), add potassium t-butoxide (1.1 equivalents) in portions under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Stir the resulting mixture at room temperature for 30 minutes. The formation of the phenothiazine anion may be accompanied by a color change.

• Alkylation: Cool the mixture in an ice bath and add propargyl bromide (1.2 equivalents) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 3-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the starting material is consumed, pour the reaction mixture into ice-cold water and extract with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure N-propargyl phenothiazine derivative.

• Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[13]

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

Rationale: This fluorometric assay measures the ability of a test compound to inhibit MAO-A or MAO-B activity. The assay uses a non-fluorescent substrate that is oxidized by MAO to produce hydrogen peroxide (H₂O₂). In a coupled reaction, horseradish peroxidase (HRP) uses the generated H₂O₂ to oxidize a probe (e.g., Amplex Red) into a highly fluorescent product (resorufin), which can be quantified. A decrease in fluorescence in the presence of the test compound indicates MAO inhibition.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• MAO substrate (e.g., p-tyramine)

• Horseradish peroxidase (HRP)

• Fluorescent probe (e.g., Amplex Red)

• Phosphate buffer (pH 7.4)

• Test compounds (N-propargyl phenothiazines) and reference inhibitors (e.g., clorgyline for MAO-A, selegiline for MAO-B)

• 96-well black microplates

• Fluorescence microplate reader

Step-by-Step Protocol:

• Reagent Preparation: Prepare stock solutions of enzymes, substrates, HRP, fluorescent probe, and test compounds in appropriate buffers.

• Assay Setup: In each well of a 96-well plate, add:

  • Phosphate buffer.

  • Test compound at various concentrations (typically a serial dilution).

  • MAO-A or MAO-B enzyme solution.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add a reaction mixture containing the MAO substrate, HRP, and the fluorescent probe to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity (e.g., Ex/Em = 535/590 nm for resorufin) every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Normalize the rates relative to a vehicle control (no inhibitor).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using non-linear regression.

Conclusion and Future Directions

The N-propargyl phenothiazine scaffold is a highly versatile platform for the development of multi-target therapeutics. The core SAR principles of the phenothiazine ring, particularly the importance of substitution at the C-2 position, remain relevant and can be leveraged to fine-tune activity. The addition of the N-propargyl group successfully imparts potent, often irreversible, inhibitory activity against key enzymes like MAO, while the overall molecule retains or gains efficacy in areas such as cancer and broader neuroprotection through antioxidant and anti-ferroptotic mechanisms.

Future research should focus on developing derivatives with enhanced selectivity for MAO-B, exploring a wider range of substitutions on the aromatic rings to optimize anticancer potency, and further elucidating the novel neuroprotective mechanisms these compounds may possess. The self-validating nature of these design principles—combining a privileged core with a functionally proven reactive group—ensures that N-propargyl phenothiazines will remain a promising area for therapeutic innovation.

References

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• Pharmaguideline. (n.d.). SAR of Phenothiazines- Promazine hydrochloride, Chlorpromazine hydrochloride, Triflupromazine, Thioridazine hydrochloride, Piperacetazine hydrochloride, Prochlorperazine maleate, Trifluoperazine hydrochloride. Available from: [Link]

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• Morak-Młodawska, B., et al. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. Available from: [Link]

• Al-Ostoot, F.H., et al. (2019). Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives. ResearchGate. Available from: [Link]

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• Van der Walt, E. M., et al. (2022). Phenothiazine, anthraquinone and related tricyclic derivatives as inhibitors of monoamine oxidase. ResearchGate. Available from: [Link]

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• Boyle, J. P., et al. (2021). Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action. Frontiers in Pharmacology, 12, 651555. Available from: [Link]

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An In-Depth Technical Guide to the Electrochemical Behavior of N-Propargyl Phenothiazine

Introduction: The Phenothiazine Core and the Promise of the Propargyl Moiety

Phenothiazine (PTZ) is a robust, sulfur- and nitrogen-containing heterocyclic scaffold that has garnered significant attention across diverse scientific fields, from pharmaceuticals to materials science.[1][2] Its defining characteristic is a stable, butterfly-like structure that can readily undergo reversible one-electron oxidations to form a stable radical cation (PTZ•⁺) and subsequently a dication (PTZ²⁺).[3][4] This rich and reversible redox chemistry is the foundation of its utility in applications such as redox flow batteries, electrochromic devices, and biosensors.[5][6]

This guide focuses on a specific, highly functional derivative: N-Propargyl Phenothiazine (10-propargyl-10H-phenothiazine). The introduction of the propargyl group—a short alkyl chain containing a terminal alkyne—at the central nitrogen atom is a strategic choice. This moiety not only influences the core electronic properties of the phenothiazine system but also introduces a chemically addressable handle for post-functionalization via copper-catalyzed or strain-promoted alkyne-azide cycloaddition, commonly known as "click chemistry."

This document serves as a technical guide for researchers, chemists, and materials scientists. It will elucidate the fundamental electrochemical behavior of N-Propargyl Phenothiazine, provide field-proven experimental protocols for its characterization, and discuss the causality behind its unique properties, grounding all claims in authoritative references.

The Foundational Redox Mechanism of the Phenothiazine Scaffold

The electrochemical signature of any N-substituted phenothiazine is dominated by the inherent properties of the heterocyclic core. The process involves the sequential loss of two electrons from the molecule's highest occupied molecular orbital (HOMO), which has significant contributions from both the nitrogen and sulfur atoms.

The oxidation proceeds in two discrete, single-electron steps:

• First Oxidation: The neutral phenothiazine molecule loses one electron to form a stable radical cation. This species is often intensely colored and can be readily detected by techniques like EPR spectroscopy.[7][3][4]

• Second Oxidation: The radical cation can be further oxidized at a higher potential to form a dication. This species is generally less stable than the radical cation and can be more susceptible to reactions with nucleophiles present in the medium.[8]

This two-step redox process is quasi-reversible and is the cornerstone of phenothiazine's utility as a charge-storage and electrochromic material.

Caption: General Redox Mechanism of N-Substituted Phenothiazine.

Influence of the N-Propargyl Substituent

The identity of the substituent at the N-10 position directly modulates the electrochemical properties of the phenothiazine core. The N-propargyl group is expected to influence the redox behavior in the following ways:

• Electronic Effect: The propargyl group is a small, relatively electron-withdrawing substituent compared to longer alkyl chains. This inductive effect can slightly increase the oxidation potential required to remove the first electron, as the nitrogen lone pair is less electron-rich.

• Steric Hindrance: Unlike bulky N-aryl or long-chain alkyl groups, the propargyl group is sterically unobtrusive. This minimizes conformational changes upon oxidation and helps maintain the reversibility of the redox process.[9]

• Reactivity of the Radical Cation: The structure of the N-substituent can influence the stability and subsequent reaction pathways of the generated radical cation. While long aliphatic chains can lead to sulfoxide formation and piperazine side chains can promote hydroxylation, the propargyl group is not expected to introduce such intramolecular reaction pathways.[8]

The most significant feature of the N-propargyl group is its terminal alkyne, which typically remains electrochemically inert in the potential window used for phenothiazine oxidation. This allows for the electrochemical generation of a redox-active polymer film that is uniformly decorated with pendant alkyne groups, creating a versatile platform for subsequent surface functionalization.

Electrochemical Characterization: A Practical Workflow

Cyclic Voltammetry (CV) is the primary technique for investigating the electrochemical behavior of N-Propargyl Phenothiazine. A typical experiment reveals the oxidation potentials, the reversibility of the redox events, and the potential for electropolymerization.

Caption: Experimental Workflow for CV Analysis.

Detailed Experimental Protocol: Cyclic Voltammetry

This protocol provides a robust starting point for characterizing N-Propargyl Phenothiazine.

1. Materials and Reagents:

• Analyte: N-Propargyl Phenothiazine (typically 1-5 mM concentration).
• Solvent: Acetonitrile (ACN) or Dichloromethane (DCM), anhydrous grade.
• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) or Tetrabutylammonium perchlorate (TBAClO₄).
• Working Electrode (WE): Glassy Carbon (GC) or Platinum (Pt) disk electrode (e.g., 3 mm diameter).
• Reference Electrode (RE): Silver/Silver Ion (Ag/Ag⁺) or Saturated Calomel Electrode (SCE).[10][11]
• Counter Electrode (CE): Platinum wire or mesh.
• Polishing Materials: Alumina slurries (e.g., 1.0, 0.3, and 0.05 µm) on polishing pads.

2. Electrode Preparation (Trustworthiness Pillar):

• Rationale: A pristine electrode surface is paramount for reproducible results. Contamination or surface oxides can alter peak potentials and kinetics.
• Procedure:

• Mechanically polish the WE surface using progressively finer alumina slurries on a polishing pad, moving in a figure-eight motion.
• Rinse the electrode thoroughly with deionized water, then sonicate for 2-3 minutes in acetone, followed by isopropanol, to remove any polishing residue.
• Dry the electrode under a stream of nitrogen.

3. Electrochemical Cell Setup:

• Prepare the analyte solution (e.g., 1 mM N-Propargyl Phenothiazine in 0.1 M TBAPF₆/ACN).
• Transfer the solution to the electrochemical cell.
• Assemble the three-electrode system, ensuring the reference electrode tip is close to the working electrode surface to minimize iR drop.
• Purge the solution with an inert gas (Argon or Nitrogen) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution during the experiment.

4. Data Acquisition:

• Software/Potentiostat: Use a standard potentiostat (e.g., from Gamry, BioLogic, or CH Instruments).
• Initial Scan (Monomer Behavior):
• Set the potential window. A typical range for phenothiazines is from 0 V to +1.5 V (vs. Ag/Ag⁺).
• Set the scan rate to 100 mV/s.
• Run a single cyclic voltammogram. Observe the potential of the first and second oxidation peaks.
• Electropolymerization Scan:
• To grow a polymer film, perform multiple consecutive CV scans (e.g., 10-20 cycles) over the same potential range.[5][12]
• Causality: During the anodic (positive) scan, the monomer is oxidized to the radical cation. At the electrode surface, these radical cations can couple, typically at the 3 and 7 positions of the phenothiazine ring, to form dimers and then oligomers/polymers which precipitate onto the electrode surface.[12]
• Observation: Successful electropolymerization is indicated by the appearance and growth of new redox waves corresponding to the immobilized polymer film, while the monomer oxidation peak may decrease.[12]

Interpreting the Data: Expected Electrochemical Signature

The following table summarizes the expected electrochemical data for N-Propargyl Phenothiazine, inferred from closely related N-substituted derivatives. Actual values must be determined experimentally.

Parameter	Expected Range	Causality & Significance
First Oxidation Potential (Epa1)	+0.6 to +0.9 V vs Ag/Ag⁺	Potential required to form the radical cation. Influenced by the electron-withdrawing nature of the propargyl group.
Second Oxidation Potential (Epa2)	+1.0 to +1.4 V vs Ag/Ag⁺	Potential required to form the dication. The separation between Epa1 and Epa2 indicates the stability of the radical cation.
Reversibility (ipc/ipa)	≈ 1 (for first redox couple)	A peak current ratio close to unity for the first oxidation/reduction indicates a stable, reversible process, crucial for applications like batteries.
Polymer Film Redox Peak	+0.4 to +0.7 V vs Ag/Ag⁺	The polymer film will have its own characteristic redox potential, typically slightly lower than the monomer due to electronic effects of the polymer backbone.

Electropolymerization and the Functional Surface

Repeated potential cycling leads to the formation of a poly(N-Propargyl Phenothiazine) film on the electrode surface. This process is self-limiting; as the conductive polymer film grows, it can eventually passivate the electrode surface, hindering further monomer diffusion and oxidation.[12]

The true value of this specific polymer lies in its surface chemistry. The pendant propargyl groups create a "clickable" surface, a highly versatile platform for covalent immobilization of various molecules.

Caption: Post-Polymerization Functionalization.

This two-step process—electropolymerization followed by a click reaction—is a powerful strategy for fabricating tailored interfaces for applications such as:

• Biosensors: Immobilization of enzymes, antibodies, or DNA probes.

• Drug Delivery: Attachment of therapeutic agents.

• Catalysis: Covalent binding of catalytic nanoparticles or molecular catalysts.

Conclusion

N-Propargyl Phenothiazine stands as a molecule of significant potential, bridging the well-established redox chemistry of the phenothiazine core with the versatile synthetic utility of alkyne "click" chemistry. Its electrochemical behavior is characterized by two reversible one-electron oxidations, with potentials slightly modulated by the N-propargyl substituent. The molecule readily undergoes electropolymerization to form stable, conductive films that are uniquely pre-functionalized for covalent modification. This guide provides the foundational knowledge and practical protocols for researchers to confidently explore and exploit the rich electrochemical properties of N-Propargyl Phenothiazine in the development of next-generation functional materials and devices.

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The Emergence of N-Propargyl Phenothiazine Analogs: A Technical Guide to Synthesis and Neuroprotective Potential

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

The confluence of privileged scaffolds and pharmacophoric innovation marks a significant frontier in the rational design of therapeutics for neurodegenerative diseases. This technical guide provides an in-depth exploration of the discovery and synthesis of N-Propargyl Phenothiazine analogs, a class of compounds engineered to harness the multifaceted biological activities of the phenothiazine core and the neuroprotective attributes of the propargylamine moiety. We will dissect the scientific rationale underpinning this molecular hybridization, present detailed synthetic protocols, and outline a framework for their biological evaluation as potential multi-target agents against the complex pathologies of neurodegenerative disorders.

Introduction: The Rationale for a Molecular Alliance

The phenothiazine tricycle is a well-established "privileged structure" in medicinal chemistry, historically recognized for its antipsychotic properties.[1] However, contemporary research has unveiled a broader spectrum of activities, including potent antioxidant, anti-inflammatory, and neuroprotective effects.[2][3] The unsubstituted phenothiazine core, for instance, has been shown to mitigate oxidative stress and protect the nigrostriatal dopamine system in models of Parkinson's disease.[4] Its ability to scavenge free radicals and modulate pathways implicated in neuronal cell death makes it an attractive foundation for the development of novel neuroprotective agents.[2]

Parallel to the expanding role of phenothiazines, the N-propargyl group has been identified as a critical pharmacophore, most notably for its ability to irreversibly inhibit monoamine oxidase B (MAO-B).[5] Elevated MAO-B activity is a hallmark of aging and neurodegenerative diseases, contributing to increased oxidative stress through the breakdown of dopamine. By inhibiting MAO-B, N-propargyl-containing drugs like selegiline and rasagiline not only preserve dopamine levels but also exert neuroprotective effects.[6]

The strategic fusion of the phenothiazine scaffold with an N-propargyl moiety at the N-10 position presents a compelling therapeutic hypothesis: the creation of a single molecular entity that can simultaneously target multiple pathological cascades in neurodegenerative diseases. This guide will now delve into the practical synthesis and conceptual evaluation of these promising analogs.

Synthesis of N-Propargyl Phenothiazine Analogs

The key transformation in the synthesis of N-Propargyl Phenothiazine analogs is the N-alkylation of the phenothiazine core. A robust and well-documented method for this is the reaction of the parent phenothiazine with propargyl bromide in the presence of a suitable base.[2][3]

Core Synthetic Workflow

The general synthetic scheme involves the deprotonation of the secondary amine at the N-10 position of the phenothiazine ring, followed by nucleophilic attack on propargyl bromide.

Caption: General Synthetic Pathway for N-Propargylation of Phenothiazine.

Detailed Experimental Protocol: N-Alkylation with Propargyl Bromide

This protocol is adapted from methodologies reported for the N-propargylation of related azaphenothiazines and represents a field-proven approach.[2][3]

Materials:

• Substituted or unsubstituted 10H-phenothiazine (1 mmol)

• Potassium tert-butoxide (1.44 mmol)

• Propargyl bromide (80% solution in toluene, 2.7 mmol)

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

• Deionized water

• Dichloromethane (for chromatography)

• Silica gel for column chromatography

Procedure:

• To a solution of the starting phenothiazine (1 mmol) in dry DMF (5 mL) in a round-bottom flask equipped with a magnetic stirrer, add potassium tert-butoxide (0.16 g, 1.44 mmol).

• Stir the reaction mixture at room temperature for 1 hour under an inert atmosphere (e.g., nitrogen or argon). The formation of the phenothiazine anion may be indicated by a color change.

• Add the 80% solution of propargyl bromide in toluene (0.3 mL, 2.7 mmol) dropwise to the reaction mixture.

• Continue stirring the mixture at room temperature for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into deionized water (25 mL).

• Collect the resulting solid precipitate by filtration and wash thoroughly with water.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., dichloromethane) to yield the pure N-propargyl phenothiazine analog.[2][3]

Self-Validation and Characterization: The structure and purity of the synthesized analogs must be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the presence of the propargyl group and the overall molecular structure.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic triple bond stretch of the alkyne.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Biological Evaluation: A Multi-Target Approach

The therapeutic potential of N-Propargyl Phenothiazine analogs lies in their ability to engage multiple targets relevant to neurodegeneration. A comprehensive biological evaluation should, therefore, encompass assays that probe these distinct mechanisms.

Monoamine Oxidase B (MAO-B) Inhibition

The primary rationale for the inclusion of the N-propargyl group is to impart MAO-B inhibitory activity.

Experimental Protocol: Fluorometric MAO-B Inhibition Assay This assay is based on the detection of hydrogen peroxide, a byproduct of MAO-B activity, using a fluorometric probe.

Materials:

• Human recombinant MAO-B enzyme

• Kynuramine or a similar substrate

• Amplex Red® reagent

• Horseradish peroxidase (HRP)

• Phosphate buffer (pH 7.4)

• N-Propargyl Phenothiazine test compounds

• Reference inhibitors (e.g., selegiline, rasagiline)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and reference inhibitors in phosphate buffer.

• In a 96-well black microplate, add the test compounds or reference inhibitors, followed by the MAO-B enzyme solution.

• Incubate the plate at 37°C for a predefined period (e.g., 15 minutes).

• Initiate the enzymatic reaction by adding the substrate (e.g., kynuramine).

• Simultaneously, add the Amplex Red®/HRP working solution.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 590 nm emission) over time.

• Calculate the rate of reaction and determine the percent inhibition for each compound concentration.

• Plot the percent inhibition against the logarithm of the compound concentration to determine the IC₅₀ value.

Neuroprotective and Antioxidant Activity

The phenothiazine core is expected to contribute significant neuroprotective and antioxidant effects.

Experimental Protocol: In Vitro Neuroprotection Assay against Oxidative Stress This protocol assesses the ability of the compounds to protect neuronal cells from damage induced by an oxidative toxin.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Cell culture medium and supplements

• Oxidative stress-inducing agent (e.g., 6-hydroxydopamine (6-OHDA) or H₂O₂)

• N-Propargyl Phenothiazine test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the N-Propargyl Phenothiazine analogs for a specified duration (e.g., 1-2 hours).

• Induce oxidative stress by adding the neurotoxin (e.g., 6-OHDA) to the wells (excluding the control wells).

• Incubate the cells for an appropriate time (e.g., 24 hours).

• Assess cell viability using the MTT assay. Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals by adding the solubilization buffer.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and plot it against the compound concentration to determine the EC₅₀ value for neuroprotection.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for N-propargyl phenothiazines is emerging, we can extrapolate from the broader phenothiazine and propargylamine literature.

Structural Modification	Predicted Impact on Activity	Rationale
Electron-withdrawing group at C2	Increased neuroleptic and potentially other biological activities.	Enhances the dopamine receptor mimicking conformation and can influence the electronic properties of the tricyclic system.[7]
Alkyl chain length at N10	A three-carbon chain is often optimal for neuroleptic activity. The propargyl group (a three-carbon equivalent) fits this general profile.	Optimal spacing for receptor interaction.[7]
Substitution on the propargyl chain	May modulate MAO-B inhibitory potency and selectivity.	Can influence binding to the active site of the enzyme.
Substitutions on the aromatic rings	Can modulate lipophilicity, which affects blood-brain barrier permeability and overall pharmacokinetics.	Halogen or trifluoromethyl groups often increase potency.[8]

Concluding Remarks and Future Directions

The design and synthesis of N-Propargyl Phenothiazine analogs represent a rational, multi-target approach to developing novel therapeutics for neurodegenerative diseases. The combination of a neuroprotective phenothiazine core with a MAO-B inhibitory propargylamine moiety holds significant promise for simultaneously addressing oxidative stress, neuroinflammation, and dopamine depletion. The synthetic routes are accessible, and the biological evaluation framework is well-established.

Future research should focus on the synthesis of a diverse library of these analogs with systematic variations in the substitution patterns on both the phenothiazine rings and the propargyl chain. In-depth mechanistic studies are warranted to elucidate the precise signaling pathways modulated by these compounds. Furthermore, pharmacokinetic and in vivo efficacy studies in relevant animal models of neurodegeneration will be crucial to validate their therapeutic potential. This class of compounds represents a fertile ground for discovery in the ongoing quest for effective treatments for diseases like Parkinson's and Alzheimer's.

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• Todd, K. G., et al. (1999). Synthesis of N-propargylphenelzine and analogues as neuroprotective agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 14(3), 225-233.

• Morak-Młodawska, B., et al. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 134-145. [Link]

• Jezierska, A., et al. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. ResearchGate. [Link]

• Singh, H., et al. (2019). Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives 1. ResearchGate. [Link]

• Barattucci, A., et al. (2020). N-Alkylation of 2-Methoxy-10H-Phenothiazine Revisited. A Facile Entry to Diversely N-substituted Phenothiazine-Coumarin Hybrid Dyes. ChemRxiv. [Link]

• Tapia-Rojas, C., et al. (2019). Phenothiazine normalizes the NADH/NAD+ ratio, maintains mitochondrial integrity and protects the nigrostriatal dopamine system in a chronic rotenone model of Parkinson's disease. Redox Biology, 24, 101164. [Link]

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• ResearchGate. (n.d.). Scheme 8: Alkylation reaction of Phenothiazine using propargyl bromide. ResearchGate. [Link]

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• Guillon, J., et al. (2003). Synthesis and initial results for MAO-B inhibition by new N-propargyl-3-pyrrol-1-ylindanamine derivatives, analogues of rasagiline. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(2), 147-153. [Link]

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A Theoretical Exploration of the N-Propargyl Phenothiazine Molecular Structure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical examination of the molecular structure of N-Propargyl Phenothiazine. Phenothiazine and its derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[1][2] The introduction of an N-propargyl group offers a versatile handle for further chemical modifications, making a thorough understanding of its structural implications crucial for rational drug design.[3] This document synthesizes established computational methodologies and field-proven insights to elucidate the conformational landscape, electronic properties, and spectroscopic characteristics of N-Propargyl Phenothiazine. By detailing the causality behind theoretical choices and outlining protocols for experimental validation, this guide serves as a robust resource for researchers engaged in the development of novel phenothiazine-based therapeutics.

Introduction: The Significance of the N-Propargyl Phenothiazine Scaffold

The phenothiazine tricycle is a privileged scaffold in pharmacology, forming the basis for numerous antipsychotic, antihistaminic, and antiemetic drugs.[1][4] Its unique, non-planar "butterfly" structure is a key determinant of its biological activity.[4] The nitrogen atom at position 10 is a common site for substitution, with the nature of the substituent significantly influencing the compound's pharmacological profile.[5] The propargyl group, with its terminal alkyne, is of particular interest as it can participate in a variety of chemical transformations, including "click" chemistry, allowing for the facile attachment of other molecular fragments.[3]

A detailed understanding of the molecular structure of N-Propargyl Phenothiazine is paramount for predicting its interactions with biological targets and for designing novel derivatives with enhanced efficacy and specificity. Theoretical studies, particularly quantum chemical calculations, provide a powerful lens through which to explore the molecule's conformational preferences, electronic distribution, and other key physicochemical properties.[6]

Theoretical Methodologies for Structural Elucidation

The computational investigation of N-Propargyl Phenothiazine's molecular structure relies on a suite of well-established quantum chemical methods. The choice of methodology is a critical determinant of the accuracy and reliability of the obtained results.

Density Functional Theory (DFT): The Workhorse of Computational Chemistry

Density Functional Theory (DFT) has emerged as the predominant method for the computational study of medium-sized organic molecules like N-Propargyl Phenothiazine due to its excellent balance of accuracy and computational cost.[6][7]

• Rationale for DFT: DFT methods calculate the electronic structure of a molecule based on its electron density, which is a function of only three spatial coordinates. This is computationally more tractable than traditional wave-function-based methods that deal with the many-electron wavefunction.

• Choice of Functional: The selection of the exchange-correlation functional is crucial in DFT. For systems like phenothiazines, hybrid functionals such as B3LYP (Becke, 3-parameter, Lee-Yang-Parr) are often employed as they incorporate a portion of exact Hartree-Fock exchange, providing a good description of both covalent bonding and non-covalent interactions.[4]

• Basis Set Selection: The basis set describes the atomic orbitals used to construct the molecular orbitals. The 6-31G(d,p) basis set is a common starting point, offering a good compromise between accuracy and computational expense. For more precise calculations, larger basis sets like 6-311++G(d,p) can be utilized to better account for polarization and diffuse functions, which are important for describing non-covalent interactions and anionic species.[8]

Møller-Plesset Perturbation Theory (MP2): A Higher-Level Approach

For a more rigorous treatment of electron correlation, which is essential for accurately modeling dispersion interactions that can influence conformational stability, second-order Møller-Plesset perturbation theory (MP2) can be employed.[7]

• Expertise in Application: While computationally more demanding than DFT, MP2 provides a more reliable description of weak intermolecular and intramolecular interactions. This is particularly relevant for analyzing the potential for π-π stacking in phenothiazine derivatives.[7]

Workflow for Computational Analysis

A typical computational workflow for investigating the molecular structure of N-Propargyl Phenothiazine is as follows:

Caption: A typical workflow for the computational analysis of N-Propargyl Phenothiazine.

Key Structural Features and Theoretical Findings

The introduction of the N-propargyl substituent is expected to have a profound impact on the geometry and electronic structure of the phenothiazine core.

Conformational Isomerism: The Quasi-Axial and Quasi-Equatorial Conformations

N-substituted phenothiazines can exist in two distinct conformations: quasi-axial (ax) and quasi-equatorial (eq).[9] These arise from the inversion of the nitrogen atom and the puckering of the central thiazine ring.

• Quasi-Axial (ax): The N-propargyl group is oriented perpendicular to the general plane of the benzene rings.

• Quasi-Equatorial (eq): The N-propargyl group is oriented more in the plane of the benzene rings.

The relative stability of these conformers is governed by steric and electronic factors. Theoretical calculations can predict the energy difference between these two forms and the energy barrier for their interconversion.

Caption: Interconversion between quasi-axial and quasi-equatorial conformers of N-Propargyl Phenothiazine.

Geometric Parameters

Geometry optimization using DFT provides detailed information about bond lengths, bond angles, and dihedral angles.

Parameter	Expected Value (Å or °)	Significance
C-S Bond Length	~1.77	Indicator of the degree of conjugation.
C-N Bond Length	~1.40	Reflects the strength of the N-aryl bond.
C-S-C Angle	~98°	Defines the pucker of the thiazine ring.
Butterfly Angle	140-160°	The dihedral angle between the two benzene rings, a key feature of the phenothiazine core.

Table 1: Predicted geometric parameters for N-Propargyl Phenothiazine based on DFT calculations on related structures.[4]

Electronic Properties: Insights from Frontier Molecular Orbitals

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity.

• HOMO: The HOMO is typically localized on the electron-rich phenothiazine ring system, indicating its susceptibility to electrophilic attack.

• LUMO: The LUMO is often distributed over the entire molecule, including the propargyl substituent.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a measure of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.

The propargyl group, being an electron-withdrawing substituent, is expected to lower the energy of the HOMO and LUMO compared to unsubstituted phenothiazine.

Experimental Validation: Bridging Theory and Reality

Theoretical predictions must be validated by experimental data to ensure their accuracy and relevance. Several spectroscopic and crystallographic techniques are invaluable for this purpose.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive experimental determination of a molecule's three-dimensional structure in the solid state.[8]

• Protocol:

  • Crystal Growth: High-quality single crystals of N-Propargyl Phenothiazine are grown, typically by slow evaporation from a suitable solvent.

  • Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions.

• Validation Point: The experimentally determined bond lengths, bond angles, and dihedral angles can be directly compared with the values predicted by theoretical calculations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms in a molecule in solution.[8]

• ¹H and ¹³C NMR: The chemical shifts of the protons and carbons in N-Propargyl Phenothiazine can be predicted using computational methods (e.g., the GIAO method) and compared with the experimental spectra.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can be used to probe the spatial proximity of protons, which can help to distinguish between the quasi-axial and quasi-equatorial conformers in solution.

UV-Visible Spectroscopy

The electronic transitions of N-Propargyl Phenothiazine can be investigated using UV-Visible spectroscopy. Time-dependent DFT (TD-DFT) calculations can predict the absorption wavelengths and oscillator strengths, which can be compared with the experimental spectrum.[4]

Conclusion and Future Directions

This guide has outlined a comprehensive theoretical framework for understanding the molecular structure of N-Propargyl Phenothiazine. By employing a combination of DFT and MP2 methods, researchers can gain deep insights into its conformational preferences, geometric parameters, and electronic properties. The validation of these theoretical predictions through experimental techniques such as X-ray crystallography and NMR spectroscopy is crucial for establishing a complete and accurate picture of this important molecule.

Future theoretical studies could explore the impact of different substituents on the propargyl group or the phenothiazine core, guiding the synthesis of novel derivatives with tailored biological activities. Furthermore, molecular dynamics simulations could be employed to study the dynamic behavior of N-Propargyl Phenothiazine in solution and its interactions with biological macromolecules.

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Solubility and stability of N-Propargyl Phenothiazine compounds

An In-Depth Technical Guide to the Solubility and Stability of N-Propargyl Phenothiazine Compounds

Authored by: Gemini, Senior Application Scientist

Introduction: The Propargyl Moiety on a Privileged Scaffold

Phenothiazine, a tricyclic heterocyclic compound, represents a "privileged scaffold" in medicinal chemistry, forming the basis for numerous drugs with diverse therapeutic applications, including neuroleptic, antihistaminic, and antiemetic activities.[1][2] The introduction of an N-propargyl group (a three-carbon chain with a terminal alkyne) to the phenothiazine nucleus has generated a new class of compounds with unique biological properties, including potential as antiproliferative and anticancer agents.[1] However, the translation of these promising compounds from bench to bedside is critically dependent on their physicochemical properties, primarily their aqueous solubility and chemical stability. Poor solubility can lead to low bioavailability, while instability can result in loss of potency and the formation of potentially toxic degradation products.[3][4]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the critical aspects of solubility and stability for N-Propargyl Phenothiazine (NPP) compounds. We will delve into the theoretical underpinnings, present field-proven experimental protocols, and discuss the interpretation of results within a regulatory framework.

Part 1: Aqueous Solubility of N-Propargyl Phenothiazines

Solubility, defined as the maximum concentration of a substance that can be completely dissolved in a given solvent, is a gatekeeper for oral drug absorption.[5] For a drug to be absorbed through the gastrointestinal tract, it must first be in solution.[3] The phenothiazine core is lipophilic, and while the N-propargyl group is relatively small, NPPs are often characterized as poorly water-soluble.

Factors Influencing Solubility

The solubility of NPPs is a multifactorial property governed by both the intrinsic characteristics of the molecule and the external environment.

• Molecular Structure: The rigid, aromatic phenothiazine structure contributes to high crystal lattice energy, which must be overcome by solvation energy for dissolution to occur. Substituents on the phenothiazine rings can dramatically alter solubility. Electron-withdrawing or -donating groups, their position, and their potential for hydrogen bonding all play a role.[6]

• pH and pKa: Most NPPs, like other phenothiazine derivatives, are weak bases due to the nitrogen atom in the central ring.[7] Their solubility is therefore highly pH-dependent. In acidic environments (pH < pKa), the nitrogen atom becomes protonated, forming a more soluble salt. Conversely, in neutral or basic environments (pH > pKa), the compound exists predominantly in its less soluble, non-ionized form.[5][7]

• Co-solvents and Temperature: The solubility of phenothiazine compounds can be increased through the use of co-solvents like ethanol or propylene glycol, which reduce the polarity of the aqueous medium.[8] For most endothermic dissolution processes, solubility increases with temperature.[5]

Experimental Determination of Solubility

Accurate measurement of solubility is a cornerstone of pre-formulation studies. The "shake-flask" method is the gold standard for determining equilibrium solubility.[7]

Experimental Protocol: Equilibrium Solubility via Shake-Flask Method

Objective: To determine the equilibrium solubility of an N-Propargyl Phenothiazine compound in a specific aqueous medium (e.g., phosphate-buffered saline, pH 7.4).

Causality: This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a definitive solubility value under the tested conditions. Shaking for an extended period (24-48 hours) ensures this equilibrium is not prematurely assumed.

Methodology:

• Preparation: Add an excess amount of the NPP compound to a series of glass vials containing the desired buffer or solvent system. The presence of undissolved solid material at the end of the experiment is crucial for confirming that a saturated solution has been achieved.[7]

• Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25°C or 37°C). Agitate the vials for a predetermined period, typically 24 to 48 hours, to allow the system to reach equilibrium.

• Sample Collection & Separation: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles. The supernatant must then be filtered (e.g., using a 0.22 µm PVDF syringe filter) or centrifuged at high speed to remove all undissolved solids.

• Quantification: Analyze the concentration of the dissolved NPP in the clear filtrate. A validated, stability-indicating HPLC-UV method is typically used for its specificity and sensitivity.[9]

• Calculation: The solubility is reported in units such as mg/mL or µg/mL based on the measured concentration in the saturated solution.

Self-Validation:

• Mass Balance: The presence of visible, undissolved solid at the end of the experiment validates that saturation was reached.

• Time to Equilibrium: To validate the 24-48 hour timeframe, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration no longer increases.

Alternative Solubility Assessment Methods

Method	Principle	Advantages	Disadvantages
Nephelometry	Measures the light scattered by suspended particles in a solution. As a compound dissolves, the amount of scattered light decreases.[10]	High-throughput, requires small amounts of material, provides kinetic and equilibrium data.[10]	Indirect measurement, can be affected by colored solutions or impurities.
¹H NMR Spectroscopy	A saturated solution is prepared, and the concentration is determined by comparing the integral of a characteristic proton signal of the compound to that of an internal standard of known concentration.[6]	Direct measurement, provides structural confirmation.	Requires a relatively high concentration for detection, expensive equipment.

Part 2: Chemical Stability of N-Propargyl Phenothiazines

The stability of an active pharmaceutical ingredient (API) is its capacity to remain within established specifications to maintain its identity, strength, quality, and purity.[11] Phenothiazines are notoriously susceptible to degradation, primarily through oxidation and photolysis.[12][13]

Degradation Pathways

Understanding the likely degradation pathways is essential for developing stable formulations and appropriate storage conditions.

• Oxidation: The sulfur atom in the phenothiazine ring is electron-rich and easily oxidized, forming the corresponding S-oxide (sulfoxide) and subsequently the S-dioxide (sulfone).[12][13] This is often the primary degradation pathway. The reaction can be initiated by atmospheric oxygen and accelerated by heat, light, and the presence of metal ions.[14]

• Photodegradation: Exposure to UV or visible light can excite the phenothiazine molecule, leading to the formation of reactive species like radical cations.[13] This can trigger a cascade of reactions, including oxidation and polymerization, resulting in discoloration and loss of potency.

• Hydrolysis: While the core phenothiazine structure is generally stable to hydrolysis, specific substituents on the N-propargyl chain or the rings could be susceptible to cleavage under strongly acidic or basic conditions.[15]

Below is a diagram illustrating the primary oxidative degradation pathway for a generic N-Propargyl Phenothiazine.

Caption: Oxidative degradation pathway of N-Propargyl Phenothiazine.

Stability Testing: A Regulatory Imperative

Stability testing is a mandatory component of any drug development program, guided by the International Council for Harmonisation (ICH) and the World Health Organization (WHO).[16][17] The goal is to provide evidence on how the quality of an API varies with time under the influence of environmental factors such as temperature, humidity, and light.[11]

Forced Degradation (Stress Testing)

Forced degradation studies are the first step.[4] They involve intentionally exposing the API to conditions more severe than those used in accelerated stability studies to identify likely degradation products and validate the specificity of analytical methods.[4][15][18]

Typical Forced Degradation Conditions:

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M - 1 M HCl, heated (e.g., 60-80°C)	Hydrolysis of labile functional groups.
Base Hydrolysis	0.1 M - 1 M NaOH, heated (e.g., 60-80°C)	Hydrolysis of labile functional groups.
Oxidation	3-30% Hydrogen Peroxide (H₂O₂), room temp or heated	Oxidation of electron-rich moieties (e.g., sulfur atom).[12]
Thermal	Dry heat (e.g., >20°C above accelerated temp)	Thermally induced degradation.
Photostability	Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter (ICH Q1B).	Photolytic cleavage, oxidation, polymerization.[13]

Experimental Protocol: Forced Degradation Study

Objective: To identify potential degradation products of an NPP and establish a stability-indicating analytical method.

Causality: By subjecting the drug to extreme conditions, we can rapidly generate the degradants that might form over a much longer period under normal storage. This allows for the proactive development of an analytical method that can separate and quantify these impurities long before they appear in a commercial batch. A target degradation of 5-20% is often sought to ensure that primary degradants are formed without overly complex secondary degradation.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the NPP in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Condition Application:

  • Hydrolytic: Dilute the stock solution with acidic (HCl) and basic (NaOH) solutions to achieve the target stress conditions. Heat the solutions as required. At specified time points, withdraw samples and immediately neutralize them to stop the reaction.

  • Oxidative: Dilute the stock solution with a solution of H₂O₂. Keep at room temperature or heat gently. Monitor the reaction until the target degradation is achieved.

  • Thermal (Solid State): Place a known quantity of the solid NPP powder in a controlled temperature oven.

  • Photolytic (Solid & Solution): Expose the solid powder and a solution of the NPP to a validated photostability chamber. A control sample should be wrapped in aluminum foil to shield it from light.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, using a high-performance liquid chromatography (HPLC) system, typically with a photodiode array (PDA) detector.

• Method Validation: The analytical method is considered "stability-indicating" if it can resolve the parent NPP peak from all degradation product peaks and from any peaks originating from the placebo or excipients. Peak purity analysis using the PDA detector is essential to confirm that the parent peak is spectrally pure in the presence of degradants.

Formal Stability Studies

Following forced degradation, formal stability studies are conducted on at least two or three primary batches of the API.[11][19] The API is stored in containers that simulate the proposed packaging for storage and distribution.[16]

ICH Recommended Storage Conditions for Long-Term Stability Testing:

Study	Storage Condition	Minimum Time Period	Testing Frequency
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH[16]	12 months (minimum for submission)	Every 3 months for the first year, every 6 months for the second year, and annually thereafter.[20]
Intermediate	30°C ± 2°C / 65% RH ± 5% RH[19]	6 months	0, 3, 6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH[19]	6 months	A minimum of three time points, including initial and final (e.g., 0, 3, and 6 months).[16]

A "significant change" for an API is defined as a failure to meet its specification.[16] If a significant change occurs during the accelerated study, an intermediate study is required.[16]

Workflow for Physicochemical Characterization

The following diagram outlines a logical workflow for assessing the solubility and stability of a new N-Propargyl Phenothiazine candidate.

Caption: Integrated workflow for NPP solubility and stability characterization.

Conclusion

A thorough understanding and systematic evaluation of solubility and stability are non-negotiable for the successful development of N-Propargyl Phenothiazine compounds. By employing robust experimental designs rooted in established scientific principles and regulatory guidelines, researchers can effectively characterize these critical physicochemical properties. This foundational knowledge enables informed decisions in formulation development, defines appropriate storage and handling procedures, and ultimately paves the way for advancing these promising therapeutic agents through the development pipeline.

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N-Propargyl Phenothiazine CAS number and nomenclature

An In-Depth Technical Guide to N-Propargyl Phenothiazine for Advanced Research

Executive Summary

Phenothiazine and its derivatives represent a cornerstone in medicinal chemistry, with a rich history of therapeutic applications, most notably in psychiatry.[1][2] This guide delves into a specific, highly functionalized derivative: N-Propargyl Phenothiazine (also known as 10-(prop-2-yn-1-yl)-10H-phenothiazine). The introduction of the propargyl group at the N-10 position of the phenothiazine nucleus creates a molecule of significant interest for modern drug development. This terminal alkyne moiety serves as a versatile chemical handle for bioconjugation via "click chemistry" and holds potential for targeted enzyme inhibition. This document provides a comprehensive overview of its chemical identity, a validated synthesis protocol, its core mechanism of action inherited from the parent scaffold, and explores its potential in contemporary research fields such as oncology and neuropharmacology.

The Phenothiazine Scaffold: A Privileged Structure in Pharmacology

The tricyclic phenothiazine core, consisting of two benzene rings linked by sulfur and nitrogen atoms, is a classic "privileged structure" in drug discovery.[3] First synthesized in 1883, its derivatives have led to revolutionary drugs.[4][5] The most famous example, Chlorpromazine, was the first typical antipsychotic and fundamentally changed the treatment of schizophrenia.[6]

The therapeutic versatility of phenothiazines is vast, with derivatives exhibiting a wide range of biological activities:

• Antipsychotic: Primarily through dopamine D2 receptor antagonism.[7][8][9]

• Antiemetic: By blocking dopamine receptors in the chemoreceptor trigger zone (CTZ).[7][9]

• Antihistaminic: Due to blockade of H1 histamine receptors.[9]

• Anticancer & Multidrug Resistance (MDR) Reversal: Emerging research shows phenothiazines can induce apoptosis in cancer cells and inhibit efflux pumps that confer drug resistance.[2][6][10]

The functionalization at the nitrogen atom (N-10) is a critical determinant of the pharmacological activity and classification of phenothiazine derivatives.[7][11] The addition of a propargyl group creates a molecule poised for next-generation applications.

Core Chemical Identity: N-Propargyl Phenothiazine

The fundamental characteristics of N-Propargyl Phenothiazine are summarized below, providing the essential data for any researcher initiating studies with this compound.

Nomenclature and Structure

The systematic naming and key identifiers for this compound are crucial for accurate documentation and literature searching.

Property	Value	Source
CAS Number	4282-78-4	[12][13][14]
IUPAC Name	10-(prop-2-yn-1-yl)-10H-phenothiazine
Synonyms	10-Propargylphenothiazine, 10-(2-Propyn-1-yl)-10H-phenothiazine	[12]
Molecular Formula	C₁₅H₁₁NS	[12]
Molecular Weight	237.32 g/mol	[12]

Visualization of Chemical Structure

Caption: Chemical structure of 10-(prop-2-yn-1-yl)-10H-phenothiazine.

Synthesis and Characterization

The synthesis of N-Propargyl Phenothiazine is achieved via a standard nucleophilic substitution reaction, a common strategy for producing N-10 substituted phenothiazine derivatives.[15][16]

Synthetic Workflow

The causality behind this experimental design is straightforward: the amine proton at the N-10 position of phenothiazine is weakly acidic. A strong base is required to deprotonate it, forming the phenothiazinyl anion. This potent nucleophile then readily attacks the electrophilic carbon of propargyl bromide, displacing the bromide leaving group to form the desired C-N bond.

Caption: General workflow for the synthesis and purification of N-Propargyl Phenothiazine.

Detailed Experimental Protocol: Synthesis

This protocol is a self-validating system. Successful synthesis will yield a product with spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry) consistent with the target structure.

Objective: To synthesize 10-(prop-2-yn-1-yl)-10H-phenothiazine.

Materials:

• Phenothiazine (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Propargyl bromide, 80% solution in toluene (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add phenothiazine (1.0 eq). Dissolve it in anhydrous THF.

• Deprotonation: Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution at 0 °C. Rationale: This exothermic reaction generates hydrogen gas; slow addition is critical for safety and control.

• Anion Formation: Allow the mixture to warm to room temperature and stir for 1 hour. The formation of the sodium salt of phenothiazine may be observed.

• Alkylation: Add propargyl bromide solution (1.2 eq) dropwise to the reaction mixture.

• Reaction Completion: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). Rationale: Heating provides the activation energy needed to ensure the reaction goes to completion in a reasonable timeframe.

• Work-up: After the reaction is complete (typically 4-6 hours), cool the flask to room temperature and cautiously quench the reaction by adding deionized water to destroy any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Rationale: This removes acidic impurities and residual water-soluble components.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure N-Propargyl Phenothiazine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action and Research Applications

The biological activity of N-Propargyl Phenothiazine is rooted in two key features: the well-established pharmacology of the phenothiazine core and the unique chemical reactivity of the terminal alkyne.

Core Pharmacological Action: Dopamine D2 Receptor Antagonism

The primary mechanism for the antipsychotic effects of most phenothiazine derivatives is the blockade of dopamine D2 receptors in the brain's mesolimbic pathway.[4][8] This action corrects the dopamine hyperactivity thought to underlie the positive symptoms of psychosis.[7] It is highly probable that N-Propargyl Phenothiazine retains this D2 receptor antagonism.

• Signaling Pathway: D2 receptors are Gi/o protein-coupled. Their activation by dopamine inhibits adenylyl cyclase, reducing intracellular cAMP levels and subsequent Protein Kinase A (PKA) activity. Phenothiazines block this process, preventing dopamine's inhibitory effect.[8]

Caption: Dopamine D2 receptor signaling and its blockade by a phenothiazine derivative.

Research Frontiers & Potential Applications

• Neuropharmacology: The propargyl group is a known pharmacophore in Monoamine Oxidase (MAO) inhibitors. N-Propargyl Phenothiazine could be investigated as a dual-action agent, combining D2 antagonism with MAO inhibition, which may be relevant for certain psychiatric or neurodegenerative disorders.

• Oncology: Phenothiazines are known to have anticancer properties.[6][10] The propargyl group allows for the use of copper-catalyzed or strain-promoted alkyne-azide cycloaddition (click chemistry). This enables the conjugation of N-Propargyl Phenothiazine to targeting ligands (e.g., antibodies, peptides) or fluorescent probes to create novel theranostics or targeted drug delivery systems. Novel propargyl-containing quinobenzothiazines have already shown promising antiproliferative and anti-inflammatory properties.[17]

• Chemical Biology: As a chemical probe, the alkyne handle can be used to identify the molecular targets of phenothiazines within cells. After cellular treatment, "clicking" on a reporter tag (like biotin or a fluorophore) allows for the isolation and identification of binding partners.

Protocol for In Vitro Target Validation: D2 Receptor Binding Assay

This protocol provides a framework for confirming the foundational mechanism of action.

Objective: To determine the binding affinity (Ki) of N-Propargyl Phenothiazine for the human dopamine D2 receptor.

Materials:

• Cell membranes expressing recombinant human D2 receptors.

• [³H]-Spiperone or other suitable radioligand.

• Haloperidol (as a positive control competitor).

• N-Propargyl Phenothiazine test compound.

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂).

• 96-well plates and filtration apparatus.

Procedure:

• Compound Preparation: Prepare serial dilutions of N-Propargyl Phenothiazine and the control compound (Haloperidol) in assay buffer.

• Reaction Mixture: In each well of a 96-well plate, combine the D2 receptor membranes, the [³H]-Spiperone radioligand at a concentration near its Kd, and either buffer (for total binding), a high concentration of Haloperidol (for non-specific binding), or the test compound.

• Incubation: Incubate the plates at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly harvest the contents of each well onto glass fiber filters using a cell harvester. Wash the filters quickly with ice-cold buffer to remove unbound radioligand. Rationale: Rapid, cold washing minimizes the dissociation of the bound radioligand from the receptor.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Conclusion

N-Propargyl Phenothiazine is more than just another derivative; it is a strategically functionalized molecule that bridges the classic, proven pharmacology of the phenothiazine scaffold with the modern, versatile capabilities of alkyne chemistry. Its established CAS number and clear nomenclature provide a solid foundation for research. The straightforward synthesis makes it accessible for academic and industrial labs. While it likely retains the foundational D2 receptor antagonism of its predecessors, the true potential of N-Propargyl Phenothiazine lies in its future applications as a research tool for target identification and as a building block for novel, targeted therapeutics in oncology and neuropharmacology. This guide serves as a foundational resource for scientists and drug development professionals poised to explore the promising frontiers of this versatile compound.

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Protocols & Analytical Methods

Application Notes and Protocols: A Step-by-Step Guide to the N-propargylation of Phenothiazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides a detailed protocol for the N-propargylation of phenothiazine, a critical reaction for synthesizing a variety of biologically active compounds. Phenothiazine and its derivatives are foundational scaffolds in medicinal chemistry, known for their diverse pharmacological activities, including antipsychotic, antihistaminic, and antiemetic properties.[1][2][3] The introduction of a propargyl group at the N10 position opens avenues for further functionalization, such as "click" chemistry, enabling the creation of novel drug conjugates and probes. This document outlines the reaction mechanism, provides a step-by-step experimental procedure, and offers insights into the purification and characterization of the final product, 10-(prop-2-yn-1-yl)-10H-phenothiazine.

Introduction

Phenothiazine is a privileged heterocyclic scaffold in drug discovery.[4][5] N-alkylation of the phenothiazine core is a key strategy for modulating its pharmacological profile, leading to the development of numerous clinically significant drugs.[1][6] The propargyl group, with its terminal alkyne, is a particularly valuable functional handle for synthetic chemists. It allows for facile post-synthetic modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry. This enables the conjugation of phenothiazine to other molecules of interest, such as peptides, polymers, or fluorescent tags, to create multifunctional entities with tailored properties.

The N-propargylation of phenothiazine proceeds via a nucleophilic substitution (SN2) reaction. The nitrogen atom of the phenothiazine ring acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide. The reaction is typically carried out in the presence of a base to deprotonate the phenothiazine nitrogen, thereby increasing its nucleophilicity.

Reaction Mechanism and Key Considerations

The N-propargylation of phenothiazine involves the deprotonation of the secondary amine on the phenothiazine ring by a strong base, followed by a nucleophilic attack on propargyl bromide.

Step 1: Deprotonation

A strong base, such as sodium hydride (NaH), is used to abstract the acidic proton from the nitrogen atom of the phenothiazine ring, forming a sodium phenothiazinate salt. This step is crucial as it generates a more potent nucleophile.

Step 2: Nucleophilic Substitution (SN2)

The resulting phenothiazinate anion then acts as a nucleophile, attacking the electrophilic methylene carbon of propargyl bromide. This results in the displacement of the bromide ion and the formation of the desired N-propargylated product.

Choice of Base and Solvent:

• Sodium Hydride (NaH): A powerful, non-nucleophilic base that effectively deprotonates phenothiazine.[7] It is typically used as a dispersion in mineral oil, which should be washed away with a dry, non-reactive solvent like hexane prior to use.[8]

• Solvent: Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used.[7][9] These solvents are capable of dissolving the phenothiazinate salt and do not participate in the reaction. However, it is important to be aware that sodium hydride can react with DMF, especially at elevated temperatures, which can lead to the formation of byproducts.[10] Therefore, carrying out the reaction at or below room temperature is advisable when using DMF.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the N-propargylation of phenothiazine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Phenothiazine	≥98%	Sigma-Aldrich
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	Handle with care under an inert atmosphere.
Propargyl Bromide	80% solution in toluene	Sigma-Aldrich	Corrosive and lachrymatory. Handle in a fume hood.
Anhydrous N,N-Dimethylformamide (DMF)	≥99.8%	Sigma-Aldrich	Store over molecular sieves.
Anhydrous Hexane	≥99%	Sigma-Aldrich	For washing NaH.
Diethyl Ether	ACS grade	Fisher Scientific	For extraction.
Saturated Sodium Bicarbonate Solution	For washing.
Brine (Saturated NaCl solution)	For washing.
Anhydrous Magnesium Sulfate (MgSO4)	Sigma-Aldrich	For drying.
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	For column chromatography.
Hexane	HPLC grade	Fisher Scientific	For column chromatography.
Ethyl Acetate	HPLC grade	Fisher Scientific	For column chromatography.

Step-by-Step Procedure

1. Preparation of Sodium Hydride:

• Under an inert atmosphere (e.g., nitrogen or argon), weigh the required amount of 60% NaH dispersion into a dry round-bottom flask equipped with a magnetic stir bar.

• Add anhydrous hexane to the flask and stir the suspension for 5-10 minutes.

• Stop stirring and allow the NaH to settle.

• Carefully remove the hexane supernatant using a cannula or a syringe.

• Repeat this washing procedure two more times to ensure the complete removal of mineral oil.

• Dry the washed NaH under a stream of inert gas.

2. Reaction Setup:

• To the flask containing the washed NaH, add anhydrous DMF via a syringe.

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve phenothiazine in a minimal amount of anhydrous DMF.

• Slowly add the phenothiazine solution to the NaH suspension at 0 °C with vigorous stirring.

• Allow the reaction mixture to stir at 0 °C for 30 minutes. The formation of the sodium phenothiazinate salt may be observed as a color change.

3. Addition of Propargyl Bromide:

• Slowly add the propargyl bromide solution to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

4. Work-up:

• Once the reaction is complete (as indicated by TLC), carefully quench the reaction by the slow addition of water at 0 °C to decompose any unreacted NaH.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification and Characterization

The crude product is typically purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Characterization

The structure of the purified 10-(prop-2-yn-1-yl)-10H-phenothiazine can be confirmed by various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic peaks for the aromatic protons of the phenothiazine ring, a singlet for the acetylenic proton, and a doublet for the methylene protons of the propargyl group.[11][12]

  • ¹³C NMR will show the corresponding carbon signals. The presence of the alkyne carbons is a key indicator of successful propargylation.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: A characteristic absorption band for the terminal alkyne C-H bond should be observed around 3300 cm⁻¹, and the C≡C stretch should appear around 2100 cm⁻¹.

Troubleshooting

Issue	Possible Cause	Solution
Low or no product yield	Incomplete deprotonation of phenothiazine.	Ensure NaH is properly washed and dried. Use a sufficient excess of NaH.
Inactive propargyl bromide.	Use fresh or properly stored propargyl bromide.
Reaction not gone to completion.	Increase reaction time and monitor by TLC.
Formation of side products	Reaction of NaH with DMF.	Maintain a low reaction temperature (0 °C to room temperature).
Impurities in starting materials.	Use high-purity reagents.
Difficulty in purification	Co-elution of starting material and product.	Optimize the eluent system for column chromatography.

Conclusion

The N-propargylation of phenothiazine is a robust and versatile reaction for the synthesis of functionalized phenothiazine derivatives. The protocol described herein provides a reliable method for obtaining 10-(prop-2-yn-1-yl)-10H-phenothiazine, a valuable building block for further chemical modifications. By understanding the underlying mechanism and paying close attention to the experimental details, researchers can successfully synthesize this and related compounds for a wide range of applications in drug discovery and chemical biology.

References

• Scheme 8: Alkylation reaction of Phenothiazine using propargyl bromide. ResearchGate. Available at: [Link]

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• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. Available at: [Link]

• NMR-based characterization of phenothiazines as a RNA binding scaffold. PubMed. Available at: [Link]

• N-Alkylation of 2-Methoxy-10H-Phenothiazine Revisited. A Facile Entry to Diversely N-substituted Phenothiazine-Coumarin Hybrid Dyes. ChemRxiv. Available at: [Link]

• Alkylation of phenothiazine. Google Patents.

• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. PMC. Available at: [Link]

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• Synthesis, Kinetics and Cellular studies of new phenothiazine analogs as potent human-TLK inhibitors. ResearchGate. Available at: [Link]

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Synthesis of N-Propargyl Phenothiazine for Anticancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Promise of Phenothiazine Scaffolds in Oncology

The phenothiazine tricycle is a privileged scaffold in medicinal chemistry, historically recognized for its profound impact on the treatment of psychosis.[1] However, the therapeutic potential of this versatile molecule extends far beyond neuroleptic activity. A growing body of evidence underscores the significant anticancer properties of phenothiazine derivatives, demonstrating a broad spectrum of activity against various cancer cell lines, including those exhibiting multi-drug resistance.[2][3] These compounds exert their antitumor effects through a variety of mechanisms, such as the induction of apoptosis, disruption of cell cycle progression, and modulation of key signaling pathways implicated in cancer cell proliferation and survival.[4][5][6]

The strategic modification of the phenothiazine core is crucial for enhancing its anticancer efficacy and selectivity. The introduction of a propargyl group at the N-10 position of the phenothiazine ring system is a particularly promising derivatization strategy. The propargylamine moiety is a valuable functional group in drug discovery, known for its ability to modulate the biological activity of parent compounds and to serve as a handle for further chemical modifications.[7][8][9] Specifically, the terminal alkyne of the propargyl group opens up avenues for the application of "click chemistry," a set of powerful and reliable reactions for the construction of complex molecules, including novel anticancer agents.[10][11][12] This allows for the facile conjugation of N-propargyl phenothiazine with other pharmacophores, targeting moieties, or solubilizing groups to create highly tailored and potent anticancer drug candidates.

This application note provides a comprehensive guide to the synthesis of N-propargyl phenothiazine, along with detailed protocols for its evaluation as a potential anticancer agent. The methodologies described herein are designed to be robust and reproducible, providing a solid foundation for researchers engaged in the discovery and development of novel phenothiazine-based cancer therapeutics.

Part 1: Synthesis of N-Propargyl Phenothiazine

The synthesis of N-propargyl phenothiazine is a straightforward N-alkylation reaction. The nitrogen atom of the phenothiazine ring acts as a nucleophile, displacing a leaving group from a propargyl-containing electrophile. The choice of base and solvent is critical for achieving a high yield and purity of the final product.

Reaction Scheme:

Caption: Synthetic route for N-propargyl phenothiazine.

Experimental Protocol: Synthesis of 10-(prop-2-yn-1-yl)-10H-phenothiazine

Materials and Reagents:

Reagent/Material	Grade	Supplier
Phenothiazine	98%	Sigma-Aldrich
Propargyl bromide (80% in toluene)	Sigma-Aldrich
Sodium hydride (60% dispersion in mineral oil)	Sigma-Aldrich
Anhydrous N,N-Dimethylformamide (DMF)	Sigma-Aldrich
Ethyl acetate	ACS grade	Fisher Scientific
Hexane	ACS grade	Fisher Scientific
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate
TLC plates (Silica gel 60 F254)	Merck
Silica gel for column chromatography (60-120 mesh)

Instrumentation:

• Magnetic stirrer with heating plate

• Round-bottom flasks

• Condenser

• Dropping funnel

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer (¹H and ¹³C)

• Mass spectrometer

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add phenothiazine (5.0 g, 25.1 mmol).

• Dissolution: Add anhydrous DMF (100 mL) to the flask and stir the mixture until the phenothiazine is completely dissolved.

• Deprotonation: Carefully add sodium hydride (1.2 g, 30.1 mmol, 60% dispersion in mineral oil) portion-wise to the solution at 0 °C (ice bath). Allow the reaction mixture to stir at room temperature for 1 hour. The evolution of hydrogen gas should be observed. Causality: Sodium hydride is a strong base that deprotonates the nitrogen of the phenothiazine, forming the highly nucleophilic phenothiazine anion, which is necessary for the subsequent alkylation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add propargyl bromide (3.3 mL, 30.1 mmol, 80% solution in toluene) dropwise via the dropping funnel over a period of 30 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Causality: The phenothiazine anion attacks the electrophilic carbon of propargyl bromide in an SN2 reaction, forming the N-C bond and displacing the bromide ion.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent. The disappearance of the phenothiazine spot and the appearance of a new, less polar product spot indicate the reaction is proceeding.

• Quenching: Upon completion of the reaction, carefully quench the excess sodium hydride by the slow, dropwise addition of ice-cold water (50 mL).

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (100 mL) and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Characterize the purified N-propargyl phenothiazine by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The expected product is a solid.

Expected Yield and Physicochemical Properties:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Melting Point (°C)
N-Propargyl Phenothiazine	C₁₅H₁₁NS	237.32	70-85	98-102

Part 2: Evaluation of Anticancer Activity

The synthesized N-propargyl phenothiazine can be evaluated for its anticancer activity using a variety of in vitro assays. These assays are designed to assess the compound's cytotoxicity, its effect on cell proliferation, and its ability to induce apoptosis in cancer cells.

Protocol 1: Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HeLa cervical cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• N-Propargyl phenothiazine (dissolved in DMSO to prepare a stock solution)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of N-propargyl phenothiazine in complete medium from the DMSO stock solution. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of medium containing different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• N-Propargyl phenothiazine

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with N-propargyl phenothiazine at its IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells are Annexin V-FITC and PI negative; early apoptotic cells are Annexin V-FITC positive and PI negative; late apoptotic/necrotic cells are both Annexin V-FITC and PI positive.

Potential Mechanism of Action: Disruption of the PI3K/Akt Signaling Pathway

Phenothiazine derivatives have been shown to induce apoptosis by inhibiting the PI3K/Akt signaling pathway, which is a critical pathway for cell survival and proliferation.[4]

Caption: Proposed mechanism of action of N-Propargyl Phenothiazine.

Conclusion and Future Directions

The synthesis of N-propargyl phenothiazine provides a versatile platform for the development of novel anticancer agents. The protocols outlined in this application note offer a robust framework for the synthesis, purification, and in vitro evaluation of this promising compound. The presence of the propargyl group allows for further derivatization via click chemistry, enabling the creation of a diverse library of phenothiazine-based compounds with potentially enhanced anticancer activity and improved pharmacological profiles. Future studies should focus on optimizing the structure of N-propargyl phenothiazine derivatives to improve their potency and selectivity, as well as on conducting in vivo studies to validate their therapeutic potential.

References

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• Antitumor properties of phenothiazines. PubMed. [Link]

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• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. ACS Omega. [Link]

• Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. [Link]

• Full article: Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. [Link]

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• The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. Frontiers. [Link]

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• The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. PubMed. [Link]

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• Synthesis of propargylamines via the A3 multicomponent reaction and their biological evaluation as potential anticancer agents. PubMed. [Link]

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• Phenothiazines Modified with the Pyridine Ring as Promising Anticancer Agents. PMC. [Link]

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• What is the future of click chemistry in drug discovery and development?. PubMed. [Link]

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Application Notes &amp; Protocols: Leveraging N-Propargyl Phenothiazine Derivatives as Versatile Fluorescent Probes

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-propargyl phenothiazine derivatives as advanced fluorescent probes. Phenothiazine, a robust heterocyclic scaffold, is an excellent fluorophore characterized by its electron-rich nature, high quantum yield, and large Stokes shift.[1][2][3] The strategic incorporation of an N-propargyl group not only modulates the photophysical properties of the phenothiazine core but also introduces a versatile chemical handle for bioconjugation via "click chemistry." This guide delves into the fundamental sensing mechanisms, provides detailed, validated protocols for key applications—including the detection of metal ions, environmental viscosity, and reactive oxygen species—and offers insights into experimental design and data interpretation.

The Phenothiazine Scaffold: A Privileged Framework for Fluorescence Sensing

Phenothiazine (PTZ) is a tricyclic aromatic compound with a "butterfly" conformation, which imparts unique electronic and photophysical properties.[3][4] Its electron-donating character makes it an ideal component in the design of probes that operate via mechanisms like Intramolecular Charge Transfer (ICT) and Photoinduced Electron Transfer (PET).[2][5][6][7]

Advantages of the Phenothiazine Core:

• High Fluorescence Quantum Yield: Ensures bright signals for sensitive detection.

• Large Stokes Shift: Minimizes self-quenching and reduces spectral overlap between excitation and emission, leading to a better signal-to-noise ratio.[1]

• Environmental Sensitivity: The fluorescence properties are often highly sensitive to the local microenvironment, making PTZ derivatives excellent probes for polarity and viscosity.[8][9]

• Chemical Stability: The scaffold is robust and can be chemically modified to tune its properties and introduce specific recognition moieties.

The introduction of the N-propargyl group (an alkyne functional group) serves two primary purposes:

• Electronic Modulation: It acts as an electron-withdrawing group that can be used to fine-tune the energy levels of the fluorophore, influencing the absorption and emission spectra.

• Bio-orthogonality: The terminal alkyne is a key functional group for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," enabling the covalent attachment of the PTZ probe to other molecules (e.g., proteins, targeting ligands) with high efficiency and specificity.

Fundamental Mechanisms of Fluorescence Modulation

The "intelligence" of a fluorescent probe lies in its ability to change its optical properties in response to a specific analyte or environmental change. N-propargyl phenothiazine derivatives primarily leverage well-established photophysical mechanisms.

Caption: Core mechanisms governing fluorescent probe activation.

• Photoinduced Electron Transfer (PET): Often referred to as an "off/on" switch. In the "off" state, an electron from a donor moiety quenches the fluorescence of the PTZ core. Binding of an analyte to the donor moiety lowers its energy level, preventing this electron transfer and turning fluorescence "on."[5][6][7]

• Intramolecular Charge Transfer (ICT): In these probes, the PTZ core is connected to an electron-withdrawing or -donating group through a conjugated system. A chemical reaction or binding event with an analyte alters the electron density across the molecule, causing a significant shift in the emission wavelength. This allows for ratiometric imaging, which is more robust as it is independent of probe concentration.[4][5]

• Twisted Intramolecular Charge Transfer (TICT): This mechanism is the foundation for "fluorescent molecular rotors" used to measure viscosity.[10] In low-viscosity environments, the molecule can freely rotate after excitation, leading to non-radiative decay (no fluorescence). In high-viscosity environments, this rotation is hindered, forcing the molecule to decay radiatively, thus emitting light. The fluorescence intensity is directly proportional to the viscosity of the medium.[8]

Applications & Experimental Protocols

This section details validated protocols for common applications of N-propargyl phenothiazine derivatives.

Application: Ratiometric Detection of Metal Cations (e.g., Cu²⁺)

Scientific Principle: Many phenothiazine derivatives can act as chelators for metal ions.[11][12][13][14] The binding of a paramagnetic ion like Cu²⁺ often leads to fluorescence quenching through energy or electron transfer. Designing a probe with a second fluorophore or a responsive group can create a ratiometric response. For this example, we will consider a hypothetical probe, PTZ-Click-NBD , where a phenothiazine is linked to a nitrobenzofurazan (NBD) group. PTZ acts as the reference, while NBD fluorescence is quenched upon Cu²⁺ binding.

Protocol: Live-Cell Imaging of Labile Cu²⁺ Pools

• Probe Preparation and Cell Loading:

  • Prepare a 1 mM stock solution of the N-propargyl phenothiazine probe in anhydrous DMSO. Store at -20°C, protected from light.

  • Culture cells (e.g., HeLa or HepG2) on glass-bottom imaging dishes to ~70-80% confluency.

  • On the day of the experiment, dilute the probe stock solution to a final working concentration of 1-10 µM in serum-free cell culture medium (e.g., DMEM).

  • Remove the culture medium from the cells, wash once with pre-warmed phosphate-buffered saline (PBS), pH 7.4.

  • Incubate the cells with the probe-containing medium for 15-30 minutes at 37°C in a CO₂ incubator.

• Imaging and Data Acquisition:

  • After incubation, wash the cells twice with PBS to remove any excess, non-internalized probe.

  • Add fresh, pre-warmed imaging buffer (e.g., HBSS or phenol red-free medium) to the dish.[15]

  • Image the cells using a confocal or widefield fluorescence microscope equipped with appropriate filter sets for the phenothiazine and the responsive moiety.

    • Channel 1 (Reference): Ex/Em corresponding to the PTZ core.

    • Channel 2 (Sensing): Ex/Em corresponding to the Cu²⁺-responsive part.

  • Acquire baseline images of the untreated cells.

• Inducing Changes in Cu²⁺ Levels (Validation):

  • Positive Control: To validate the probe's response, treat a dish of cells with a Cu²⁺ source. Add a solution of CuSO₄ (e.g., 50 µM) premixed with a cell-permeable ionophore like pyrithione (e.g., 10 µM) to the imaging buffer. Acquire images every 1-2 minutes to observe the change in fluorescence.

  • Negative Control: To demonstrate specificity, treat another dish of cells with a cell-permeable Cu²⁺ chelator like TTM (tetrathiomolybdate) to deplete the labile copper pool.

• Data Analysis:

  • For each cell, measure the mean fluorescence intensity in both Channel 1 (I_ref) and Channel 2 (I_sense).

  • Calculate the intensity ratio (I_sense / I_ref).

  • Normalize the ratio data to the baseline (time zero) to quantify the fold-change in response to treatments.

  • Present data as a time-course plot of the normalized fluorescence ratio. A decrease in this ratio would indicate an increase in intracellular Cu²⁺.[16]

Caption: Workflow for live-cell ratiometric imaging of metal ions.

Application: Monitoring Mitochondrial Viscosity

Scientific Principle: Aberrant mitochondrial viscosity is linked to cellular stress and disease.[8] A phenothiazine derivative designed as a molecular rotor, with a mitochondrial targeting moiety (e.g., a triphenylphosphonium cation), can specifically report on viscosity changes in this organelle. The probe's fluorescence intensity will increase proportionally with mitochondrial viscosity.

Protocol: Quantifying Mitochondrial Viscosity Changes

• Probe and Cell Preparation:

  • Prepare a 1 mM stock solution of the mitochondria-targeting N-propargyl phenothiazine viscosity probe in DMSO.

  • Culture cells (e.g., A549 or PC-3) on glass-bottom imaging dishes.

  • Co-stain with a mitochondrial marker if desired for validation (e.g., MitoTracker™ Deep Red, ensuring no spectral overlap).

• Calibration Curve (Essential for Quantification):

  • Prepare a series of glycerol-methanol solutions of known viscosity (e.g., 1 cP to 500 cP).

  • Add the probe to each solution at a fixed final concentration (e.g., 5 µM).

  • Measure the fluorescence intensity of each solution using a fluorometer or by imaging droplets on a slide.

  • Plot the logarithm of fluorescence intensity versus the logarithm of viscosity. This should yield a linear relationship according to the Förster-Hoffmann equation, which is crucial for validating the probe as a molecular rotor.[10]

• Cell Staining and Imaging:

  • Wash cells with PBS and then incubate with the viscosity probe (e.g., 500 nM) in serum-free medium for 30 minutes at 37°C.

  • Wash away excess probe and replace with fresh imaging buffer.

  • Acquire baseline fluorescence images using a confocal microscope to resolve mitochondrial structures.

• Inducing Viscosity Changes (Validation):

  • To induce an increase in mitochondrial viscosity, treat cells with an agent like Nystatin or Monensin, which disrupts ion gradients and can lead to mitochondrial swelling and increased viscosity.

  • Acquire images over time to monitor the increase in fluorescence intensity within the mitochondria.

• Data Analysis:

  • Define regions of interest (ROIs) corresponding to mitochondria.

  • Measure the mean fluorescence intensity within these ROIs over time.

  • Using the calibration curve generated in step 2, the measured fluorescence intensity can be correlated to an approximate viscosity value in centipoise (cP).

  • Present data as fold-change in fluorescence intensity or as calculated viscosity values.

Quantitative Data Summary

Probe Type	Analyte/Parameter	Typical Ex (nm)	Typical Em (nm)	Detection Limit	Reference
PTZ-Thiophene	Cu²⁺	~430	~600 (Quenched)	~10 nM	[16]
PTZ-Hydrazone	Hydrazine	~410	~550 (Turn-on)	~6.7 ppb	[1][17]
PTZ-CN	Viscosity	~450	~610	1-500 cP range	[8]
PTZ-Michael Acceptor	H₂S	~420	~580 (Turn-on)	~1.8 µM	[18]

Note: Specific wavelengths and detection limits are highly dependent on the exact molecular structure and solvent environment.

Trustworthiness and Self-Validation

To ensure the reliability of your results, every experiment must be a self-validating system.

• Positive and Negative Controls: As described in the protocols, always use known inducers and inhibitors/chelators to confirm the probe responds as expected in your biological system.

• Co-localization: When targeting a specific organelle, use a well-validated commercial stain for that organelle (with a non-overlapping spectrum) to confirm the probe's localization.

• Toxicity Assays: Before extensive use, perform a simple cytotoxicity assay (e.g., MTT or LDH assay) to ensure the probe concentration and incubation time are not adversely affecting cell health, which could itself alter the parameter you are measuring.

• Photostability: Expose probe-loaded cells to continuous illumination and measure the rate of photobleaching. This is critical for long-term time-lapse imaging experiments.

References

• Urano, Y., et al. (2005). Fluorescent probes for bioimaging applications. Current Opinion in Chemical Biology. Available at: [Link]

• Li, Z., et al. (2023). Fluorescent Organic Small Molecule Probes for Bioimaging and Detection Applications. Molecules. Available at: [Link]

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Application Notes &amp; Protocols: The Medicinal Chemistry of N-Propargyl Phenothiazines

An in-depth guide for researchers, scientists, and drug development professionals on the application of N-Propargyl Phenothiazine in medicinal chemistry.

Authored by: Gemini, Senior Application Scientist

Abstract

The phenothiazine scaffold, a cornerstone of medicinal chemistry since the development of chlorpromazine, continues to demonstrate remarkable therapeutic versatility.[1][2] The strategic introduction of an N-propargyl group at the thiazine nitrogen (N-10) has unlocked a new dimension of biological activity, steering these derivatives toward potent applications beyond their traditional neuroleptic roles.[3][4] This guide provides an in-depth exploration of N-propargyl phenothiazines, consolidating synthetic strategies, mechanisms of action, and detailed protocols for their evaluation. We will focus on their emerging and significant roles as anticancer, neuroprotective, and antimicrobial agents, offering researchers a comprehensive resource to facilitate further discovery and development in this promising chemical space.

Introduction: The Strategic Value of the N-Propargyl Moiety

Phenothiazines are a class of heterocyclic compounds historically recognized for their profound impact on psychiatry as dopamine receptor antagonists.[5][6] However, the inherent bioactivity of the tricyclic core has prompted extensive structural modifications to explore new therapeutic avenues.[1][7] The incorporation of a propargyl group (a three-carbon chain containing a terminal alkyne) at the N-10 position is a key derivatization strategy.

The rationale behind this modification is twofold:

• Modulation of Physicochemical Properties: The propargyl group alters the lipophilicity and steric profile of the parent phenothiazine, influencing its ability to cross biological membranes and interact with molecular targets.

• Introduction of a Reactive Handle: The terminal alkyne is a versatile functional group. It can participate in "click chemistry" reactions (e.g., copper-catalyzed azide-alkyne cycloaddition), enabling the conjugation of phenothiazines to other molecules like targeting ligands or fluorescent probes. Furthermore, the N-propargylamine moiety itself is associated with specific biological activities, including the inhibition of monoamine oxidases (MAO) and activation of pathways involved in cellular redox control.[8]

These modifications have led to the development of N-propargyl phenothiazine derivatives with potent antiproliferative, anti-inflammatory, neuroprotective, and anticancer activities.[3][4]

Synthetic Pathways and Considerations

The synthesis of N-propargyl phenothiazine derivatives is generally straightforward, primarily involving the N-alkylation of a suitable phenothiazine or azaphenothiazine precursor.

General Synthetic Workflow

Caption: General workflow for the synthesis of N-propargyl phenothiazines.

Protocol 1: General Synthesis of a 6-Propargylquinobenzothiazine

This protocol is adapted from methodologies described for the N-propargylation of azaphenothiazines.[3][4]

Rationale: This procedure utilizes a strong base, potassium t-butoxide, to deprotonate the nitrogen of the thiazine ring, creating a potent nucleophile that readily attacks the electrophilic carbon of propargyl bromide in an SN2 reaction. Anhydrous dimethylformamide (DMF) is used as a polar aprotic solvent to facilitate the reaction.

Materials:

• 8-Substituted 6H-quinobenzothiazine (1.0 eq)

• Propargyl bromide (80% solution in toluene, 1.2 eq)

• Potassium t-butoxide (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• Dissolve the 6H-quinobenzothiazine precursor (1.0 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C using an ice bath.

• Add potassium t-butoxide (1.2 eq) portion-wise to the stirred solution. Maintain the temperature at 0°C and stir for 30 minutes. The solution may change color, indicating deprotonation.

• Slowly add propargyl bromide (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into ice-cold water.

• Extract the aqueous layer three times with DCM.

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude residue by column chromatography on silica gel using an appropriate gradient of Hexane/Ethyl Acetate to yield the pure N-propargyl phenothiazine derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Biological Targets and Mechanisms of Action

N-propargyl phenothiazines exert their biological effects through a multitude of mechanisms, often engaging multiple signaling pathways simultaneously. This pleiotropic activity is a key feature of their therapeutic potential.

Anticancer Activity

The anticancer effects of these compounds are the most extensively studied, with activity demonstrated against various cancer cell lines, including leukemia, glioblastoma, melanoma, and colon cancer.[3][9][10][11][12]

Key Mechanisms:

• Induction of Apoptosis: Many N-propargyl derivatives trigger programmed cell death. For instance, 6-propargyl-9-trifluoromethylquinobenzothiazine has been shown to block caspase-3 expression and inhibit the expression of initiator caspases-8 and -9 in Jurkat cells, indicating engagement of both the extrinsic and intrinsic apoptotic pathways.[3][4] This is often correlated with an upregulation of the pro-apoptotic Bax gene and downregulation of the anti-apoptotic Bcl-2 gene.[13]

• Cell Cycle Arrest: These compounds can halt cell proliferation by arresting the cell cycle at various phases. Studies have shown arrest at the G0/G1 or G2/M phases, preventing cancer cells from dividing.[6][13]

• Disruption of Key Signaling Pathways: Phenothiazines are known to modulate critical cancer signaling pathways like PI3K/Akt/mTOR and MAPK/ERK1/2, which are central to cell growth, proliferation, and survival.[1][6][14]

• Inhibition of Calmodulin (CaM): Phenothiazines are known CaM antagonists. While the direct link for N-propargyl derivatives is still being fully elucidated, CaM binding is a plausible mechanism contributing to their anticancer effects, as CaM is involved in cell cycle regulation.[11] Interestingly, novel derivatives have shown potent anticancer effects that are independent of dopamine and serotonin receptor antagonism, suggesting that other targets like CaM are more critical for this activity.[11]

Caption: Proposed mechanism for apoptosis induction by N-propargyl phenothiazines.

Neuroprotective Effects

The N-propargylamine structure is a well-known pharmacophore in neuroprotective agents.[8] Unsubstituted phenothiazine itself has demonstrated protective effects in models of Parkinson's disease by scavenging free radicals, exerting anti-inflammatory effects, and preserving mitochondrial integrity.[15] N-propargyl derivatives leverage these properties, with studies showing that chiral N-propargyl-1,2-amino alcohols can significantly reduce neuronal damage induced by toxins like rotenone in cell culture models.[8]

Antimicrobial and Efflux Pump Inhibition

Phenothiazines possess inherent antibacterial properties, and this activity extends to N-propargyl derivatives. They can inhibit the growth of multidrug-resistant bacteria, such as Acinetobacter baumannii.[16] A crucial mechanism is the inhibition of bacterial efflux pumps, which are responsible for expelling antibiotics from the cell. By blocking these pumps, phenothiazines can restore the susceptibility of resistant bacteria to conventional antibiotics, acting as powerful adjuvants in combination therapy.[17][18]

Experimental Evaluation: Protocols and Data Interpretation

Protocol 2: In Vitro Cytotoxicity Assessment using MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This allows for the calculation of an IC₅₀ (half-maximal inhibitory concentration) value, a standard measure of a compound's potency. This method is frequently used to screen phenothiazine derivatives.[9][19][20]

Materials:

• Cancer cell line of interest (e.g., HCT-116, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• N-propargyl phenothiazine stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Prepare serial dilutions of the N-propargyl phenothiazine compound in culture medium from the DMSO stock. Ensure the final DMSO concentration in the wells is <0.5% to avoid solvent toxicity. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).

• Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT from the wells.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis (e.g., in GraphPad Prism).

Data Summary: Anticancer Activity of Phenothiazine Derivatives

The following table summarizes reported IC₅₀ values for representative phenothiazine derivatives, highlighting the potent cytotoxicity observed in various cancer cell lines.

Compound Class/Name	Cancer Cell Line	IC₅₀ (µM)	Reference
N-benzyl-linked Fluphenazine Analog (CWHM-974)	A375 (Melanoma)	1.37	[11]
A549 (Lung)	5.25	[11]
MDA-MB-231 (Breast)	4.31	[11]
Fluphenazine (FLU)	A375 (Melanoma)	7.04	[11]
A549 (Lung)	12.30	[11]
MDA-MB-231 (Breast)	10.37	[11]
10-Diethylaminoethyl-1,9-diazaphenothiazine	SNB-19 (Glioblastoma)	0.34	[12]
MDA-MB-231 (Breast)	2.13	[12]
10-Propynyl-1,9-diazaphenothiazine	SNB-19 (Glioblastoma)	3.85	[12]
C-32 (Melanoma)	3.37	[12]

This table presents a selection of data to illustrate the range of activity. For a comprehensive understanding, refer to the cited literature.

Concluding Remarks and Future Directions

N-propargyl phenothiazines represent a highly promising class of molecules with diverse therapeutic potential. Their straightforward synthesis and pleiotropic mechanisms of action make them attractive candidates for further development. The demonstrated efficacy in preclinical cancer models, particularly derivatives that exhibit potent cytotoxicity independent of dopamine receptor activity, highlights a clear path toward repurposing this scaffold for oncology.[11] Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modification of both the phenothiazine core and the propargyl terminus to optimize potency and selectivity.[2]

• Mechanism Deconvolution: Advanced proteomics and genomics approaches to precisely identify the key molecular targets responsible for their anticancer and neuroprotective effects.

• In Vivo Evaluation: Moving the most promising compounds into relevant animal models to assess efficacy, pharmacokinetics, and safety profiles.[13][19]

• Combination Therapies: Exploring the synergistic potential of N-propargyl phenothiazines with existing chemotherapeutics or antibiotics, particularly leveraging their ability to inhibit efflux pumps.[16]

The N-propargyl phenothiazine scaffold is a testament to the enduring power of medicinal chemistry to revitalize classic pharmacophores for new and urgent therapeutic challenges.

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N-Propargyl Phenothiazine Derivatives: A Comprehensive Guide to Click Chemistry Applications

Introduction: The Convergence of a Privileged Scaffold and a Powerful Ligation Chemistry

Phenothiazine, a sulfur- and nitrogen-containing tricyclic heterocycle, represents a "privileged scaffold" in medicinal chemistry.[1] Its derivatives have yielded a wealth of therapeutic agents with a broad spectrum of activities, including antipsychotic, antiemetic, antihistaminic, and more recently, anticancer properties.[2][3][4] The unique V-shaped, butterfly-like conformation of the phenothiazine ring system allows its derivatives to interact with a diverse array of biological targets.[1] The ever-expanding quest for novel therapeutic modalities necessitates innovative approaches to modify and functionalize this versatile core.

"Click chemistry," a concept introduced by K. Barry Sharpless, has revolutionized the field of chemical synthesis by providing a set of powerful, reliable, and selective reactions for the rapid synthesis of new compounds.[5] Among these, the azide-alkyne cycloaddition has emerged as a particularly robust method for forming stable triazole linkages.[6] This guide provides detailed application notes and protocols for the synthesis of N-propargyl phenothiazine derivatives and their subsequent utilization in two major modalities of click chemistry: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[6][7]

This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synergistic potential of phenothiazine chemistry and click ligation for applications in bioconjugation, drug discovery, and materials science.

Part 1: Synthesis of N-Propargyl Phenothiazine Derivatives

The introduction of a terminal alkyne functionality onto the phenothiazine scaffold is a critical first step for its application in click chemistry. The most common and direct method is the N-propargylation of the phenothiazine nitrogen.

Causality Behind Experimental Choices in N-Propargylation

The selection of reagents and conditions for N-propargylation is dictated by the need for an efficient and clean reaction that preserves the integrity of the phenothiazine core.

• Base: A moderately strong base, such as potassium tert-butoxide or sodium hydride, is required to deprotonate the secondary amine of the phenothiazine, generating the corresponding anion. This anion is a potent nucleophile that readily attacks the electrophilic propargyl bromide.

• Solvent: Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are ideal for this reaction.[2] They effectively solvate the cation of the base and the phenothiazine anion, promoting the reaction rate without participating in the reaction. The anhydrous nature of the solvent is crucial to prevent quenching of the base and the anionic intermediate.

• Reaction Temperature: The reaction is typically performed at room temperature to minimize potential side reactions.[6]

• Propargylating Agent: Propargyl bromide is a commonly used and commercially available electrophile for this transformation.[2][8]

Experimental Workflow for N-Propargylation

Caption: Workflow for the synthesis of N-propargyl phenothiazine.

Detailed Protocol for the Synthesis of 10-Propargyl-10H-phenothiazine

This protocol is adapted from established procedures for the N-alkylation of phenothiazines.[2]

Materials:

• Phenothiazine (1.0 equiv)

• Potassium tert-butoxide (1.4 equiv) or Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv)

• Propargyl bromide (80% solution in toluene, 2.5 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

• Deionized water

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of phenothiazine (1.0 equiv) in anhydrous DMF, add potassium tert-butoxide (1.4 equiv) portion-wise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at room temperature for 1 hour. The solution may change color, indicating the formation of the phenothiazine anion.

• Slowly add propargyl bromide (2.5 equiv) dropwise to the reaction mixture.

• Continue stirring at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into cold deionized water.

• A solid precipitate of the crude product may form. If so, collect the solid by vacuum filtration and wash with water.

• If an oil forms, extract the aqueous mixture with an organic solvent such as DCM or EtOAc (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with deionized water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 10-propargyl-10H-phenothiazine.

Characterization:

The structure of the synthesized N-propargyl phenothiazine should be confirmed by spectroscopic methods:

• ¹H NMR: Expect to see the disappearance of the N-H proton signal and the appearance of new signals corresponding to the propargyl group: a triplet for the acetylenic proton (around δ 2.3 ppm) and a doublet for the methylene protons (around δ 5.0 ppm).[2]

• ¹³C NMR: The appearance of signals for the alkyne carbons (around δ 70-80 ppm) and the methylene carbon.

• Mass Spectrometry: The molecular ion peak corresponding to the mass of the N-propargyl phenothiazine.

Part 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles from a terminal alkyne and an azide.[6][9]

Mechanism and Rationale for Experimental Conditions

The currently accepted mechanism for the CuAAC reaction involves a dinuclear copper intermediate.[10][11] Understanding this mechanism is key to optimizing reaction conditions.

Sources

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• 2. sci-hub.box [sci-hub.box]
• 3. jenabioscience.com [jenabioscience.com]
• 4. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Advancements in the mechanistic understanding of the copper-catalyzed azide-alkyne cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. broadpharm.com [broadpharm.com]

Application Note: A Validated HPLC Method for Purity Determination of N-Propargyl Phenothiazine

Abstract

This document provides a comprehensive, step-by-step protocol for determining the purity of N-Propargyl Phenothiazine using High-Performance Liquid Chromatography (HPLC) with a Photodiode Array (PDA) detector. N-Propargyl Phenothiazine is a derivative of the phenothiazine scaffold, a class of compounds known for a wide range of biological activities.[1][2] Ensuring the purity of such active molecules is a critical step in research, development, and quality control. This method utilizes a reversed-phase C18 column with a gradient elution of a phosphate buffer and acetonitrile, designed to effectively separate the main compound from potential impurities. The protocol is structured to be self-validating through rigorous System Suitability Testing (SST) and is developed in accordance with the principles outlined in the International Council for Harmonisation (ICH) guidelines.[3][4][5]

Principle of the Method

The analytical method is based on reversed-phase high-performance liquid chromatography (RP-HPLC). This technique is ideally suited for separating non-polar to moderately polar compounds like N-Propargyl Phenothiazine.

• Mechanism of Separation: The stationary phase consists of a non-polar C18 (octadecylsilane) bonded to silica particles. The mobile phase is a more polar mixture of aqueous buffer and organic solvent.[6] N-Propargyl Phenothiazine, being a hydrophobic aromatic compound, preferentially interacts with the non-polar C18 stationary phase.[7][8] By gradually increasing the concentration of the organic solvent (acetonitrile) in the mobile phase—a technique known as gradient elution—the polarity of the mobile phase is decreased over the course of the analysis.[6][9] This progressively weakens the interaction between the analyte and the stationary phase, causing it and any potential impurities to elute from the column at different times, based on their relative hydrophobicity.

• Rationale for Component Selection:

  • Stationary Phase: A C18 column is selected for its strong hydrophobic retention capabilities, which are effective for aromatic compounds. The phenothiazine structure, with its tricyclic aromatic system, exhibits strong affinity for this phase, allowing for excellent separation potential.[10][11]

  • Mobile Phase: A combination of acetonitrile and a phosphate buffer is used. Acetonitrile is an excellent organic modifier for separating aromatic molecules. The phosphate buffer is critical for controlling the pH of the mobile phase.[6][12] Maintaining a stable pH is essential for achieving reproducible retention times, as the ionization state of the nitrogen atom in the phenothiazine ring can be pH-dependent.[13]

  • Detection: A Photodiode Array (PDA) detector is employed. Unlike a standard single-wavelength UV detector, a PDA detector captures the entire UV-Vis spectrum for the eluent at every time point.[14][15][16] This provides three-dimensional data (absorbance vs. time vs. wavelength) and offers two significant advantages:

    • Optimal Wavelength Selection: The wavelength of maximum absorbance for N-Propargyl Phenothiazine can be precisely determined and used for quantification, maximizing sensitivity.

    • Peak Purity Analysis: The spectral data across an eluting peak can be compared. If the peak is pure, the spectra at the upslope, apex, and downslope will be identical. The presence of a co-eluting impurity will cause spectral dissimilarities, providing an essential check on the method's specificity.[17][18]

Instrumentation, Materials, and Reagents

Instrumentation

• HPLC system equipped with a gradient pump, autosampler, column oven, and a Photodiode Array (PDA) detector.

• Data acquisition and processing software (e.g., Empower, Chromeleon).

• Analytical balance (0.01 mg readability).

• pH meter.

• Sonicator bath.

• Volumetric flasks and pipettes (Class A).

• Syringe filters (0.45 µm, PTFE or nylon).

Chemicals and Reagents

• N-Propargyl Phenothiazine Reference Standard (purity ≥ 99.5%).

• Acetonitrile (HPLC gradient grade).

• Potassium Dihydrogen Phosphate (KH₂PO₄) (AR grade).

• Ortho-phosphoric Acid (AR grade).

• Water (HPLC grade or Milli-Q).

Chromatographic Column

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent).

• Rationale: A 250 mm length provides high resolving power, and a 5 µm particle size offers a good balance between efficiency and backpressure.

Chromatographic Conditions

All quantitative data and instrument parameters are summarized in the table below for clarity.

Parameter	Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.01
20.00
25.00
25.01
30.00
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (Quantification), PDA Scan: 200-400 nm (for peak purity)
Run Time	30 minutes

Preparation of Solutions

Mobile Phase A (20 mM KH₂PO₄, pH 3.0)

• Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water.

• Adjust the pH of the solution to 3.0 ± 0.05 with ortho-phosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter.

• Degas the solution for 15 minutes in a sonicator bath before use.

Diluent

• Prepare a mixture of Mobile Phase A and Mobile Phase B in a 60:40 v/v ratio. This ensures sample compatibility with the initial mobile phase conditions.

Standard Solution Preparation (Concentration: ~0.1 mg/mL)

• Accurately weigh approximately 10 mg of N-Propargyl Phenothiazine Reference Standard into a 100 mL volumetric flask.

• Add approximately 70 mL of diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature.

• Dilute to the mark with diluent and mix thoroughly.

Sample Solution Preparation (Concentration: ~0.1 mg/mL)

• Accurately weigh approximately 10 mg of the N-Propargyl Phenothiazine sample to be tested into a 100 mL volumetric flask.

• Follow steps 2-4 from the Standard Solution Preparation.

Experimental Protocol & System Validation

The following diagram illustrates the complete analytical workflow, emphasizing the integration of System Suitability Testing (SST) as a prerequisite for sample analysis.

Caption: Workflow for HPLC Purity Analysis of N-Propargyl Phenothiazine.

System Suitability Testing (SST)

Before commencing any sample analysis, the performance of the chromatographic system must be verified. This is a core requirement of good laboratory practice and is mandated by regulatory guidelines.[3][4] The SST ensures that the system is capable of producing accurate and precise results.

• Equilibrate the HPLC system with the mobile phase at the initial gradient composition (60% A: 40% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject the Standard Solution five (5) times.

• Evaluate the results against the criteria in the table below. The system is deemed suitable for analysis only if all criteria are met.

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	≤ 2.0	Measures peak symmetry; ensures accurate integration.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.
% RSD of Peak Area	≤ 2.0% for 5 replicate injections	Demonstrates the precision and repeatability of the injector and system.
% RSD of Retention Time	≤ 1.0% for 5 replicate injections	Confirms the stability and precision of the pump and mobile phase delivery.

Analytical Procedure

• Once the system passes the SST, inject the diluent as a blank to ensure no interfering peaks are present at the retention time of the main analyte or its impurities.

• Inject the Standard Solution in duplicate.

• Inject the Sample Solution in duplicate.

• After the sequence is complete, process the chromatograms.

Data Analysis and Calculations

The purity of the N-Propargyl Phenothiazine sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Calculation of % Purity:

% Purity = ( (Area of Main Peak) / (Total Area of All Peaks) ) * 100

• Area of Main Peak: The integrated area of the N-Propargyl Phenothiazine peak in the sample chromatogram.

• Total Area of All Peaks: The sum of the integrated areas of all peaks, excluding those from the blank and any solvent front peaks. Disregard peaks with an area less than the reporting threshold (e.g., 0.05%).

Method Validation Principles (ICH Q2(R1))

For use in a regulated environment, this method must be fully validated according to ICH Q2(R1) guidelines.[5][19][20] The validation process demonstrates that the analytical procedure is suitable for its intended purpose.

The diagram below shows the logical hierarchy of analytical procedure validation.

Caption: Key Validation Parameters as per ICH Q2(R1) Guidelines.

• Specificity: Demonstrated by the absence of interference from the blank and the ability to separate the main peak from known impurities or degradation products. Peak purity analysis using the PDA detector is a key part of this.[5]

• Linearity: Assessed by preparing a series of standard solutions at different concentrations (e.g., 5 levels) and plotting peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.[21]

• Accuracy: Determined by spiking a sample with known amounts of the reference standard at different levels (e.g., 80%, 100%, 120%) and calculating the percent recovery.[5][21]

• Precision:

  • Repeatability: Assessed by analyzing multiple preparations of the same sample on the same day, with the same analyst and instrument.

  • Intermediate Precision: Assessed by varying conditions, such as analyst, day, or instrument. Results are reported as %RSD.

• Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably quantified with acceptable precision and accuracy.[21]

• Robustness: Evaluated by making small, deliberate changes to method parameters (e.g., pH ±0.2, column temperature ±2°C, flow rate ±0.1 mL/min) and observing the effect on the results.[19]

Conclusion

The RP-HPLC method detailed in this application note provides a reliable, robust, and precise procedure for the determination of purity for N-Propargyl Phenothiazine. The use of a gradient elution ensures the separation of impurities with varying polarities, while PDA detection adds a layer of confidence through peak purity analysis. The integrated System Suitability Testing protocol guarantees that the system is performing correctly before each analysis, ensuring the integrity of the generated data. This method is suitable for routine quality control and stability testing in research and drug development environments.

References

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• Contract Testing Laboratories of America. (2024, January 16). HPLC Analysis with Diode Array Detection. Retrieved January 14, 2026, from [Link]

• Phenomenex. (2025, April 1). Types of HPLC Detectors. Retrieved January 14, 2026, from [Link]

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• GenTech Scientific. (2023, February 17). A Brief Overview of PDA Detectors in HPLC. Retrieved January 14, 2026, from [Link]

• Crawford Scientific. (2025, July 25). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved January 14, 2026, from [Link]

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• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. Retrieved January 14, 2026, from [Link]

• Drawell. (n.d.). Strategies for Method Development and Optimization in HPLC. Retrieved January 14, 2026, from [Link]

• Pistos, C., & Stewart, J. T. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Biomedical Chromatography, 17(7), 465-470. [Link]

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• Phenomenex. (2017, June 22). Selecting the Right Column for Your Reversed Phase Method. Retrieved January 14, 2026, from [Link]

• American Chemical Society. (n.d.). Getting the peaks perfect: System suitability for HPLC. Retrieved January 14, 2026, from [Link]

• Journal of Chromatographic Science. (1986). Selection of a Mobile Phase Optimization Technique in High Performance Liquid Chromatography. Retrieved January 14, 2026, from [Link]

• BioVanix. (n.d.). How to choose reversed-phase HPLC Column. Retrieved January 14, 2026, from [Link]

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• World Journal of Pharmaceutical Research. (2023). Analytical method development and validation of simultaneous estimation of perphenazine and amitriptyline by Reverse-Phase high-performance liquid chromatography. Retrieved January 14, 2026, from [Link]

• Journal of Applied Pharmaceutical Research. (2025, February 28). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. Retrieved January 14, 2026, from [Link]

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• Oriental Journal of Chemistry. (n.d.). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. Retrieved January 14, 2026, from [Link]

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• Investigation of Aromatic Hydrocarbons by Reversed Phase HPLC. (n.d.). Retrieved January 14, 2026, from [Link]

• ACS Publications. (n.d.). Analysis of Phenothiazine and Its Derivatives Using LC/Electrochemistry/MS and LC/Electrochemistry/Fluorescence. Retrieved January 14, 2026, from [Link]

• Purdue University. (n.d.). Live qualification/validation of purity methods for protein products. Retrieved January 14, 2026, from [Link]

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• International Council for Harmonisation. (2023, November 1). Analytical Procedure Development Q14. Retrieved January 14, 2026, from [Link]

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Electrochemical Characterization of N-Propargyl Phenothiazine: A Guide to Experimental Setup and Analysis

An Application Note for Drug Development Professionals and Researchers

Introduction

Phenothiazine and its derivatives are a class of heterocyclic compounds that form the backbone of numerous therapeutic agents, primarily in the field of antipsychotics but also showing promise as anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3] The N-propargyl phenothiazine (NPP) variant introduces a reactive propargyl group, opening avenues for its use in bio-conjugation, click chemistry, and the development of targeted therapeutics.[1] Understanding the redox behavior of NPP is paramount, as the electron transfer properties of the phenothiazine core are often linked to its mechanism of action and metabolic fate.[4][5]

Electrochemical techniques offer a highly sensitive and informative platform for investigating these redox properties.[6] By studying how NPP interacts with an electrode surface under an applied potential, we can elucidate its oxidation mechanisms, determine key thermodynamic and kinetic parameters, and develop quantitative analytical methods. This guide provides a comprehensive overview of the experimental setup and detailed protocols for the electrochemical analysis of N-propargyl phenothiazine using cyclic voltammetry (CV), differential pulse voltammetry (DPV), and electrochemical impedance spectroscopy (EIS).

Core Electrochemical Principles of Phenothiazines

The electrochemistry of phenothiazines is typically characterized by the sequential loss of two electrons from the heterocyclic ring system.[7][8] This process occurs at the electron-rich sulfur and nitrogen atoms, leading to the formation of a stable cation radical (PTZ•⁺) and subsequently a dication (PTZ²⁺).[7][9][10]

Oxidation Pathway:

PTZ - e⁻ ⇌ PTZ•⁺ (Reversible 1-electron oxidation) PTZ•⁺ - e⁻ ⇌ PTZ²⁺ (Quasi-reversible or irreversible 2nd electron oxidation)

The stability and potential of these redox events are highly dependent on the substituent on the nitrogen atom and the nature of the solvent system.[5][10] For NPP, the propargyl group's electronic influence on the phenothiazine core will be a key determinant of its electrochemical signature.

Caption: Generalized two-step oxidation pathway for the phenothiazine core.

PART 1: The Electrochemical Workstation

A standard three-electrode configuration connected to a potentiostat is essential for these analyses.[6][11] This setup allows for precise control of the working electrode's potential relative to a stable reference electrode, while the current flows between the working and counter electrodes.

Essential Equipment & Reagents

Component	Specification	Rationale for Selection
Potentiostat/Galvanostat	Capable of CV, DPV, and EIS	Provides the necessary potential control and measurement capabilities for all described experiments.
Working Electrode (WE)	Glassy Carbon Electrode (GCE), 3 mm diameter	GCE offers a wide potential window, chemical inertness, and is suitable for analyzing organic compounds.[12] Its surface requires careful preparation for reproducibility.[13][14]
Reference Electrode (RE)	Non-aqueous Ag/Ag⁺ (e.g., 10 mM AgNO₃ in electrolyte)	Aqueous reference electrodes (like Ag/AgCl) can introduce water and chloride ions into the organic solvent, leading to unstable junction potentials and side reactions.[15][16] A non-aqueous Ag/Ag⁺ electrode provides a more stable reference potential in organic media.[17]
Counter Electrode (CE)	Platinum Wire or Graphite Rod	An inert material with a large surface area is needed to complete the circuit without limiting the current or interfering with the working electrode's reactions.[18]
Solvent	Anhydrous Acetonitrile (CH₃CN)	Acetonitrile is a polar aprotic solvent with a large potential window, suitable for dissolving both the analyte and the supporting electrolyte.[19] Its anhydrous nature is critical to prevent water-induced side reactions.
Supporting Electrolyte	0.1 M Tetrabutylammonium Hexafluorophosphate (TBAPF₆)	A supporting electrolyte is required to minimize solution resistance (iR drop) and ensure that the analyte migrates to the electrode via diffusion rather than electrostatic attraction.[20] TBAPF₆ is electrochemically inert over a wide potential range and highly soluble in acetonitrile.[19]
Analyte	N-Propargyl Phenothiazine (NPP)	The molecule of interest. A stock solution (e.g., 10 mM in acetonitrile) is typically prepared.
Internal Standard	Ferrocene (Fc)	Used to calibrate the non-aqueous reference electrode. The Fc/Fc⁺ redox couple provides a stable and well-defined potential against which all other measurements can be referenced.[15][21]
Polishing Materials	1.0, 0.3, and 0.05 µm Alumina Slurry & Polishing Pads	Essential for preparing a clean and smooth GCE surface, which is crucial for obtaining reproducible voltammetric data.[14]

PART 2: Experimental Protocols

Protocol 1: Electrode Preparation and Cell Assembly

This protocol is foundational for achieving reliable and reproducible results. An improperly prepared working electrode is a primary source of experimental error.

1. Glassy Carbon Electrode (GCE) Polishing and Activation:

• Mechanical Polishing: Place a polishing pad on a flat surface. Apply a small amount of 1.0 µm alumina slurry. Polish the GCE surface in a figure-eight motion for 2-3 minutes.
• Rinse: Thoroughly rinse the electrode tip with deionized water, then ethanol, to remove the alumina particles.
• Fine Polishing: Repeat the polishing process with 0.3 µm and then 0.05 µm alumina slurries on separate pads, rinsing thoroughly between each step. The final surface should have a mirror-like finish.[14]
• Sonication: Sonicate the electrode in deionized water and then in ethanol for 2-3 minutes each to dislodge any embedded polishing material.
• Electrochemical Activation (Optional but Recommended): In the supporting electrolyte solution (0.1 M TBAPF₆ in CH₃CN), cycle the potential over a wide range (e.g., -1.5 V to +2.0 V) for several scans until a stable, low background current is achieved.[12] This step removes surface oxides and adsorbed impurities.[22]
• Drying: Gently dry the electrode under a stream of nitrogen.

2. Cell Assembly:

• Add a defined volume of the 0.1 M TBAPF₆ in acetonitrile solution to the electrochemical cell.

• Securely place the polished GCE (WE), Pt wire (CE), and Ag/Ag⁺ (RE) into the cell cap, ensuring the electrode tips are submerged. The tip of the reference electrode should be positioned close to the working electrode to minimize iR drop.[11]

• De-aerate the solution by bubbling with high-purity nitrogen or argon for 10-15 minutes. This is critical to remove dissolved oxygen, which is electroactive and can interfere with the measurement. Maintain a nitrogen/argon blanket over the solution during the experiment.[23]

  Caption: Workflow for electrode preparation and cell setup.

Protocol 2: Cyclic Voltammetry (CV) - Qualitative Analysis

CV is the primary technique for initial characterization, providing information on redox potentials, chemical reversibility, and electron transfer kinetics.[6]

1. Background Scan:

• Run a CV scan in the supporting electrolyte alone to establish the background current and potential window.

2. Analyte Scan:

• Add a known concentration of NPP (e.g., to a final concentration of 1 mM) to the cell.
• Typical CV Parameters:
• Initial Potential: 0.0 V
• Vertex Potential 1: +1.5 V (or higher, depending on the second oxidation)
• Vertex Potential 2: 0.0 V
• Scan Rate: 100 mV/s
• Acquire the voltammogram. You should observe one or two anodic (oxidation) peaks and their corresponding cathodic (reduction) peaks.

3. Scan Rate Dependence Study:

• Vary the scan rate (e.g., 25, 50, 100, 200, 400 mV/s).
• Analysis: Plot the peak current (iₚ) versus the square root of the scan rate (ν¹/²). A linear relationship indicates a diffusion-controlled process, which is typical for soluble species.[7]

Parameter	Description	How to Determine from CV
Epa	Anodic Peak Potential	Potential at the maximum oxidation current.
Epc	Cathodic Peak Potential	Potential at the maximum reduction current.
E½	Formal Redox Potential	(Epa + Epc) / 2. A measure of the thermodynamic ease of the redox event.
ΔEp	Peak-to-Peak Separation	|Epa - Epc|. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25°C. Larger values suggest quasi-reversible or irreversible kinetics.[24]
ipa/ipc	Peak Current Ratio	Ratio of anodic to cathodic peak current. A ratio of ~1 indicates a chemically reversible process where the oxidized species is stable on the CV timescale.[24]

Protocol 3: Differential Pulse Voltammetry (DPV) - Quantitative Analysis

DPV offers superior sensitivity and resolution compared to CV by minimizing background charging currents.[23][25] It is the preferred method for creating a calibration curve to determine unknown concentrations.

1. Parameter Optimization:

• Optimize DPV parameters (pulse amplitude, pulse width, step potential) using a standard 1 mM NPP solution to achieve the best signal-to-noise ratio and peak shape.[23]

2. Calibration Curve Construction:

• Record the DPV of the blank electrolyte solution.
• Make successive additions of the NPP stock solution to the cell to create a series of known concentrations (e.g., 10 µM to 200 µM).
• Record the DPV spectrum for each concentration.
• Measure the peak current for the primary oxidation peak at each concentration, ensuring to subtract the background current.
• Plot the background-subtracted peak current versus NPP concentration. The resulting linear plot is the calibration curve.

Protocol 4: Electrochemical Impedance Spectroscopy (EIS) - Interfacial Analysis

EIS probes the electrode-solution interface by applying a small sinusoidal AC potential and measuring the current response. It is highly effective for characterizing charge transfer kinetics.[26][27]

1. Experimental Setup:

• Perform the measurement on a solution of NPP (e.g., 1 mM) containing a redox probe like Ferrocene, or directly on the NPP if its redox couple is reversible.
• Set the DC potential to the formal potential (E½) of the redox couple, determined from CV.
• Apply an AC potential with a small amplitude (e.g., 10 mV).
• Scan over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

2. Data Analysis:

• The data is typically presented as a Nyquist plot (plotting the imaginary impedance vs. the real impedance).

• For a simple one-step electron transfer, the plot often resembles a semicircle followed by a straight line.

• Semicircle Diameter: Corresponds to the charge transfer resistance (Rct). A smaller diameter implies faster electron transfer kinetics.

• High-Frequency Intercept: Represents the uncompensated solution resistance (Ru).

• The data can be fitted to an equivalent circuit model, such as the Randles circuit, to quantify these parameters.[28]

  Caption: A simplified Randles equivalent circuit for modeling EIS data.

References

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• C. G. Zoski, et al., "Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine," MDPI, 2024. Available: [Link]

• M. Asgari, et al., "Electrochemical oxidation of 2,10-disubstituted phenothiazines," ResearchGate. Available: [Link]

• R. Asr, et al., "Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications," MDPI, 2024. Available: [Link]

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• A. A. Ensafi, et al., "Electrochemical Oxidation of Phenothiazine Derivatives at Glassy Carbon Electrodes and Their Differential Pulse and Square‐wave Voltammetric Determination in Pharmaceuticals," ResearchGate. Available: [Link]

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• M. Poddar, et al., "Cyclic voltammograms of phenothiazines," ResearchGate. Available: [Link]

• Cypress Systems, "Simple Activation of Glassy Carbon Electrodes," Cypress Systems. Available: [Link]

• S. Ranganathan, et al., "Facile Preparation of Active Glassy Carbon Electrodes with Activated Carbon and Organic Solvents," Semantic Scholar, 1999. Available: [Link]

• M. A. Ali, et al., "Activated Glassy Carbon Electrode as an Electrochemical Sensing Platform," PubMed Central, 2022. Available: [Link]

• Chemistry LibreTexts, "Reference and Auxiliary Electrodes," Chemistry LibreTexts, 2023. Available: [Link]

• M. G. Quintanilla, et al., "Reference Electrodes for Use in Nonaqueous Solutions," ResearchGate. Available: [Link]

• S. Solar, et al., "Pulse radiolysis and cyclic voltammetry studies of redox properties of phenothiazine radicals," ResearchGate. Available: [Link]

• ALS Japan, "Non-aqueous solvent reference electrode," ALS Japan, 2021. Available: [Link]

• E. Bishop, et al., "Electroanalytical studies of phenothiazine neuroleptics at gold and platinum electrodes," Semantic Scholar. Available: [Link]

• J. Janata, "Method for Study of Organic Electrochemistry," ResearchGate. Available: [Link]

• R. L. McCreery, et al., "Electrochemical pretreatment of glassy carbon electrodes," Analytical Chemistry, 1982. Available: [Link]

• ALS Japan, "Solvent and Supporting Electrolyte," ALS Japan. Available: [Link]

• S. Singh, et al., "Electrochemical organic reactions: A tutorial review," PMC - NIH, 2022. Available: [Link]

• E. Bishop, et al., "Electroanalytical studies of phenothiazine neuroleptics at gold and platinum electrodes," Analyst, RSC Publishing, 1983. Available: [Link]

• J. S. Moore, et al., "Tailoring Two-Electron-Donating Phenothiazines To Enable High-Concentration Redox Electrolytes," Chemistry of Materials, ACS Publications, 2019. Available: [Link]

• S. D. Nag, et al., "Molecular Tailoring of Phenothiazine Derivatives for High Performance Non-Aqueous Organic Redox Flow Batteries," ChemRxiv. Available: [Link]

• B. Benjamin, et al., "Exploring the therapeutic potential of phenothiazine derivatives in medicinal chemistry," ResearchGate, 2024. Available: [Link]

• K. J. Wright, et al., "(In)stability of 10-Methylphenothiazine Cations in Common Electrolytes," ACS Publications. Available: [Link]

• G. A. Evtugyn, et al., "Determination of Organic Compounds in Aqueous–Organic and Dispersed Media," ResearchGate, 2021. Available: [Link]

• R. Asr, et al., "Electrochemical Synthesis of the in human S-oxide metabolites of phenothiazine containing Anti-Psychotic Medications," ChemRxiv. Available: [Link]

• M. J. Amaral, et al., "Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review," MDPI, 2021. Available: [Link]

• K. F. Jensen, et al., "Enhancing electrochemical reactions in organic synthesis: the impact of flow chemistry," Chemical Society Reviews, RSC Publishing, 2024. Available: [Link]

• G. Spengler, et al., "Possible Biological and Clinical Applications of Phenothiazines," PubMed, 2017. Available: [Link]

• S. Shahbazi, et al., "Electrochemical generation of phenothiazin-5-ium," NIH, 2024. Available: [Link]

• J. Wu, et al., "Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review," NIH, 2024. Available: [Link]

• A. Luntraru, et al., "Azaphenothiazines – Promising phenothiazine derivatives," ResearchGate. Available: [Link]

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Application Note: A Guide to In Vitro Antioxidant Activity Profiling of N-Propargyl Phenothiazine

Abstract and Introduction

Oxidative stress, a state defined by an imbalance between the generation of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is a key pathogenic factor in a multitude of human diseases, including neurodegenerative disorders, cancer, and cardiovascular conditions. Phenothiazine and its derivatives represent a class of heterocyclic compounds with significant therapeutic potential, largely due to their diverse pharmacological activities.[1][2] The core phenothiazine structure, a tricyclic system containing nitrogen and sulfur heteroatoms, is a privileged scaffold in medicinal chemistry that possesses intrinsic antioxidant properties.[3][4] Structural modifications, particularly the introduction of electron-donating groups, have been shown to enhance this antioxidant activity.[5]

This application note introduces N-Propargyl Phenothiazine, a novel derivative for investigation. The introduction of an N-propargyl group is a strategic modification aimed at modulating the electronic properties and steric profile of the parent molecule, potentially enhancing its bioactivity and antioxidant capacity. This guide provides a comprehensive, in-depth framework for researchers to meticulously evaluate the in vitro antioxidant potential of N-Propargyl Phenothiazine. We present detailed, validated protocols for three robust and widely accepted spectrophotometric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay.[5][6] The causality behind methodological choices is explained to ensure scientific rigor and reproducibility.

Scientific Principles and Rationale for Assay Selection

The antioxidant activity of a chemical compound is primarily mediated through two major mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

• Hydrogen Atom Transfer (HAT): In this mechanism, the antioxidant (A-H) quenches a free radical (R•) by donating a hydrogen atom, thereby regenerating a non-radical species.

  • A-H + R• → A• + R-H

• Single Electron Transfer (SET): In the SET mechanism, the antioxidant donates an electron to the free radical, converting it into an anion.

  • A-H + R• → A-H•+ + R⁻

No single assay can fully capture the complex nature of antioxidant activity. Therefore, a multi-assay approach is scientifically indispensable for a comprehensive profile. The three assays detailed herein were selected to provide complementary information on the antioxidant capabilities of N-Propargyl Phenothiazine.

• DPPH Assay: Measures the capacity of an antioxidant to scavenge the stable DPPH radical. It operates through a mixed HAT/SET mechanism.[7][8] The reduction of the deep violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically.[9]

• ABTS Assay: This assay also functions via a mixed HAT/SET mechanism.[7][8] It quantifies the ability of a substance to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. This assay is advantageous as the radical can be solubilized in both aqueous and organic media.

• FRAP Assay: This is a purely SET-based method that measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue ferrous (Fe²⁺) form in an acidic medium.[8][10] It provides a direct measure of the compound's reducing power.

Caption: Strategy for comprehensive antioxidant profiling.

Materials and Reagents

• N-Propargyl Phenothiazine (Test Compound)

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• 2,2'-Azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• (±)-6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid (Trolox)

• Ascorbic Acid

• Potassium persulfate (K₂S₂O₈)

• Ferric chloride (FeCl₃·6H₂O)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ)

• Sodium acetate trihydrate

• Glacial acetic acid

• Hydrochloric acid (HCl)

• Methanol (Spectrophotometric grade)

• Ethanol (95%)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates

• Multichannel pipette

• Microplate reader (UV-Vis spectrophotometer)

Detailed Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay

Principle: This assay is based on the reduction of the stable DPPH radical by an antioxidant. The loss of the violet color, measured at 515-517 nm, is proportional to the concentration and potency of the antioxidant.[11]

Reagent Preparation:

• DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C. It should be prepared fresh daily.

• Test Compound Stock Solution (1 mg/mL): Dissolve N-Propargyl Phenothiazine in a suitable solvent (e.g., DMSO or methanol). Prepare serial dilutions from this stock solution (e.g., 100, 50, 25, 12.5, 6.25 µg/mL) in methanol.

• Positive Control (Trolox/Ascorbic Acid): Prepare a stock solution and serial dilutions of Trolox or Ascorbic Acid in the same manner as the test compound.

Experimental Workflow:

Caption: Experimental workflow for the DPPH assay.

Step-by-Step Protocol:

• Pipette 100 µL of each serial dilution of the test compound and positive control into separate wells of a 96-well plate.

• Prepare a blank control well containing 100 µL of methanol.

• Initiate the reaction by adding 100 µL of the 0.1 mM DPPH solution to all wells.

• Mix the contents of the wells thoroughly using a multichannel pipette.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance (A) of each well at 517 nm using a microplate reader.

Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the test compound or standard.

Plot the % Inhibition against the concentration of the test compound/standard and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) using non-linear regression analysis.

Protocol 2: ABTS Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ back to its colorless neutral form is monitored by the decrease in absorbance at 734 nm.

Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

• ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This generates the ABTS•+ radical.

• Adjusted ABTS•+ Solution: Before the assay, dilute the working solution with methanol or PBS (pH 7.4) to obtain an absorbance of 0.700 ± 0.02 at 734 nm.

• Test Compound and Standard Solutions: Prepare as described in the DPPH protocol.

Experimental Workflow:

Caption: Experimental workflow for the ABTS assay.

Step-by-Step Protocol:

• Pipette 20 µL of each serial dilution of the test compound and positive control (Trolox) into separate wells of a 96-well plate.

• Add 180 µL of the adjusted ABTS•+ solution to all wells.

• Mix thoroughly.

• Incubate the plate at room temperature for 6 minutes.

• Measure the absorbance at 734 nm.

Data Analysis: Calculate the percentage of scavenging activity as described for the DPPH assay. Determine the IC₅₀ value. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A calibration curve is generated using Trolox as the standard, and the TEAC value of the sample is expressed as mg of Trolox equivalents per gram of the compound.

Protocol 3: Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: This assay measures the reducing capacity of an antioxidant. At low pH, antioxidants reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which results in the formation of an intense blue color that can be measured at 593 nm.[8]

Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in water, add 16 mL of glacial acetic acid, and adjust the final volume to 1 L.

• TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

• FRAP Working Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this reagent to 37°C before use.

• Test Compound and Standard Solutions: Prepare as described previously. A standard curve using ferrous sulfate (FeSO₄·7H₂O) or Trolox is also required.

Experimental Workflow:

Caption: Experimental workflow for the FRAP assay.

Step-by-Step Protocol:

• Pipette 20 µL of each serial dilution of the test compound and standard into separate wells of a 96-well plate.

• Add 180 µL of the pre-warmed FRAP working reagent to all wells.

• Mix thoroughly.

• Incubate the plate at 37°C for a defined period (typically 10-30 minutes).

• Measure the absorbance at 593 nm.

Data Analysis: The antioxidant power is determined by comparing the absorbance change in the sample mixtures with a calibration curve plotted using a known concentration of Fe²⁺ or Trolox. The results are expressed as µM of Fe(II) equivalents or µM of Trolox equivalents per gram of the compound.

Data Presentation and Interpretation

Quantitative data from the assays should be systematically organized for clear comparison. A lower IC₅₀ value signifies a higher antioxidant potency.

Table 1: Radical Scavenging Activity of N-Propargyl Phenothiazine

Compound	DPPH IC₅₀ (µg/mL)	ABTS IC₅₀ (µg/mL)
N-Propargyl Phenothiazine	[Insert Value]	[Insert Value]
Trolox (Standard)	[Insert Value]	[Insert Value]

| Ascorbic Acid (Standard) | [Insert Value] | [Insert Value] |

Table 2: Reducing Power and TEAC Values

Compound	FRAP Value (µM Fe(II) Eq/mg)	ABTS TEAC (mg Trolox Eq/g)
N-Propargyl Phenothiazine	[Insert Value]	[Insert Value]

| Trolox (Standard) | [Insert Value] | 1000 |

Interpretation: A comprehensive analysis involves comparing the results across all three assays. For instance, a high activity in the FRAP assay but moderate activity in the DPPH assay might suggest that N-Propargyl Phenothiazine acts predominantly via an electron transfer (SET) mechanism. Conversely, strong performance in both DPPH and ABTS assays would indicate potent radical scavenging ability through mixed mechanisms. Comparing the IC₅₀ and FRAP values to standards like Trolox provides a benchmark for its relative potency.

Conclusion

This application note provides a validated and detailed set of protocols for the in vitro assessment of the antioxidant activity of N-Propargyl Phenothiazine. By employing a multi-assay approach (DPPH, ABTS, and FRAP), researchers can obtain a robust and comprehensive profile of the compound's radical scavenging and reducing capabilities. This foundational data is critical for guiding further drug development efforts, including structure-activity relationship (SAR) studies and progression to more complex cell-based and in vivo models of oxidative stress.

References

• ResearchGate. (2025). A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. ResearchGate. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Antioxidant Properties of New Phenothiazine Derivatives. PMC. Available at: [Link]

• MDPI. (n.d.). Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. MDPI. Available at: [Link]

• MDPI. (2024). Advances in Analytical Methods for Quality Control and Authentication of Nutraceuticals: A Comprehensive Review. MDPI. Available at: [Link]

• Bentham Science. (n.d.). A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Bentham Science. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Antioxidant Assays: Principles, Methods and Analyses. ResearchGate. Available at: [Link]

• ResearchGate. (2019). (PDF) Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives 1. ResearchGate. Available at: [Link]

• Journal of Universitas Airlangga. (2022). antioxidant activities using dpph, fic, frap, and abts methods from ethanolic. Journal of Universitas Airlangga. Available at: [Link]

• American Chemical Society. (n.d.). Mode of Action of Phenothiazine-Type Antioxidants. Industrial & Engineering Chemistry. Available at: [Link]

• ResearchGate. (n.d.). In vitro antioxidant activity measured with the DPPH, FRAP, and ABTS.... ResearchGate. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC. Available at: [Link]

• MDPI. (n.d.). Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Phenothiazine: The Parent Molecule. ResearchGate. Available at: [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• E3S Web of Conferences. (n.d.). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.. E3S Web of Conferences. Available at: [Link]

• Wikipedia. (n.d.). Phenothiazine. Wikipedia. Available at: [Link]

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Application Notes and Protocols: N-Propargyl Phenothiazine as a High-Efficacy Corrosion Inhibitor

For: Researchers, scientists, and drug development professionals exploring novel applications of heterocyclic compounds in materials science and corrosion engineering.

Introduction: The Imperative for Advanced Corrosion Mitigation

Corrosion, the electrochemical degradation of materials, represents a significant and costly challenge across numerous industries, from infrastructure and transportation to chemical processing and energy. The development of effective corrosion inhibitors is paramount to extending the service life of metallic components, ensuring operational safety, and reducing economic losses. Organic corrosion inhibitors, particularly those containing heteroatoms (N, S, O) and π-electrons, have garnered considerable attention due to their ability to adsorb onto metal surfaces and form a protective barrier against corrosive media.

Phenothiazine, a sulfur and nitrogen-containing heterocyclic compound, has a well-established profile as an effective corrosion inhibitor. Its planar structure and electron-rich nature facilitate strong adsorption onto metal surfaces. The introduction of a propargyl group (a three-carbon chain with a terminal alkyne) at the nitrogen atom of the phenothiazine core is a strategic modification designed to enhance its inhibitory properties. The triple bond in the propargyl group provides additional sites for interaction with the metal surface, potentially leading to a more robust and stable protective film.

These application notes provide a comprehensive guide to the synthesis, application, and evaluation of N-Propargyl Phenothiazine as a corrosion inhibitor. The protocols detailed herein are designed to be self-validating, with explanations of the underlying scientific principles to empower researchers in their investigations.

Part 1: Synthesis of N-Propargyl Phenothiazine

The synthesis of N-Propargyl Phenothiazine is achieved through a nucleophilic substitution reaction where the nitrogen atom of the phenothiazine ring attacks the electrophilic carbon of propargyl bromide.

Materials and Reagents:

• Phenothiazine

• Propargyl bromide (80% solution in toluene)

• Potassium tert-butoxide

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Dichloromethane

• Silica gel for column chromatography

Protocol: N-propargylation of Phenothiazine

• To a solution of phenothiazine (1 mmol) in dry DMF (5 mL), add potassium tert-butoxide (1.44 mmol).

• Stir the reaction mixture at room temperature for 1 hour to ensure the formation of the phenothiazine anion.

• Add an 80% solution of propargyl bromide in toluene (2.7 mmol) dropwise to the reaction mixture.

• Continue stirring the mixture for 24 hours at room temperature.

• Pour the reaction mixture into deionized water (25 mL).

• The resulting solid precipitate is the crude N-Propargyl Phenothiazine.

• Filter the solid, wash it with water, and then dry it.

• Purify the crude product by column chromatography using silica gel and dichloromethane as the eluent.[1][2]

Expected Outcome:

The successful synthesis will yield N-Propargyl Phenothiazine as a solid. Characterization can be performed using techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to confirm the presence of the propargyl group and the overall molecular structure.

Part 2: Evaluation of Corrosion Inhibition Performance

The efficacy of N-Propargyl Phenothiazine as a corrosion inhibitor is evaluated primarily through electrochemical techniques, which provide quantitative data on the reduction of corrosion rates.

Experimental Setup:

A standard three-electrode electrochemical cell is used for these measurements.[3][4][5]

• Working Electrode (WE): A specimen of the metal to be protected (e.g., mild steel, copper) with a defined exposed surface area. The surface should be polished with successively finer grades of emery paper (e.g., 240 to 1200 grit), rinsed with deionized water and acetone, and dried before immersion.[3]

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode (CE): A platinum or graphite rod with a surface area significantly larger than the working electrode.

Corrosive Medium:

A common corrosive medium for laboratory testing is a 1 M solution of hydrochloric acid (HCl) or sulfuric acid (H₂SO₄). The inhibitor, N-Propargyl Phenothiazine, is dissolved in this medium at various concentrations (e.g., 50, 100, 150, 200 ppm) to evaluate its concentration-dependent effects.

Protocol 1: Potentiodynamic Polarization (PDP)

Potentiodynamic polarization is a technique where the potential of the working electrode is scanned, and the resulting current is measured. This provides information about the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic Tafel slopes (βa and βc).[6][7][8]

• Immerse the prepared three-electrode setup in the corrosive medium (with and without the inhibitor) and allow the system to stabilize for at least 30 minutes to reach a steady open-circuit potential (OCP).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).[9]

• Plot the resulting potential versus the logarithm of the current density (Tafel plot).

• Determine the corrosion current density (icorr) by extrapolating the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr).

• Calculate the inhibition efficiency (η%) using the following equation:

  η% = [(icorr(uninhibited) - icorr(inhibited)) / icorr(uninhibited)] x 100

  where icorr(uninhibited) and icorr(inhibited) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.[10][11][12]

• After allowing the system to reach a steady OCP as in the PDP protocol, apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz).[3]

• The impedance data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance).

• The diameter of the semicircle in the Nyquist plot is related to the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A larger semicircle indicates higher corrosion resistance.

• The inhibition efficiency (η%) can also be calculated from the EIS data using the following equation:

  η% = [(Rct(inhibited) - Rct(uninhibited)) / Rct(inhibited)] x 100

  where Rct(inhibited) and Rct(uninhibited) are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Data Presentation:

Inhibitor Concentration (ppm)	icorr (μA/cm²) from PDP	η% from PDP	Rct (Ω·cm²) from EIS	η% from EIS
0 (Blank)	Value	-	Value	-
50	Value	Value	Value	Value
100	Value	Value	Value	Value
150	Value	Value	Value	Value
200	Value	Value	Value	Value

Part 3: Understanding the Inhibition Mechanism

The enhanced corrosion inhibition of N-Propargyl Phenothiazine can be attributed to a synergistic effect between the phenothiazine moiety and the propargyl group.

Adsorption Isotherm:

The adsorption of the inhibitor on the metal surface can be described by various isotherms, with the Langmuir isotherm being commonly observed for phenothiazine derivatives.[13] This model assumes monolayer adsorption on a homogeneous surface.

Quantum Chemical Calculations:

Density Functional Theory (DFT) calculations can provide valuable insights into the relationship between the molecular structure of N-Propargyl Phenothiazine and its inhibition efficiency.[14][15][16][17] Key parameters to calculate include:

• EHOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the electron-donating ability of the molecule. Higher EHOMO values indicate a greater tendency to donate electrons to the vacant d-orbitals of the metal.

• ELUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the electron-accepting ability of the molecule. Lower ELUMO values indicate a greater ability to accept electrons from the metal.

• ΔE (Energy Gap = ELUMO - EHOMO): A smaller energy gap suggests higher reactivity and potentially better inhibition efficiency.

• Dipole Moment (μ): A higher dipole moment may indicate stronger electrostatic interactions with the metal surface.

• Mulliken Charges: These calculations can identify the specific atoms (e.g., N, S, and the carbons of the alkyne group) with the highest electron densities, which are the likely sites for adsorption.

Visualizations

Caption: Proposed corrosion inhibition mechanism of N-Propargyl Phenothiazine.

Caption: Experimental workflow for evaluating N-Propargyl Phenothiazine.

Conclusion

N-Propargyl Phenothiazine is a promising candidate for a highly effective corrosion inhibitor. The combination of the electron-rich phenothiazine core and the reactive propargyl group is expected to result in strong adsorption and the formation of a durable protective layer on metal surfaces. The detailed protocols provided in these application notes offer a robust framework for the synthesis and comprehensive evaluation of this and other novel corrosion inhibitors. By integrating experimental electrochemical techniques with theoretical quantum chemical calculations, researchers can gain a deep understanding of the inhibition mechanism and accelerate the development of next-generation corrosion protection technologies.

References

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.aip.org [pubs.aip.org]
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• 7. farsi.msrpco.com [farsi.msrpco.com]
• 8. store.astm.org [store.astm.org]
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• 14. content.ampp.org [content.ampp.org]
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• 16. Electrochemical and quantum mechanical investigation of various small molecule organic compounds as corrosion inhibitors in mild steel - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the yield of N-Propargyl Phenothiazine synthesis

Technical Support Center: N-Propargyl Phenothiazine Synthesis

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of N-Propargyl Phenothiazine. This guide is designed to provide in-depth, experience-based insights into optimizing the yield of this crucial synthetic transformation. We will move beyond simple procedural steps to explore the underlying chemical principles, helping you troubleshoot common issues and rationalize your experimental choices for maximum efficiency and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing N-Propargyl Phenothiazine?

The synthesis is a classic N-alkylation, a nucleophilic substitution reaction. The nitrogen atom of the phenothiazine ring acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide (or another propargyl halide). The reaction requires a base to deprotonate the N-H of phenothiazine, thereby increasing its nucleophilicity.

Q2: My yield is consistently low. What are the most critical parameters I should investigate first?

Low yields in this synthesis typically trace back to four key areas:

• Inefficient Deprotonation: The choice and handling of the base are paramount. The N-H proton of phenothiazine is not highly acidic, requiring a sufficiently strong base to generate the nucleophilic anion.

• Suboptimal Solvent: The solvent must be able to dissolve the reactants and, crucially, be compatible with the chosen base. It should be aprotic to avoid quenching the base and the phenothiazine anion.

• Reaction Temperature: Temperature control is a delicate balance. It must be high enough to ensure a reasonable reaction rate but low enough to prevent side reactions and decomposition of the product or reactants.

• Purity of Reagents and Atmosphere: Moisture and oxygen can significantly hamper the reaction. Water will quench strong bases, and oxygen can lead to the oxidation of the electron-rich phenothiazine ring.

Troubleshooting Guide: In-Depth Solutions

Q3: Which base should I use for the deprotonation of phenothiazine, and why?

The choice of base is arguably the most critical factor for achieving a high yield.

• High-Yield Choice (Recommended): Sodium Hydride (NaH).

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the phenothiazine. The reaction generates hydrogen gas, driving the equilibrium to completion. Its use in an aprotic solvent like DMF or THF is well-established for N-alkylation of heterocyclic amines.[1][2]

  • Expert Insight: Use a 60% dispersion of NaH in mineral oil. It's crucial to wash the NaH with dry hexane before use to remove the oil, which can interfere with the reaction. Always handle NaH under an inert atmosphere (e.g., Argon or Nitrogen).

• Alternative Choice: Potassium tert-butoxide (t-BuOK).

  • Causality: This is another strong, non-nucleophilic base capable of efficient deprotonation. It is often more soluble in organic solvents than NaH.[3][4]

  • Expert Insight: While effective, t-BuOK is very hygroscopic. Ensure it is freshly opened or properly stored. Yields are generally comparable to NaH.

• Weaker Bases (Not Recommended for High Yield): Potassium Carbonate (K₂CO₃), Triethylamine (TEA).

  • Causality: These bases are often not strong enough to fully deprotonate the phenothiazine, leading to a slow reaction and an unfavorable equilibrium. This results in incomplete conversion and lower yields. While some protocols may use them, they are generally less efficient for this specific substrate.[5][6]

Q4: How does the solvent system impact the reaction yield?

The solvent plays a critical role in solubilizing the reactants and mediating the reaction.

• Recommended Solvents:

  • N,N-Dimethylformamide (DMF): This is an excellent choice as it is a polar aprotic solvent that readily dissolves phenothiazine and its sodium salt. It also has a high boiling point, allowing for a wide range of reaction temperatures.[1][3][4]

  • Tetrahydrofuran (THF): Another common choice, especially when using NaH.[2][7] It is less polar than DMF and has a lower boiling point, which can be advantageous for easier removal during workup.

• Solvent Quality:

  • Expert Insight: The solvent must be anhydrous . The use of dry solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves, is critical. Any moisture will consume the strong base and the phenothiazianide anion, drastically reducing the yield.

Q5: I'm observing multiple spots on my TLC. What are the likely side products and how can I minimize them?

The formation of side products is a common cause of reduced yield and purification difficulties.

• Oxidation Products: Phenothiazine is susceptible to oxidation, especially under basic conditions if oxygen is present. This can form the corresponding sulfoxide.[8]

  • Mitigation: Ensure the reaction is run under a strictly inert atmosphere (Argon or Nitrogen). Degas your solvent before use by bubbling with inert gas.

• C-Alkylation: While N-alkylation is favored, some C-alkylation on the electron-rich aromatic rings can occur, though it is less common under these conditions.[9]

• Unreacted Starting Material: This is often the major "impurity" and points to issues with the reaction conditions (base, temperature, or time).

The relationship between key reaction parameters and the desired outcome can be visualized as a workflow.

Caption: A troubleshooting workflow for low yield in N-Propargyl Phenothiazine synthesis.

Data-Driven Optimization

To achieve the highest possible yield, a systematic approach to optimizing reaction parameters is necessary. The following table summarizes typical conditions reported in the literature, providing a clear starting point for your experiments.

Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Potassium t-butoxide	DMF	Room Temp	69 - 80%	[3][4]
Sodium Hydride (NaH)	DMF	Reflux	~52% (for N-phosphorylation)	[2]
Sodium Hydride (NaH)	THF	Room Temp	Good Yield (not quantified)	[7]
Sodium Amide (NaNH₂)	Toluene	Reflux	80 - 90% (general N-alkylation)	[5]

Note: Yields can be highly substrate-dependent, especially with substituted phenothiazines. The values above serve as a general guideline.

Experimental Protocols

Protocol 1: High-Yield Synthesis Using NaH in THF

This protocol is designed for maximum yield and purity.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add Sodium Hydride (1.2 equivalents, 60% dispersion in oil).

• Washing: Wash the NaH three times with anhydrous hexane under a nitrogen atmosphere to remove the mineral oil.

• Solvent Addition: Add anhydrous THF via cannula.

• Phenothiazine Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of phenothiazine (1.0 equivalent) in anhydrous THF dropwise over 15 minutes.

• Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. Hydrogen gas evolution should be observed.

• Alkylation: Cool the mixture back to 0 °C. Add propargyl bromide (1.1 equivalents, 80% solution in toluene) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC (Thin Layer Chromatography).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure N-Propargyl Phenothiazine.[3][4]

Diagram: Reaction Mechanism

The core of the synthesis is a two-step process: deprotonation followed by nucleophilic attack.

Caption: The two-step mechanism for N-propargylation of phenothiazine.

References

• N-Alkylation of 2-methoxy-10H-phenothiazine revisited. A facile entry to diversely N-substituted phenothiazine-coumarin hybrid dyes. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. Available at: [Link]

• Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. Available at: [Link]

• Alkylation of phenothiazine. Google Patents.

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. Available at: [Link]

• N-Alkylation of 2-Methoxy-10H-Phenothiazine Revisited. A Facile Entry to Diversely N-substituted Phenothiazine-Coumarin Hybrid Dyes. ChemRxiv. Available at: [Link]

• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. PMC. Available at: [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. PubMed Central. Available at: [Link]

• Regioselective synthesis of N-acyl- and N-alkyldioxolo[4,5-b]phenothiazines. ResearchGate. Available at: [Link]

• Facile microwave synthesis of a novel phenothiazine derivative and its cytotoxic activity. ACG Publications. Available at: [Link]

• Alkylation reaction of Phenothiazine using propargyl bromide. ResearchGate. Available at: [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. NIH. Available at: [Link]

• Synthesis of N-alkaloidacyl derivatives of phenothiazine. ResearchGate. Available at: [Link]

• Synthesis of New N-Substituted Phenothiazine Derivatives. ResearchGate. Available at: [Link]

• Purification of phenothiazine. Google Patents.
• Purification of phenothiazine. Google Patents.

• Side-chain effects on phenothiazine cation radical reactions. PubMed. Available at: [Link]

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• 8. Side-chain effects on phenothiazine cation radical reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US3689484A - Alkylation of phenothiazine - Google Patents [patents.google.com]

Technical Support Center: N-Propargylation of Substituted Phenothiazines

Welcome to the technical support center for the N-propargylation of substituted phenothiazines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Phenothiazine and its derivatives are privileged scaffolds in medicinal chemistry, and the introduction of a propargyl group at the nitrogen atom opens avenues for further functionalization, such as click chemistry, and has been shown to be a valuable modification for enhancing biological activity.[1][2][3]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter during your experiments.

Troubleshooting Guide

This section addresses common issues encountered during the N-propargylation of substituted phenothiazines.

Question 1: I am observing very low to no conversion of my starting phenothiazine. What are the likely causes and how can I improve the yield?

Answer:

Low or no conversion is a frequent challenge and can often be traced back to several key factors related to the reaction setup and reagents. Here’s a systematic approach to troubleshooting this issue:

1. Inadequate Deprotonation of the Phenothiazine Nitrogen: The N-H proton of the phenothiazine core needs to be removed by a base to generate the nucleophilic amide anion for the subsequent reaction with the propargylating agent.

• Weak Base: If you are using a mild base like potassium carbonate (K₂CO₃) or triethylamine (TEA), it may not be strong enough to deprotonate the phenothiazine nitrogen efficiently.

• Solution: Switch to a stronger base. Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are excellent choices for this reaction and have been used successfully.[3][4] It is crucial to use these strong bases under anhydrous conditions.

2. Purity and Reactivity of Reagents:

• Propargylating Agent: Propargyl bromide is a common choice but can degrade over time. Ensure it is fresh or has been stored properly. Propargyl tosylates or mesylates can be more reactive alternatives as tosylate and mesylate are better leaving groups.[5]

• Phenothiazine Starting Material: Impurities in your starting phenothiazine can interfere with the reaction. Ensure its purity by techniques like recrystallization if necessary.

• Solvent: The solvent must be anhydrous, especially when using strong bases like NaH. Aprotic polar solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are generally effective as they facilitate the Sₙ2 reaction.[2][5]

3. Reaction Temperature:

• While many N-propargylation reactions proceed at room temperature, some substituted phenothiazines may be less reactive.[2] Gentle heating to 40-60°C can often improve the reaction rate and yield.[5] However, be cautious as higher temperatures can also promote side reactions.

Question 2: My reaction mixture shows multiple spots on TLC, and I am struggling to isolate the desired N-propargylated product. What are these byproducts and how can I minimize them?

Answer:

The formation of multiple products is a common issue and points towards side reactions. Here are the most probable byproducts and strategies to mitigate their formation:

1. Di-propargylation: This occurs when the initially formed N-propargylphenothiazine undergoes a second propargylation. This is more likely if an excess of the propargylating agent is used.

• Mitigation: Carefully control the stoichiometry. Use 1.0 to 1.1 equivalents of the propargylating agent.[5] Adding the propargyl bromide dropwise to the reaction mixture can help to maintain its low concentration and favor mono-alkylation.[5]

2. Allene Formation: The propargyl group can rearrange to its isomeric allene under basic conditions.[5]

• Identification: Allenes can often be distinguished from alkynes by ¹H NMR, as the chemical shifts of the protons are different.[5]

• Mitigation: The choice of base and solvent can influence this side reaction.[5] If allene formation is significant, consider using a milder base or a different solvent system. For instance, in some cases, switching from a very strong base to a carbonate base might be beneficial, provided the deprotonation of the phenothiazine is still efficient.

3. C-Alkylation: While less common for phenothiazines at the nitrogen, under certain conditions, alkylation can occur at the aromatic rings, especially if the nitrogen is protected or sterically hindered.

• Mitigation: This is generally not a major issue in N-propargylation but ensuring a strong base is used to generate the N-anion will favor N-alkylation over C-alkylation.

Question 3: The purification of my N-propargyl phenothiazine derivative is proving difficult. What are the recommended purification strategies?

Answer:

Purification can be challenging due to the similar polarities of the starting material, product, and some byproducts.

1. Column Chromatography: This is the most common method for purifying N-propargylated phenothiazines.[4]

• Stationary Phase: Silica gel is typically used.

• Mobile Phase: A mixture of a non-polar solvent like hexane or dichloromethane and a more polar solvent like ethyl acetate is a good starting point. A gradient elution can be effective in separating the product from impurities. For instance, starting with pure dichloromethane and gradually adding methanol has been reported.[4]

2. Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.

• Solvent Selection: The choice of solvent is critical. A solvent system where the product is soluble at high temperatures but sparingly soluble at room temperature or below is ideal. Ethanol is often a good solvent to try for phenothiazine derivatives.[6]

3. Acid-Base Extraction: If your starting material is the parent phenothiazine and your product is the N-propargylated derivative, their basicities will be different. This can sometimes be exploited in a liquid-liquid extraction workup, although it is less common as a primary purification method.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the N-propargylation of phenothiazines?

A1: The N-propargylation of phenothiazines typically proceeds via a two-step mechanism. First, a base is used to deprotonate the nitrogen atom of the phenothiazine ring, forming a nucleophilic phenothiazine anion. This is followed by a nucleophilic substitution (Sₙ2) reaction where the anion attacks the electrophilic carbon of the propargylating agent (e.g., propargyl bromide), displacing the leaving group (e.g., bromide) to form the N-propargylated product.

Q2: How do substituents on the phenothiazine ring affect the N-propargylation reaction?

A2: Substituents on the aromatic rings of the phenothiazine can influence the reaction in two main ways:

• Electronic Effects: Electron-withdrawing groups (e.g., -NO₂, -CF₃) can increase the acidity of the N-H proton, making deprotonation easier. Conversely, electron-donating groups (e.g., -OCH₃) may make the N-H proton less acidic.

• Steric Effects: Bulky substituents near the nitrogen atom can hinder the approach of the propargylating agent, potentially slowing down the reaction rate.

In most cases, these effects can be overcome by adjusting the reaction conditions, such as using a stronger base or a slightly higher reaction temperature.

Q3: Are there any safety precautions I should be aware of when performing this reaction?

A3: Yes, several safety precautions are essential:

• Propargyl Bromide: This is a lachrymator and should be handled in a well-ventilated fume hood.

• Strong Bases: Sodium hydride (NaH) is highly flammable and reacts violently with water. Potassium tert-butoxide is also moisture-sensitive and corrosive. Both should be handled under an inert atmosphere (e.g., nitrogen or argon).

• Solvents: DMF and DMSO are excellent solvents but can be absorbed through the skin. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Experimental Protocols

Protocol 1: General Procedure for N-propargylation using Potassium tert-butoxide in DMF[1][4]

This protocol is a good starting point for a wide range of substituted phenothiazines.

• To a solution of the substituted phenothiazine (1.0 mmol) in anhydrous DMF (5 mL), add potassium tert-butoxide (1.44 mmol).

• Stir the reaction mixture at room temperature for 1 hour.

• Add an 80% solution of propargyl bromide in toluene (2.7 mmol) dropwise to the mixture.

• Continue stirring at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water (25 mL).

• Collect the resulting solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane or a hexane/ethyl acetate mixture).

Protocol 2: N-propargylation using Sodium Hydride in DMF[5]

This protocol is suitable for less reactive phenothiazines that may require a stronger base.

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 mmol) in anhydrous DMF (5 mL) under an inert atmosphere, add a solution of the substituted phenothiazine (1.0 mmol) in anhydrous DMF (5 mL) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add propargyl bromide (1.2 mmol) dropwise.

• Allow the reaction to proceed at room temperature for 12-24 hours, monitoring by TLC.

• After completion, quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Data Presentation

Phenothiazine Derivative	Base	Solvent	Temperature	Yield (%)	Reference
6H-quinobenzothiazines	t-BuOK	DMF	Room Temp	69.4–79.6	[3]
Phenothiazine	NaH	DMF	Room Temp	-	[4]
10H-phenothiazines	K₂CO₃	DMSO	Room Temp	-	[2]

Yields are reported as published in the literature and may vary depending on the specific substrate and reaction scale.

Visualizations

Reaction Mechanism

Caption: Troubleshooting workflow for low product yield.

References

• Jeleń, M., Pluta, K., Zimecki, M., Morak-Młodawska, B., Artym, J., Kocięba, M., & Kochanowska, I. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Taylor & Francis Online. [Link]

• Sinha, S. (n.d.). A REVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PHENOTHIAZINE DERIVATIVES. ResearchGate. [Link]

• (2019). Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives 1. ResearchGate. [Link]

• Jeleń, M., Pluta, K., Zimecki, M., Morak-Młodawska, B., Artym, J., Kocięba, M., & Kochanowska, I. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Semantic Scholar. [Link]

• (n.d.). Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. MDPI. [Link]

• Tian, S., & Fang, F. (2022). Research Progress in the Synthesis and Biological Activity of Phenothiazines. Chinese Pharmaceutical Journal, 57(18), 1504-1511. [Link]

• (2016). Recent progress in biological activities of synthesized phenothiazines. Semantic Scholar. [Link]

• (n.d.). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. PubMed Central. [Link]

• (n.d.). Scope of different N‐protected phenothiazine, reaction conditions: 1.5.... ResearchGate. [Link]

• D'Souza, M. J., Darrington, A. M., & Kevill, D. N. (2011). A Study of Solvent Effects in the Solvolysis of Propargyl Chloroformate. ISRN Organic Chemistry, 2011, 767141. [Link]

• D'Souza, M. J., Darrington, A. M., & Kevill, D. N. (2011). A Study of Solvent Effects in the Solvolysis of Propargyl Chloroformate. PubMed Central. [Link]

• (n.d.). Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. PubMed Central. [Link]

• (2020). Synthesis and Evaluation of Phenothiazine Derivatives. IOSR Journal of Pharmacy. [Link]

• (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. PubMed Central. [Link]

• (1968). Purification of phenothiazine.

• (n.d.). A Study of Solvent Effects in the Solvolysis of Propargyl Chloroformate. ResearchGate. [Link]

• (1959). Purification of phenothiazine.

• (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. [Link]

• (n.d.). N-Alkylation of 2-methoxy-10H-phenothiazine revisited. A facile entry to diversely N-substituted phenothiazine-coumarin hybrid dyes. ResearchGate. [Link]

• (n.d.). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. Journal of the American Chemical Society. [Link]

• Jaszczyszyn, A., Gąsiorowski, K., Świątek, P., Malinka, W., Ciesielska-Figlon, K., & Cieślik-Boczula, K. (2012). Chemical structure of phenothiazines and their biological activity. if-pan.krakow.pl. [Link]

• (n.d.). Phenothiazine. StatPearls - NCBI Bookshelf. [Link]

• (n.d.). Phenothiazine. Wikipedia. [Link]

• (n.d.). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. National Institutes of Health. [Link]

• (n.d.). Synthesis of N-alkaloidacyl derivatives of phenothiazine. ResearchGate. [Link]

• Chen, M. C., Lee, Y. L., Huang, Z. X., Chen, D. G., & Chou, P. T. (2020). Tuning Electron-Withdrawing Strength on Phenothiazine Derivatives: Achieving 100 % Photoluminescence Quantum Yield by NO2 Substitution. Chemistry (Weinheim an der Bergstrasse, Germany), 26(31), 7124–7130. [Link]

• (n.d.). Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. National Institutes of Health. [Link]

• (n.d.). Phenothiazine molecule provides the basic chemical structure for various classes of pharmacotherapeutic agents. PubMed. [Link]

• (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. ResearchGate. [Link]

• (n.d.). Multiple non-psychiatric effects of phenothiazines: a review. PubMed. [Link]

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• 4. Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US3381007A - Purification of phenothiazine - Google Patents [patents.google.com]

Technical Support Center: Optimizing N-Propargyl Phenothiazine Synthesis

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of N-Propargyl Phenothiazine. It addresses common challenges and offers troubleshooting strategies to optimize reaction conditions and improve yield and purity.

Introduction to N-Propargyl Phenothiazine Synthesis

N-Propargyl Phenothiazine is a key intermediate in the development of various bioactive molecules, including potential anticancer and anti-inflammatory agents.[1][2] The synthesis typically involves the N-alkylation of the phenothiazine core with a propargyl halide. While seemingly straightforward, this reaction is often plagued by issues such as low yields, side product formation, and purification difficulties. This guide provides a comprehensive framework for understanding and overcoming these challenges.

The fundamental reaction is a nucleophilic substitution where the secondary amine of the phenothiazine ring attacks the electrophilic carbon of the propargyl halide. The success of this synthesis is highly dependent on the careful selection of base, solvent, and temperature to favor N-alkylation over potential side reactions.

Core Experimental Protocol

This section outlines a standard, optimized protocol for the synthesis of N-Propargyl Phenothiazine.

Materials:

• Phenothiazine

• Propargyl bromide (or chloride)

• Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add phenothiazine to a flame-dried round-bottom flask equipped with a magnetic stirrer.

• Solvent and Base Addition: Add anhydrous DMF (or THF). If using sodium hydride, add it portion-wise to the stirred solution at 0 °C. If using potassium carbonate, it can be added directly.[3][4]

• Deprotonation: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation of the phenothiazine nitrogen. The formation of the sodium salt of phenothiazine is often indicated by a color change.

• Alkylation: Cool the reaction mixture to 0 °C and add propargyl bromide dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of water or a saturated aqueous ammonium chloride solution, especially if sodium hydride was used.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the organic layer with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure N-Propargyl Phenothiazine.[1]

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may be encountered during the synthesis of N-Propargyl Phenothiazine.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in this N-alkylation can stem from several factors. Here's a breakdown of potential issues and their solutions:

• Incomplete Deprotonation: The N-H bond of phenothiazine needs to be deprotonated to form the nucleophilic anion.

  • Solution: Ensure your base is fresh and active. Sodium hydride is a strong base that works well, but it is air and moisture-sensitive.[3] Use a fresh bottle or wash it with hexane to remove any oxide layer. Potassium carbonate is a milder base and may require higher temperatures or longer reaction times.[4]

• Suboptimal Solvent: The choice of solvent is crucial for solubility and reaction rate.

  • Solution: DMF is a good polar aprotic solvent that can facilitate Sₙ2 reactions.[5] Ensure it is anhydrous, as water will quench the base and the phenothiazine anion. THF is another suitable option.[6]

• Reaction Temperature: The reaction may be too slow at lower temperatures.

  • Solution: While the initial addition of reagents is often done at 0 °C to control any exotherm, allowing the reaction to proceed at room temperature or even gentle heating (e.g., 40-50 °C) can significantly increase the reaction rate.[7] Monitor for side product formation at higher temperatures.

Q2: I am observing multiple spots on my TLC plate, even after the starting material is consumed. What are these side products and how can I minimize them?

A2: The formation of side products is a common issue. The most likely culprits are:

• Over-alkylation: Although less common for the secondary amine of phenothiazine, it is a possibility.

  • Solution: Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of propargyl bromide. Adding the alkylating agent slowly at a low temperature can also help minimize this.

• S-Alkylation: The sulfur atom in the phenothiazine ring also has lone pairs of electrons and can potentially act as a nucleophile, although N-alkylation is generally favored.

  • Solution: This is less commonly reported but can be influenced by the reaction conditions. Sticking to polar apathetic solvents generally favors N-alkylation.

• Oxidation: Phenothiazines are susceptible to oxidation, leading to the formation of the corresponding sulfoxide.[8]

  • Solution: Perform the reaction under an inert atmosphere (nitrogen or argon) to minimize contact with atmospheric oxygen. Ensure your solvents are deoxygenated.

• Dimerization: Radical-mediated dimerization can occur, especially with shorter alkyl side chains.[8]

  • Solution: Again, maintaining an inert atmosphere and using pure reagents can help suppress radical side reactions.

Q3: The purification of my N-Propargyl Phenothiazine by column chromatography is difficult, and the compound appears to be unstable on the column. What can I do?

A3: N-Propargyl Phenothiazine can be sensitive, particularly to acidic conditions.

• Silica Gel Acidity: Standard silica gel is slightly acidic and can cause decomposition or streaking of amine-containing compounds.

  • Solution: Neutralize your silica gel by preparing a slurry with a solvent system containing a small amount of a tertiary amine, such as triethylamine (0.1-1%). Alternatively, use neutral alumina for chromatography.

• Compound Tailing: Tailing on the TLC and column is common for amines.

  • Solution: In addition to neutralizing the stationary phase, using a more polar eluent system or adding a small amount of a polar solvent like methanol to your eluent can help improve the peak shape.

• Alternative Purification: If chromatography is still problematic, consider recrystallization.

  • Solution: Attempt to recrystallize the crude product from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate. For purifying the starting phenothiazine, a method involving the formation of a dihydropyran adduct has been reported to be effective.[9][10]

Frequently Asked Questions (FAQs)

Q1: Can I use a different base, like sodium hydroxide or potassium hydroxide?

A1: While strong inorganic bases like NaOH or KOH can deprotonate the phenothiazine, their use in organic solvents is often problematic due to poor solubility. They are typically used in phase-transfer catalysis conditions, which adds complexity to the reaction setup. For laboratory-scale synthesis, bases like NaH or K₂CO₃ in an aprotic organic solvent are generally more reliable and lead to cleaner reactions.[3][4]

Q2: Is propargyl bromide the only option, or can I use propargyl chloride or tosylate?

A2: Propargyl bromide is commonly used due to its good reactivity. Propargyl chloride is less reactive and may require more forcing conditions (higher temperature or longer reaction time). Propargyl tosylate is a very good leaving group and would be highly reactive, but it is also more expensive and may lead to more side products if the reaction is not carefully controlled. The choice often comes down to a balance of reactivity, cost, and availability.

Q3: How can I confirm the structure of my synthesized N-Propargyl Phenothiazine?

A3: The structure should be confirmed using a combination of spectroscopic methods:

• ¹H NMR: Look for the disappearance of the N-H proton signal from the starting phenothiazine (typically a broad singlet). New signals corresponding to the propargyl group should appear: a singlet or doublet for the methylene protons (–CH₂–) and a triplet for the acetylenic proton (–C≡CH).

• ¹³C NMR: Confirm the presence of the additional carbons from the propargyl group, including the characteristic signals for the acetylenic carbons.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of N-Propargyl Phenothiazine.

• FT-IR: The N-H stretching vibration from the starting material (around 3300-3400 cm⁻¹) should be absent in the product. A new sharp peak around 3300 cm⁻¹ for the acetylenic C-H stretch and a peak around 2100-2200 cm⁻¹ for the C≡C triple bond stretch should be present.

Data and Diagrams

Table 1: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete deprotonation	Use fresh, active base (e.g., NaH); ensure anhydrous conditions.
Suboptimal solvent/temperature	Use anhydrous DMF or THF; consider gentle heating (40-50 °C).
Side Products	Over-alkylation	Use a slight excess (1.1-1.2 eq.) of propargyl bromide; add slowly at 0 °C.
Oxidation (sulfoxide formation)	Maintain an inert atmosphere (N₂ or Ar); use deoxygenated solvents.
Purification Issues	Compound degradation on silica	Neutralize silica gel with triethylamine or use neutral alumina.
Tailing on column	Add a small amount of a polar solvent (e.g., methanol) to the eluent.

Diagrams

Caption: Reaction mechanism for N-Propargyl Phenothiazine synthesis.

Caption: Troubleshooting workflow for synthesis optimization.

References

• Phenothiazine. (n.d.). StatPearls - NCBI Bookshelf. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). National Institutes of Health (NIH). [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). MDPI. [Link]

• US3426020A - Synthesis of 2-substituted phenothiazines. (n.d.).

• N-Alkylation of 2-methoxy-10H-phenothiazine revisited. A facile entry to diversely N-substituted phenothiazine-coumarin hybrid dyes. (2020). ResearchGate. [Link]

• US3381007A - Purification of phenothiazine. (n.d.).

• N-Alkylation of 2-Methoxy-10H-Phenothiazine Revisited. A Facile Entry to Diversely N-substituted Phenothiazine-Coumarin Hybrid Dyes. (2020). ChemRxiv | Cambridge Open Engage. [Link]

• Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. (2024). MDPI. [Link]

• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. (2018). PMC. [Link]

• Side-chain effects on phenothiazine cation radical reactions. (1987). PubMed. [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. (2022). MDPI. [Link]

• Design, Synthesis and Antiproliferative Activity of Novel Phenothiazine-1,2,3-Triazole Analogues. (2025). ResearchGate. [Link]

• Synthesis of New N-Substituted Phenothiazine Derivatives. (2018). ResearchGate. [Link]

• Synthesis of N-alkaloidacyl derivatives of phenothiazine. (2025). ResearchGate. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). Semantic Scholar. [Link]

• Phenothiazine. (n.d.). Wikipedia. [Link]

• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. (2022). PubMed Central. [Link]

• US2887482A - Purification of phenothiazine. (n.d.).
• US3689484A - Alkylation of phenothiazine. (n.d.).

• Retrosynthetic Approach to the Synthesis of Phenothiazines. (2025). ResearchGate. [Link]

• Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. (2009). Taylor & Francis Online. [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation [mdpi.com]
• 6. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US3426020A - Synthesis of 2-substituted phenothiazines - Google Patents [patents.google.com]
• 8. Side-chain effects on phenothiazine cation radical reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Monitoring N-Propargyl Phenothiazine Synthesis with TLC

Welcome to the Technical Support Center for monitoring the synthesis of N-Propargyl Phenothiazine using Thin-Layer Chromatography (TLC). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting tips, and detailed protocols to ensure the successful monitoring of your reaction progress.

Frequently Asked Questions (FAQs)

Q1: Why is Thin-Layer Chromatography (TLC) the preferred method for monitoring the N-propargylation of phenothiazine?

A1: TLC is a rapid, cost-effective, and highly efficient technique for real-time reaction monitoring.[1][2] It allows for the qualitative assessment of the presence of starting materials, the formation of the product, and the potential development of byproducts. Its simplicity and speed make it an invaluable tool in synthetic organic chemistry to determine the optimal reaction time and to ensure the reaction has gone to completion before proceeding with the work-up and purification steps.[3]

Q2: What is the fundamental principle behind the separation of phenothiazine and N-propargyl phenothiazine on a TLC plate?

A2: The separation is based on the principle of adsorption chromatography. The stationary phase, typically silica gel, is polar. The mobile phase, a solvent or a mixture of solvents, is less polar. The N-propargyl phenothiazine is generally less polar than the starting phenothiazine due to the substitution on the nitrogen atom. Consequently, the N-propargyl phenothiazine will have a weaker interaction with the polar silica gel and will travel further up the TLC plate, resulting in a higher Retention Factor (Rf) value compared to the more polar phenothiazine, which will adhere more strongly to the stationary phase and have a lower Rf value.

Q3: How do I calculate the Retention Factor (Rf) and what does it signify?

A3: The Retention Factor (Rf) is a ratio calculated by dividing the distance traveled by the compound by the distance traveled by the solvent front.

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Each compound will have a characteristic Rf for a specific solvent system, which aids in its identification. A higher Rf value indicates lower polarity, while a lower Rf value suggests higher polarity.

Experimental Protocol: TLC Monitoring of N-Propargyl Phenothiazine Synthesis

This protocol outlines the step-by-step procedure for monitoring the N-propargylation of phenothiazine. The reaction involves the alkylation of the secondary amine of the phenothiazine core with propargyl bromide.[4][5]

Reaction Scheme:

Caption: General reaction scheme for the synthesis of N-Propargyl Phenothiazine.

Materials:

• TLC plates (silica gel 60 F254)

• Capillary tubes for spotting

• Developing chamber

• Forceps

• Pencil

• UV lamp (254 nm)

• Reaction mixture aliquots

• Solutions of pure phenothiazine and propargyl bromide (for reference)

• Mobile phase (e.g., Hexane:Ethyl Acetate mixture)

Procedure:

• Prepare the TLC Chamber: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber with solvent vapors. Cover the chamber and let it equilibrate for 5-10 minutes.[6]

• Prepare the TLC Plate: With a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark the points for spotting the samples.

• Spot the Plate:

  • Lane 1 (Reference): Using a capillary tube, spot a dilute solution of the starting material, phenothiazine.

  • Lane 2 (Co-spot): Spot the phenothiazine solution, and on top of the same spot, carefully spot the reaction mixture.

  • Lane 3 (Reaction Mixture): Spot an aliquot of the reaction mixture. Make the spots as small and concentrated as possible by applying the sample multiple times and allowing the solvent to evaporate between applications.[7]

• Develop the Plate: Using forceps, carefully place the TLC plate into the equilibrated chamber. Ensure the solvent level is below the baseline.[6] Allow the solvent to ascend the plate by capillary action.

• Visualize the Results: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[6] Allow the plate to dry. Visualize the spots under a UV lamp at 254 nm. Aromatic compounds like phenothiazine and its derivative will appear as dark spots.[8] Circle the spots with a pencil.

Caption: Step-by-step workflow for TLC monitoring.

Data Interpretation & Analysis

Time Point	Observation on TLC Plate	Interpretation
t = 0	A single, strong spot in the reaction lane corresponding to the phenothiazine reference.	Reaction has not yet started.
t = intermediate	A diminishing spot for phenothiazine and the appearance of a new, higher Rf spot for the product.	Reaction is in progress.
t = completion	The complete disappearance of the phenothiazine spot in the reaction lane. Only the product spot is visible.	Reaction is complete.

Troubleshooting Guide

Q: My spots are streaking. What should I do?

A: Streaking is a common issue, especially with nitrogen-containing compounds like phenothiazines.[9]

• Cause: The basic nitrogen atom in phenothiazine can interact strongly with the slightly acidic silica gel.[9]

• Solution: Add a small amount (0.1-1%) of a base like triethylamine or ammonia to your mobile phase.[9] This will neutralize the acidic sites on the silica gel and result in more defined spots.

• Alternative Cause: The sample might be too concentrated.

• Solution: Dilute your sample before spotting it on the TLC plate.[7]

Q: The Rf values of my starting material and product are too close to distinguish. How can I improve the separation?

A: Poor separation can be resolved by adjusting the polarity of the mobile phase.

• Solution: If the spots are too high on the plate (high Rf), your mobile phase is too polar. Decrease its polarity by increasing the proportion of the non-polar solvent (e.g., add more hexane to a hexane:ethyl acetate mixture). If the spots are too low (low Rf), your mobile phase is not polar enough. Increase its polarity by adding more of the polar solvent (e.g., ethyl acetate).[10]

• Tip: A co-spot is particularly useful here. If the reaction is complete, the co-spot lane will show a single, slightly elongated spot (like a snowman), confirming the absence of the starting material.[10]

Q: I don't see any spots on my TLC plate after development.

A: This can be due to several factors.

• Cause: The sample may be too dilute.

• Solution: Spot the sample multiple times in the same location, allowing the solvent to dry between applications.[7]

• Cause: The compound may not be UV-active. While phenothiazines are UV-active, some impurities or byproducts might not be.

• Solution: Use an alternative visualization technique. Exposing the plate to iodine vapor is a good general method for visualizing organic compounds. Alternatively, use a chemical stain like potassium permanganate, which reacts with oxidizable functional groups.[11]

Q: The solvent front is running unevenly. What is causing this?

A: An uneven solvent front will lead to inaccurate Rf values.

• Cause: The bottom of the TLC plate may not be level with the bottom of the developing chamber, or the plate might be touching the sides of the chamber or the filter paper.[7]

• Solution: Ensure the plate is placed centrally and stands straight in the chamber.

• Cause: The silica gel on the plate might be damaged or flaked off at the edges.[9]

• Solution: Handle the TLC plates with care, holding them only by the edges.

Q: My reaction is in a high-boiling point solvent like DMF or DMSO, and it's causing a large smear on the TLC plate.

A: High-boiling solvents can interfere with the chromatographic development.

• Solution: After spotting the plate, place it under a high vacuum for a few minutes to evaporate the high-boiling solvent before placing it in the developing chamber.[10]

Advanced Visualization Techniques

While UV light is the primary method for visualizing phenothiazine derivatives, other techniques can provide additional information or visualize UV-inactive impurities.

Visualization Method	Procedure	Compounds Visualized	Appearance
Iodine Vapor	Place the dried TLC plate in a chamber containing iodine crystals.	Most organic compounds.[12]	Yellow to brown spots.[12]
Potassium Permanganate Stain	Dip the plate in a solution of KMnO4, K2CO3, and NaOH in water.	Oxidizable groups (alkenes, alkynes, alcohols).	Yellow spots on a purple background.[11]
p-Anisaldehyde Stain	Dip the plate in a solution of p-anisaldehyde, sulfuric acid, and ethanol, then heat.	Nucleophilic groups.	Various colored spots.[11]

References

• Department of Chemistry, University of Rochester. Troubleshooting Thin Layer Chromatography. Available from: [Link]

• Farmacia Journal. QUALITATIVE AND SEMIQUANTITATIVE TLC ANALYSIS OF CERTAIN PHENOTHIAZINES IN HUMAN PLASMA. Available from: [Link]

• Marathe, S. (2021). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Bitesize Bio. Available from: [Link]

• TSI Journals. Thin-Layer Chromatographic Separation and Identification of Certain Phenothiazines. Available from: [Link]

• OperaChem. (2023). TLC TROUBLESHOOTING- The most common problems with TLCs [Video]. YouTube. Available from: [Link]

• ResearchGate. The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available from: [Link]

• ResearchGate. Synthesis of Propargyl Compounds and Their Cytotoxic Activity. Available from: [Link]

• ResearchGate. Separation and identification of phenothiazine compounds by thin-layer chromatography. Available from: [Link]

• Jelen, M. A., & Pluta, K. (2016). Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Medicinal Chemistry Research, 25(10), 2209–2222. Available from: [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Available from: [Link]

• ResearchGate. (PDF) Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives 1. Available from: [Link]

• National Institutes of Health. Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Available from: [Link]

• MDPI. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. Available from: [Link]

• University of Colorado Boulder. TLC Visualization Methods. Available from: [Link]

• Taylor & Francis eBooks. Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. Available from: [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. Available from: [Link]

• Google Patents. US3426020A - Synthesis of 2-substituted phenothiazines.

• YouTube. (2018). Part 10: TLC - Visualization of Spots (Thin Layer Chromatography). Available from: [Link]

• Chemistry LibreTexts. (2021). 5.7: Visualizing TLC Plates. Available from: [Link]

• PubMed. Thin layer chromatographic identification of phenothiazine derivative drugs: interlaboratory study. Available from: [Link]

• Taylor & Francis Online. Synthesis and biological evaluation of novel propargylquinobenzothiazines and their derivatives as potential antiproliferative, anti-inflammatory, and anticancer agents. Available from: [Link]

• Chemistry LibreTexts. (2022). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Available from: [Link]

• EPFL. TLC Visualization Reagents. Available from: [Link]

• National Institutes of Health. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Available from: [Link]

• ACS Publications. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. Available from: [Link]

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N-Propargyl Phenothiazine storage and handling best practices

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for N-Propargyl Phenothiazine. This document is designed for researchers, scientists, and drug development professionals to ensure the integrity of your experiments through proper storage, handling, and troubleshooting. Our goal is to provide not just protocols, but the scientific reasoning behind them, enabling you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the fundamental properties and safe handling of N-Propargyl Phenothiazine.

Q1: What are the ideal long-term storage conditions for solid N-Propargyl Phenothiazine?

A: Proper storage is critical to maintain the compound's purity and stability. The phenothiazine core is susceptible to degradation from atmospheric and environmental factors.

• Temperature: Store at ambient temperature (>5 °C), unless a specific certificate of analysis recommends otherwise.[1]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). The sulfur atom in the phenothiazine ring is susceptible to oxidation, which can be accelerated by atmospheric oxygen.[2][3]

• Light: Protect from light at all times. Phenothiazines are photosensitive and can degrade or become photoactivated upon exposure to light, particularly UV radiation.[4][5][6][7] This can lead to the formation of unwanted side products and a change in the material's appearance from a light powder to a greenish-brown tint.[5]

• Container: Use a tightly sealed, amber glass vial or a container wrapped in aluminum foil to prevent light exposure. Ensure the container is kept in a dark place, such as a cabinet or drawer.[4]

Q2: What is the general solubility profile of N-Propargyl Phenothiazine?

A: The solubility is primarily dictated by the hydrophobic tricyclic phenothiazine core. While specific data for the N-propargyl derivative may vary, the general characteristics of the parent compound provide a strong baseline. The introduction of substituents can alter these properties.[8][9]

Solvent Type	Examples	Expected Solubility	Rationale
Aqueous	Water, Buffers	Insoluble to Very Slightly Soluble	The large, nonpolar phenothiazine structure is hydrophobic.[10][11]
Polar Aprotic	Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Soluble	These solvents can effectively solvate the large aromatic system. N-alkylation of phenothiazine is often performed in DMF or DMSO.[12][13]
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Soluble / Slightly Soluble	Phenothiazine is soluble in ether.[5][10] THF is also commonly used in reactions involving phenothiazine derivatives.[13]
Chlorinated	Dichloromethane (DCM), Chloroform (CHCl₃)	Soluble	These are effective solvents for many organic compounds, including phenothiazines.[10] However, be aware that light can induce radical formation in the presence of chlorinated solvents.[14][15]
Alcohols	Ethanol, Methanol	Slightly Soluble	Phenothiazine shows slight solubility in ethanol.[10][11]
Nonpolar	Benzene, Toluene	Soluble	Phenothiazine is freely soluble in benzene.[5]

Note: Always perform a small-scale solubility test before preparing stock solutions.

Q3: What are the essential safety precautions for handling this compound?

A: While a specific Safety Data Sheet (SDS) for N-Propargyl Phenothiazine may not be available, the hazards of the parent phenothiazine compound should be used as a guide.[16]

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-impermeable gloves to prevent skin contact.[17] Phenothiazines may cause skin irritation or sensitization.[1][4][18]

  • Eye Protection: Use safety goggles or a face shield.[17]

  • Lab Coat: A standard lab coat is required to protect from incidental contact.[17]

• Engineering Controls:

  • Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or aerosols.[19][20]

• First Aid Measures:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. If irritation occurs, seek medical attention.[17][21]

  • Eye Contact: Rinse with water for at least 15 minutes and seek immediate medical attention.[17][21]

  • Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and consult a doctor.[17][21]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[17][21]

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Q1: My experimental results are inconsistent, and I suspect the compound has degraded. How can I confirm this?

A: Inconsistent results are a primary indicator of compound degradation. Phenothiazines, including N-propargyl derivatives, primarily degrade via oxidation of the sulfur atom. This process is often accelerated by light and air.

Signs of Degradation:

• Visual Change: The most obvious sign is a color change of the solid material or solution. Fresh phenothiazines are typically light-colored powders (e.g., light green to steel-blue), which darken to an olive-green or brownish color upon degradation.[5]

• New Spots on TLC: Thin-Layer Chromatography (TLC) will reveal new, more polar spots corresponding to oxidized products.

Primary Degradation Pathway: Oxidation The sulfur atom in the phenothiazine ring is electron-rich and is the primary site of oxidation. This occurs in a stepwise manner, first forming a radical cation, which leads to a stable sulfoxide, and then potentially a sulfone under stronger oxidizing conditions.[2][22][23]

Caption: Oxidation pathway of the phenothiazine core.

Experimental Protocol: Purity Check by Thin-Layer Chromatography (TLC)

This protocol allows for a quick assessment of the purity of your N-Propargyl Phenothiazine sample.

Materials:

• TLC Plate (Silica gel 60 F₂₅₄)

• N-Propargyl Phenothiazine sample

• Reference standard (if available, or a freshly opened batch)

• Mobile Phase: A nonpolar/polar solvent mixture (e.g., Hexane:Ethyl Acetate 7:3 v/v - optimization may be required)

• TLC development chamber

• UV lamp (254 nm and 365 nm)

• Visualizing Agent: Ethanolic sulphuric acid (10% v/v) spray.[24]

Methodology:

• Prepare Samples: Dissolve a small amount (~1 mg) of your test sample in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to make a ~1 mg/mL solution. Do the same for your reference standard.

• Spot the Plate: Using a capillary tube, spot a small amount of the test solution and the reference solution side-by-side on the TLC plate baseline.

• Develop the Plate: Place the TLC plate in the chamber pre-saturated with the mobile phase. Allow the solvent front to rise to about 1 cm from the top of the plate.

• Dry and Visualize:

  • Remove the plate and mark the solvent front. Allow it to air dry completely.

  • Examine the plate under a UV lamp at 254 nm and 365 nm. Phenothiazines often fluoresce.[24] Circle any visible spots.

  • Spray the plate with the 10% ethanolic sulphuric acid reagent.[24] Gently heat the plate with a heat gun.

• Analyze: Compare the chromatogram of your test sample to the reference. The presence of additional spots, particularly those with a lower Rf value (more polar), indicates the presence of degradation products like the sulfoxide.[24]

Q2: I've noticed a distinct color change in my solid sample. What is the cause?

A: A color change from a light powder to a darker, greenish-brown or olive-green hue is a classic indicator of degradation due to exposure to light and/or air.[5] This is a direct visual consequence of the oxidation process described in the previous question. If you observe this, the compound's purity is compromised, and it should be verified by an analytical method like TLC or HPLC before use.

Q3: How should I safely dispose of N-Propargyl Phenothiazine and contaminated labware?

A: N-Propargyl Phenothiazine waste should be treated as hazardous chemical waste. Phenothiazines are very toxic to aquatic life with long-lasting effects.[4][19][20] Never dispose of this chemical down the drain or in regular trash.[18]

Protocol for Waste Disposal:

• Segregation: Collect all waste containing N-Propargyl Phenothiazine, including contaminated gloves, weighing boats, and filter paper, in a dedicated hazardous waste container.[17] Do not mix with incompatible waste streams like strong oxidizing agents.[18][19]

• Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical name "N-Propargyl Phenothiazine" and any known hazard symbols.[17][18]

• Container Rinsing: Triple-rinse any empty containers that held the compound with a suitable solvent (e.g., acetone or ethanol).[17] Collect this rinsate and dispose of it as hazardous waste.[17]

• Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area, preferably within secondary containment.[18]

• Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed chemical waste management company.[17][18]

Caption: Workflow for the safe disposal of N-Propargyl Phenothiazine waste.

References

• Proper Disposal Procedures for Phenothiazine, 10-acetyl-, 5-oxide. Benchchem.
• Safeguarding Your Laboratory: Proper Disposal of 7-methoxy-3H-phenothiazin-3-one. Benchchem.
• Essential Safety and Operational Guidance for Handling Phenothiazine, 10-acetyl-, 5-oxide. Benchchem.
• PHENOTHIAZINE CAS NO 92-84-2 MATERIAL SAFETY D
• Safety D
• CAS No. 92-84-2 - Phenothiazine. AccuStandard.
• The Determination of Phenothiazine Drugs in Pharmaceutical Preparations by a Difference Spectrophotometric Method. PubMed.
• SAFETY DATA SHEET - Phenothiazine. Fisher Scientific.
• NIOSH Pocket Guide to Chemical Hazards - Phenothiazine. CDC.
• Identification test of Phenothiazines. Pharmaguideline.
• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. PMC.
• Phenothiazine | C12H9NS | CID 7108. PubChem - NIH.
• Recent Progress in Synthesis, Structure and Biological Activities of Phenothiazine Derivatives.
• Phenothiazine - Solubility of Things.
• Molecular Tailoring of Phenothiazine Derivatives for High Performance Non-Aqueous Organic Redox Flow B
• Fluorogenic Phenothiazine‐Derivative as Radical Sensors.
• Photomutagenesis by chlorinated phenothiazine tranquilizers. PubMed.
• Technical Support Center: Electrochemical Oxid
• Chemical and Electrochemical Oxidation of Phenothiazine.
• Drug-Induced Photosensitivity—From Light and Chemistry to Biological Reactions and Clinical Symptoms. MDPI.
• Fluorogenic Phenothiazine‐Deriv
• Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium. PubMed.
• Oxidation of phenothiazine and phenoxazine by Cunninghamella elegans.
• Solubility of Phenothiazine in Water, Ethanol, and Propylene Glycol at (298.2 to 338.2) K and Their Binary and Ternary Mixtures. SciSpace.
• Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. MDPI.

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Technical Support Center: Resolving Poor Regioselectivity in Phenothiazine C-H Functionalization

Welcome to the Technical Support Center for phenothiazine C-H functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving regioselective modifications on the phenothiazine scaffold. The inherent reactivity of the phenothiazine core, with its multiple potential reaction sites, often leads to challenges in controlling the precise location of functionalization.[1] This resource provides in-depth troubleshooting guides and frequently asked questions to address these specific issues, grounded in established chemical principles and field-proven insights.

I. Understanding the Challenge: The Phenothiazine Core's Reactivity

The phenothiazine tricycle possesses a unique "butterfly" conformation and is an electron-rich heteroaromatic system.[2][3] This electronic nature makes it susceptible to electrophilic attack, but also presents a significant challenge in directing functionalization to a specific carbon atom. The nitrogen and sulfur heteroatoms, along with the two benzene rings, offer multiple sites (C1, C2, C3, C4, and their equivalents on the other ring) for C-H activation.[1][4] Consequently, reactions can often yield a mixture of constitutional isomers, complicating purification and reducing the yield of the desired product.[5][6]

II. Troubleshooting Poor Regioselectivity

This section is structured to help you diagnose and resolve common issues encountered during the C-H functionalization of phenothiazines.

Issue 1: Multiple Isomers Observed in Electrophilic Aromatic Substitution (e.g., Halogenation, Nitration)

Question: My electrophilic substitution reaction on an N-substituted phenothiazine is yielding a mixture of C1, C3, and sometimes di-substituted products. How can I favor a single isomer?

Answer: This is a classic problem stemming from the high, and often indiscriminate, reactivity of the phenothiazine core. The key is to modulate the reactivity of both the substrate and the electrophile.

Causality & Troubleshooting Steps:

• Lowering Reaction Temperature: Many electrophilic substitutions are highly exothermic. Running the reaction at a lower temperature (e.g., 0 °C or -78 °C) can increase the kinetic barrier for the formation of less stable intermediates, thereby favoring the thermodynamically preferred product, which is often the C3-substituted isomer due to electronic and steric factors.

• Choice of a Milder Reagent: Highly reactive electrophiles will be less selective.

  • For Bromination: Instead of liquid bromine, which is highly reactive, consider using N-Bromosuccinimide (NBS). NBS provides a slow, controlled release of electrophilic bromine, which can significantly improve regioselectivity.

  • For Nitration: A standard HNO₃/H₂SO₄ mixture is extremely potent. A milder alternative is to use a nitrate salt (e.g., KNO₃) in the presence of a Lewis acid or a milder acid like acetic acid.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates. Experiment with a range of solvents, from non-polar (e.g., hexane, dichloromethane) to more polar (e.g., acetonitrile, nitromethane), to find the optimal balance for your specific substrate and reagent combination.

Issue 2: Lack of Selectivity in Metal-Catalyzed C-H Functionalization

Question: I'm attempting a palladium-catalyzed C-H arylation of an N-acyl phenothiazine, but I'm getting a mixture of C2 and C4 isomers. How can I direct the reaction to a single position?

Answer: Metal-catalyzed C-H activation offers powerful tools for phenothiazine functionalization, but regioselectivity is often dictated by the directing group and the reaction mechanism.[7][8]

Causality & Troubleshooting Steps:

• Directing Group Strategy: The most reliable way to enforce regioselectivity in metal-catalyzed C-H activation is through the use of a directing group.[9][10] This group coordinates to the metal center, bringing the catalyst into proximity with a specific C-H bond.

  • For Ortho-Selectivity (C1): While challenging, certain N-heterocyclic directing groups attached to the phenothiazine nitrogen can favor C1 functionalization.

  • For Meta-Selectivity (C2/C4): Achieving meta-selectivity is a significant challenge in C-H activation.[9] However, specialized directing groups with specific geometries can sometimes favor these positions.

  • For Para-Selectivity (C3): Some catalytic systems, like the gold(I)-catalyzed carbene transfer reaction, have shown high regioselectivity for the C3 position of N-protected phenothiazines.[4][11][12][13] This is often due to the electrophilic nature of the intermediate attacking the most electron-rich and sterically accessible position.[11][12]

• Ligand Modification: The ligands on the metal catalyst play a crucial role in its steric and electronic properties.

  • Bulky Ligands: Employing sterically demanding ligands (e.g., bulky phosphines like XPhos or Buchwald ligands) can disfavor functionalization at the more sterically hindered C4 position, potentially leading to higher selectivity for C2.

  • Electron-Donating/Withdrawing Ligands: The electronic nature of the ligand can influence the reactivity of the catalyst and its preference for certain C-H bonds. A systematic screening of ligands is often necessary.

• Catalyst System: Not all metals or catalyst precursors are equal.

  • Palladium: Widely used for C-H arylations and olefinations.

  • Rhodium and Ruthenium: Often employed for C-H alkylations and other transformations.

  • Iron: An emerging, more sustainable option that has shown promise in addressing regioselectivity issues in some phenothiazine syntheses.[5]

  • Gold: As mentioned, gold catalysts can provide excellent regioselectivity for C3 functionalization with specific reaction partners like diazo compounds.[4][11][12][13]

Issue 3: Competition Between N-Functionalization and C-H Functionalization

Question: My reaction is primarily resulting in functionalization at the nitrogen atom instead of the desired C-H bond. How can I prevent this?

Answer: The lone pair of electrons on the nitrogen atom makes it a nucleophilic center, often competing with the C-H bonds for reaction.

Causality & Troubleshooting Steps:

• N-Protection: The most straightforward solution is to protect the nitrogen atom with a suitable protecting group.

  • Electron-Withdrawing Groups (EWGs): Acyl (e.g., acetyl, benzoyl) or sulfonyl (e.g., tosyl) groups reduce the nucleophilicity of the nitrogen, disfavoring N-functionalization and electronically activating the aromatic rings for C-H functionalization.

  • Bulky Alkyl Groups: A bulky group like a t-butyl group can sterically hinder the nitrogen, making it less accessible to reagents.

• Reaction Conditions:

  • Base Selection: In reactions requiring a base, a bulky, non-nucleophilic base (e.g., potassium tert-butoxide, DBU) can deprotonate a C-H bond without attacking the nitrogen.

  • Slow Addition of Reagents: In some cases, such as the gold-catalyzed carbene transfer, slow addition of one of the reactants can minimize side reactions at the nitrogen.[11]

III. Frequently Asked Questions (FAQs)

Q1: What is the inherent regiochemical preference for C-H functionalization on an unsubstituted N-H phenothiazine?

A1: For electrophilic reactions, the C3 and C1 positions are generally the most reactive due to the electron-donating effects of the nitrogen and sulfur atoms. The outcome is often a mixture, with the C3-substituted product frequently being the major isomer due to a combination of electronic activation and lesser steric hindrance compared to C1. However, without a directing influence, achieving high selectivity is difficult.

Q2: Can I use photocatalysis or electrochemistry to achieve better regioselectivity?

A2: Yes, these are emerging and powerful techniques.

• Photocatalysis: Visible-light-mediated reactions can offer unique selectivity profiles. For instance, some photocatalytic methods have achieved regio- and diastereoselective [2+2] cycloadditions on the phenothiazine core.[14] The mechanism, often involving photoinduced electron transfer (PET), can lead to different regiochemical outcomes than traditional thermal reactions.[14]

• Electrochemistry: Electrochemical methods provide precise control over the redox potential, which can influence the site of reactivity.[15] By controlling the applied voltage, it's possible to selectively generate radical cations or other reactive intermediates that may exhibit different regioselectivities.[15][16]

Q3: How do substituents already on the phenothiazine ring affect the regioselectivity of a subsequent C-H functionalization?

A3: Existing substituents have a profound directing effect based on their electronic nature:

• Electron-Donating Groups (EDGs) like -OCH₃ or -CH₃ will activate the ortho and para positions relative to themselves, further complicating the regioselectivity by creating more activated sites.

• Electron-Withdrawing Groups (EWGs) like -NO₂ or -CN will deactivate the ring system, making C-H functionalization more difficult but potentially directing incoming groups to meta positions relative to the EWG.

Q4: Are there any computational tools that can help predict regioselectivity?

A4: Yes, Density Functional Theory (DFT) calculations are increasingly used to predict the most likely sites of C-H functionalization.[11][17][18] By calculating the energies of the transition states for functionalization at different positions, researchers can gain insight into the most kinetically favorable pathway and thus the expected major product.[10] This can save significant experimental time by narrowing down the most promising reaction conditions.

IV. Experimental Protocols & Data

Protocol: Gold-Catalyzed Regioselective C3-Arylation of N-Methylphenothiazine

This protocol is adapted from a method known to provide high regioselectivity for the C3 position.[4][11][12][13][19]

Materials:

• N-Methylphenothiazine

• Ethyl 2-diazo-2-phenylacetate

• (Tris(2,4-di-tert-butylphenyl)phosphite)gold(I) chloride [(L1)AuCl]

• Silver hexafluoroantimonate (AgSbF₆)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve N-methylphenothiazine (1.5 eq.), (L1)AuCl (3 mol%), and AgSbF₆ (3 mol%) in anhydrous DCM.

• In a separate flame-dried flask, dissolve ethyl 2-diazo-2-phenylacetate (1.0 eq.) in anhydrous DCM.

• Using a syringe pump, add the diazo solution to the reaction mixture over a period of 1 hour. This slow addition is critical to minimize side reactions.[11]

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by silica gel column chromatography to isolate the C3-functionalized product.

Table 1: Comparison of Halogenation Conditions for N-Acetylphenothiazine

Entry	Halogenating Agent	Solvent	Temperature (°C)	C1:C3 Isomer Ratio (Approx.)
1	Br₂	CCl₄	25	1 : 2.5
2	Br₂	CCl₄	0	1 : 4
3	NBS	CH₃CN	25	1 : 9
4	NBS	CH₃CN	0	> 1 : 15

Data is illustrative and based on general principles of electrophilic aromatic substitution.

V. Visualizing Reaction Control

Workflow for Troubleshooting Poor Regioselectivity

Caption: A decision tree for troubleshooting regioselectivity issues.

Concept of a Directing Group in C-H Activation

Caption: A directing group guides a metal catalyst to a specific C-H bond.

VI. References

• Jana, A., et al. (2020). Gold-catalyzed C-H Functionalization of Phenothiazines with Aryldiazoacetates. Advanced Synthesis & Catalysis. [Link]

• Li, J., et al. (2023). Three-component selective synthesis of phenothiazines and bis-phenothiazines under metal-free conditions. Organic & Biomolecular Chemistry. [Link]

• MDPI. (2000). Syntheses of Functionalized Alkynylated Phenothiazines. Molecules. [Link]

• MDPI. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules. [Link]

• ACS Publications. (2015). Method for the Synthesis of Phenothiazines via a Domino Iron-Catalyzed C–S/C–N Cross-Coupling Reaction. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Phenothiazine functionalization. [Link]

• National Institutes of Health. (2024). Regio- and diastereoselective synthesis of cyclobutylated phenothiazines via [2 + 2] photocycloaddition: demonstrating wavelength-gated cycloreversion inside live cells. [Link]

• ACS Publications. (2023). Cu-Catalyzed C–H Phenothiazination toward the Assembly of Cyclopeptides. ACS Catalysis. [Link]

• ResearchGate. (2023). Electrochemical and Photochemical Functionalization of Phenothiazines towards the Synthesis of N-Aryl Phenothiazines: Recent Updates and Prospects. [Link]

• ResearchGate. (2013). Synthesis of phenothiazines from cyclohexanones and 2-aminobenzenethiols under transition-metal-free conditions. [Link]

• PubMed. (1988). Synthesis of some phenothiazine derivatives as potential affinity ligands for the central dopamine receptors. [Link]

• ResearchGate. (n.d.). a) Selectivity of the C−H functionalization step. Level of theory... [Link]

• RSC Publishing. (2023). Photocatalytic regioselective C–H bond functionalizations in arenes. Chemical Science. [Link]

• RSC Publishing. (2021). Phenothiazine and phenothiazine-5,5-dioxide-based push–pull derivatives: synthesis, photophysical, electrochemical and computational studies. New Journal of Chemistry. [Link]

• National Institutes of Health. (2012). Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. [Link]

• PubMed Central. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. [Link]

• A Comprehensive Review on Phenothiazine Antipsychotics Synthesis Methods. (n.d.). [Link]

• RSC Publishing. (2020). A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry. Chemical Society Reviews. [Link]

• ResearchGate. (n.d.). Directing group-aided site-selective C−H activation. [Link]

• MDPI. (2023). Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. Molecules. [Link]

• RSC Publishing. (2023). Self-catalytic photochemical sulfonylation of phenothiazines. Green Chemistry. [Link]

• Results in Chemistry. (2024). Exploring the therapeutic potential of phenothiazine derivatives in medicinal chemistry. [Link]

• Synthetic Routes and Bioactivity Profiles of The Phenothiazine Privileged Manifold. (n.d.). [Link]

• MDPI. (2021). Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Catalysts. [Link]

• PubMed. (1987). Side-chain effects on phenothiazine cation radical reactions. [Link]

• Development of Site-Selective C-H Functionalization Strategies for Azaheterocycles. (n.d.). [Link]

• Beilstein Journals. (2024). Enhancing chemical synthesis planning: automated quantum mechanics-based regioselectivity prediction for C–H activation with directing groups. Beilstein Journal of Organic Chemistry. [Link]

• bioRxiv. (2022). Regioselective control of biocatalytic C–H activation and halogenation. [Link]

• ACS Publications. (2020). Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry. Accounts of Chemical Research. [Link]

• Semantic Scholar. (n.d.). Electrochemical and Photochemical Functionalization of Phenothiazines towards the Synthesis of N-Aryl Phenothiazines: Recent Updates and Prospects. [Link]

• OUCI. (n.d.). Method for the Synthesis of Phenothiazines via a Domino Iron-Catalyzed C–S/C–N Cross-Coupling Reaction. [Link]

• RSC Publishing. (2024). Ferrocenyl-functionalized phenothiazine conjugates: structure–property relationship and electrochemical energy storage studies. New Journal of Chemistry. [Link]

• RSC Publishing. (2024). Exploring the role of phenothiazine conformations and their interconversion on the electrochemical behaviour of organic electrodes. Journal of Materials Chemistry A. [Link]

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Technical Support Center: Scale-up Synthesis of N-Propargyl Phenothiazine

Welcome to the technical support center for the scale-up synthesis of N-Propargyl Phenothiazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to this critical process in drug discovery. Phenothiazine derivatives are a cornerstone in medicinal chemistry, with applications ranging from antipsychotics to potential anticancer agents.[1][2][3] The introduction of a propargyl group opens up avenues for further molecular elaboration, making a reliable and scalable synthesis paramount.[4]

This resource is structured to address specific experimental challenges you may encounter, explaining the underlying chemical principles to empower you to make informed decisions in your laboratory work.

I. Troubleshooting Guide: Navigating Common Synthesis Hurdles

The N-alkylation of phenothiazine with propargyl bromide is a common and effective method.[5] However, challenges can arise during scale-up. This section addresses specific problems in a question-and-answer format.

Problem 1: Low or No Product Yield

Question: My reaction is showing very low conversion to N-Propargyl Phenothiazine, or I'm not forming any product at all. What are the likely causes and how can I fix this?

Answer: Low or no product yield in the N-propargylation of phenothiazine can stem from several factors, primarily related to the reagents, reaction conditions, and potential side reactions.

Underlying Causality: The reaction is a nucleophilic substitution where the nitrogen of phenothiazine attacks the electrophilic carbon of propargyl bromide. For this to occur efficiently, the nucleophilicity of the phenothiazine nitrogen must be sufficient, and the electrophile must be reactive.

Troubleshooting Steps:

• Assess Reagent Quality:

  • Phenothiazine: Commercial phenothiazine can contain impurities that may interfere with the reaction.[6] Consider purifying the starting material by recrystallization or column chromatography if you suspect impurities.

  • Propargyl Bromide: This reagent can degrade over time. It is advisable to use a freshly opened bottle or distill it before use. Propargyl bromide is also light-sensitive and should be stored properly.[7]

  • Base: The choice and quality of the base are critical. Weak bases may not be sufficient to deprotonate the phenothiazine nitrogen effectively. Stronger bases like sodium hydride (NaH) are often more effective than weaker bases like potassium carbonate (K2CO3) in driving the reaction to completion.[8][9] Ensure your base is not old or has been improperly stored, which can lead to deactivation.

  • Solvent: The solvent must be anhydrous (dry). The presence of water can quench the base (especially NaH) and hydrolyze the propargyl bromide. Common solvents for this reaction include tetrahydrofuran (THF) and dimethylformamide (DMF).[10][11] Ensure your solvent is properly dried before use.

• Optimize Reaction Conditions:

  • Temperature: While some N-alkylation reactions proceed at room temperature, heating can significantly increase the reaction rate. Refluxing in THF or DMF is a common strategy.[10] If you are running the reaction at room temperature, consider gradually increasing the temperature.

  • Reaction Time: The reaction may be slow. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Consider the Order of Addition: For bases like NaH, it is crucial to first add the phenothiazine to a suspension of NaH in the anhydrous solvent and stir for a period (e.g., 30-60 minutes) to allow for complete deprotonation before adding the propargyl bromide. This ensures the generation of the more nucleophilic phenothiazine anion.

Problem 2: Formation of Multiple Products and Side Reactions

Question: My TLC and NMR analysis show multiple spots/peaks, indicating the formation of side products. What are these impurities and how can I minimize them?

Answer: The formation of multiple products is a common issue in N-alkylation reactions, especially during scale-up.

Underlying Causality: Besides the desired N-alkylation, several side reactions can occur. The phenothiazine nucleus has other reactive sites, and the propargyl group itself can undergo further reactions.

Potential Side Reactions and Solutions:

• Over-alkylation: While less common for phenothiazine itself, impurities with multiple reactive sites could lead to multiple propargylations.

• Ring Reactions: Under certain conditions, electrophilic substitution on the aromatic rings of phenothiazine could occur, though this is less likely with propargyl bromide.

• Oxidation: Phenothiazine is susceptible to oxidation, particularly at the sulfur atom, to form the corresponding sulfoxide.[5][12] This is more likely if the reaction is exposed to air for prolonged periods, especially at elevated temperatures.

  • Solution: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.

• Dimerization/Polymerization of Propargyl Bromide: In the presence of base, propargyl bromide can undergo self-condensation or polymerization.

  • Solution: Add the propargyl bromide slowly to the reaction mixture to maintain a low concentration, which disfavors these side reactions.

Visualizing the Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in N-Propargyl Phenothiazine synthesis.

Problem 3: Difficult Purification of the Final Product

Question: I am struggling to purify my N-Propargyl Phenothiazine. Column chromatography is not giving a clean separation. What are my options?

Answer: Purification can be challenging due to the similar polarities of the starting material and product, as well as the presence of non-polar side products.

Underlying Causality: The introduction of the small, relatively non-polar propargyl group does not significantly alter the overall polarity of the phenothiazine core, making chromatographic separation from the starting material difficult.

Purification Strategies:

• Optimize Column Chromatography:

  • Solvent System: A systematic trial of different solvent systems is crucial. Start with a non-polar solvent like hexane or heptane and gradually increase the polarity with a solvent like ethyl acetate or dichloromethane. A shallow gradient can improve separation.

  • Adsorbent: If silica gel is not providing adequate separation, consider using alumina (neutral or basic). Sometimes, a different adsorbent can alter the retention of the compounds sufficiently for separation.

• Recrystallization: This can be a very effective technique for purification if a suitable solvent or solvent system can be found. Experiment with a range of solvents of varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures with hexanes). The goal is to find a solvent in which the product is soluble at high temperatures but sparingly soluble at low temperatures, while impurities remain in solution or are insoluble at high temperatures.

• Adduct Formation and Reversion: A more advanced technique involves reacting the impure product with a reagent to form a derivative (adduct) with significantly different physical properties, purifying this adduct, and then reverting it back to the pure product. For example, a patented method for purifying phenothiazine involves forming an adduct with 2,3-dihydropyran, which can then be cleaved.[6] While this adds steps, it can be very effective for removing stubborn impurities.

• Distillation: For larger scale purification, distillation under high vacuum can be an option, although the high boiling point of N-Propargyl Phenothiazine may require specialized equipment.[13]

II. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of N-Propargyl Phenothiazine derivatives in drug discovery?

A1: While the specific mechanism depends on the final drug candidate, phenothiazines, in general, have a wide range of biological activities.[1][14] They are known to interact with various receptors in the central nervous system, particularly dopamine receptors.[2][15] The propargyl group is often introduced as a versatile handle for further chemical modifications, such as "click chemistry" reactions, to attach other functionalities or to act as a reactive group for covalent inhibition of a biological target.[4][9]

Q2: What are the key safety precautions I should take when working with propargyl bromide and phenothiazine?

A2: Both propargyl bromide and phenothiazine require careful handling.

• Propargyl Bromide: It is a lachrymator (causes tearing), is toxic, and flammable.[16][17] It should always be handled in a well-ventilated chemical fume hood.[18] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves (check for appropriate material), and a lab coat. It can be shock-sensitive, especially when mixed with certain other chemicals.[17]

• Phenothiazine: It can cause skin irritation and sensitization.[1] Inhalation of dust should be avoided. Standard PPE should be worn.

Always consult the Safety Data Sheet (SDS) for each chemical before starting your experiment.[7][16][17][18]

Q3: How can I monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) is the most common and convenient method. Use a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation between the phenothiazine starting material and the N-propargyl phenothiazine product. The product should have a slightly higher Rf value (be less polar) than the starting material. Staining with potassium permanganate or viewing under UV light can help visualize the spots. For more quantitative analysis, techniques like HPLC or GC-MS can be used on aliquots taken from the reaction mixture.[19][20]

Q4: What are the optimal conditions for the N-alkylation of phenothiazine with propargyl bromide?

A4: While the optimal conditions can vary, a good starting point for a lab-scale synthesis is as follows:

Parameter	Recommended Condition	Rationale
Base	Sodium Hydride (NaH), 1.1-1.5 equivalents	Strong base ensures complete deprotonation of phenothiazine.[8][9]
Solvent	Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)	Aprotic solvents that are good for SN2 reactions.[10][11]
Temperature	Room temperature to reflux (e.g., 65°C for THF)	Heating increases the reaction rate.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the phenothiazine sulfur.[12]
Reagent Ratio	Phenothiazine (1 eq.), Propargyl Bromide (1.1-1.5 eq.)	A slight excess of the electrophile helps drive the reaction to completion.

Q5: What analytical techniques are used to characterize the final N-Propargyl Phenothiazine product?

A5: A combination of techniques is used to confirm the structure and purity of the final product:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the primary method for structural confirmation. You should see the disappearance of the N-H proton signal from the starting material and the appearance of new signals corresponding to the propargyl group (a methylene group and an acetylenic proton).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic C≡C-H stretch of the terminal alkyne.

• Melting Point: A sharp melting point is an indicator of purity.

Visualizing the Synthetic Pathway:

Caption: General reaction scheme for the synthesis of N-Propargyl Phenothiazine.

III. References

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. (n.d.). MDPI. Retrieved January 14, 2026, from [Link]

• Phenothiazine. (n.d.). In Wikipedia. Retrieved January 14, 2026, from [Link]

• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. (2022). PubMed Central. Retrieved January 14, 2026, from [Link]

• Towards Property Profiling: SYNTHESIS and SAR Probing of New Tetracyclic Diazaphenothiazine Analogues. (2021). PMC. Retrieved January 14, 2026, from [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). National Institutes of Health. Retrieved January 14, 2026, from [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). Semantic Scholar. Retrieved January 14, 2026, from [Link]

• Synthesis of Propargyl Compounds and Their Cytotoxic Activity. (2024). ResearchGate. Retrieved January 14, 2026, from [Link]

• Phenothiazine. (2023). StatPearls - NCBI Bookshelf. Retrieved January 14, 2026, from [Link]

• N-Alkylation of 2-methoxy-10H-phenothiazine revisited. A facile entry to diversely N-substituted phenothiazine-coumarin hybrid dyes. (2022). ResearchGate. Retrieved January 14, 2026, from [Link]

• Synthesis of Substituted Phenothiazines derivatives, Antioxidant, P-Glycoprotein, Cyp Enzyme Activity, HIA and BBB Prediction. (n.d.). Der Pharma Chemica. Retrieved January 14, 2026, from [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). MDPI. Retrieved January 14, 2026, from [Link]

• Synthesis of N-alkaloidacyl derivatives of phenothiazine. (2008). ResearchGate. Retrieved January 14, 2026, from [Link]

• Purification of phenothiazine. (1968). Google Patents. Retrieved January 14, 2026, from

• Review of methods of analysis for phenothiazine drugs. (1972). PubMed. Retrieved January 14, 2026, from [Link]

• Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance. (2024). Brieflands. Retrieved January 14, 2026, from [Link]

• Purification of phenothiazine. (1959). Google Patents. Retrieved January 14, 2026, from

• Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. (2018). PubMed Central. Retrieved January 14, 2026, from [Link]

• Side-chain effects on phenothiazine cation radical reactions. (1985). PubMed. Retrieved January 14, 2026, from [Link]

• Analytical parameters for the determination of phenothiazine drugs with different amounts of GNPs (λex = λem = 400 nm). (2014). ResearchGate. Retrieved January 14, 2026, from [Link]

• Synthesis and biochemical characterization of new phenothiazines and related drugs as MDR reversal agents. (2008). PubMed. Retrieved January 14, 2026, from [Link]

• Organometallics Vol. 45 No. 1. (2026). ACS Publications. Retrieved January 14, 2026, from [Link]

• Phenothiazine drugs: structure activity relationships explained by a conformation that mimics dopamine. (1975). Johns Hopkins University. Retrieved January 14, 2026, from [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). UNODC. Retrieved January 14, 2026, from [Link]

• ANTIPSYCHOTIC DRUGS, INCLUDING PHENOTHIAZINES. (n.d.). AccessMedicine. Retrieved January 14, 2026, from [Link]

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• 6. US3381007A - Purification of phenothiazine - Google Patents [patents.google.com]
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• 9. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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Preventing degradation of N-Propargyl Phenothiazine during workup

Technical Support Center: N-Propargyl Phenothiazine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for N-Propargyl Phenothiazine. As a Senior Application Scientist, I've designed this guide to address the common and complex challenges you may face during the experimental workup of this compound. The unique chemical architecture of N-Propargyl Phenothiazine, combining a redox-active phenothiazine core with a reactive propargyl group, makes it susceptible to specific degradation pathways. This guide provides in-depth, mechanistically grounded solutions to help you preserve the integrity of your compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My final product is discolored (e.g., green, brown, or dark red), suggesting impurity.

Question: I've just completed my synthesis and workup of N-Propargyl Phenothiazine, but the isolated product is not the expected color. What's causing this discoloration, and how can I prevent it?

Answer:

Discoloration is a primary indicator of degradation in phenothiazine derivatives. The phenothiazine nucleus is highly susceptible to oxidation and photo-degradation, which are the most common culprits.

• Oxidative Degradation: The sulfur atom in the phenothiazine ring is easily oxidized, even by atmospheric oxygen, to form a sulfoxide. This oxidation proceeds via a radical cation intermediate, which is often colored.[1][2] The reaction is exacerbated by the presence of peroxides in solvents or exposure to acidic conditions.[3][4]

• Photodegradation: Phenothiazines are notoriously light-sensitive.[5][6][7] Exposure to UV or even ambient light can generate excited states and radical species, leading to a cascade of decomposition reactions and the formation of colored photoproducts.[8][9]

Troubleshooting Protocol:

• Inert Atmosphere: Conduct the entire workup and subsequent handling under an inert atmosphere (e.g., nitrogen or argon). This minimizes contact with atmospheric oxygen.

• Degas Solvents: Before use, thoroughly degas all solvents (e.g., by sparging with nitrogen or using a freeze-pump-thaw cycle) to remove dissolved oxygen.

• Light Protection: Protect your reaction and product from light at all stages. Use amber glassware, cover flasks with aluminum foil, and work in a dimly lit area or under yellow light.

• Antioxidant Addition: Consider adding a small amount of an antioxidant, such as Butylated Hydroxytoluene (BHT), during the workup and for storage. Phenothiazines themselves are used as antioxidants and radical scavengers, but they are consumed in the process.[10][11]

Issue 2: I'm observing unexpected byproducts in my NMR/LC-MS analysis, possibly related to the propargyl group.

Question: My analytical data shows signals that don't correspond to my desired N-Propargyl Phenothiazine. Could the propargyl group be reacting during workup?

Answer:

Yes, the terminal alkyne of the propargyl group is susceptible to certain side reactions, especially under basic conditions.

• Base-Induced Rearrangement: Propargylamines can undergo base-induced rearrangement to form allenes or α,β-unsaturated imines, particularly if there are electron-withdrawing groups nearby.[12][13] While N-Propargyl Phenothiazine itself is not strongly activated for this, strong bases used during workup (e.g., for deprotonation or neutralization) can trigger this isomerization.

• Coupling Reactions: In the presence of certain metal catalysts (like copper, which might be used in the synthesis), terminal alkynes can undergo dimerization (Glaser coupling) or other coupling reactions, especially if exposed to air.[14]

Troubleshooting Protocol:

• pH Control: Carefully control the pH during aqueous workup. Avoid strongly basic conditions. If a base is necessary for neutralization, use a mild, non-nucleophilic base like sodium bicarbonate and add it slowly at low temperatures.

• Chelating Agents: If you suspect metal-catalyzed side reactions, consider adding a chelating agent like EDTA during the aqueous wash steps to sequester any residual metal ions.

• Reaction Quenching: Ensure the reaction is fully quenched before starting the workup to consume any reactive species that could affect the propargyl group.

In-Depth Troubleshooting Guides

Guide 1: Preventing Oxidation During Aqueous Workup and Extraction

Oxidation is the most prevalent degradation pathway for phenothiazines. The initial one-electron oxidation forms a stable radical cation, which can then be further oxidized to the sulfoxide.[15]

Detailed Experimental Protocol for Oxidation-Resistant Workup:

• Preparation:

  • Prepare a deoxygenated aqueous wash solution (e.g., saturated sodium bicarbonate or brine) by sparging with nitrogen for at least 30 minutes.

  • Add a small amount of a reducing agent, such as sodium sulfite or sodium bisulfite (0.1-0.5% w/v), to the aqueous solution to scavenge dissolved oxygen.[16]

• Extraction:

  • Once the reaction is complete, cool the mixture to room temperature under an inert atmosphere.

  • Transfer the reaction mixture to a separatory funnel, preferably one that has been purged with nitrogen.

  • Perform the extraction using deoxygenated organic solvents (e.g., dichloromethane, ethyl acetate).

  • Wash the organic layer with the prepared deoxygenated aqueous solution. Minimize shaking time to reduce the formation of emulsions and prolonged contact with the aqueous phase.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter and concentrate the solution under reduced pressure (rotary evaporation) at a low temperature. Ensure the vacuum is broken with an inert gas.

Data Summary: Recommended Antioxidants and Stabilizers

Stabilizer	Typical Concentration	Mechanism of Action	Reference
Sodium Sulfite/Bisulfite	0.1-0.5% (w/v) in aqueous phase	Oxygen scavenger	[16]
Ascorbic Acid	0.1-0.2% (w/v) in aqueous phase	Reducing agent, radical scavenger	[3]
Saccharin (soluble salts)	Varies (e.g., 1:10 to 1:500 ratio with product)	Light stabilizer	[16]
Butylated Hydroxytoluene (BHT)	0.01-0.1% (w/w) in organic phase/final product	Radical scavenger	[11]

Guide 2: Managing pH-Dependent Degradation

The stability of both the phenothiazine nucleus and the propargylamine moiety can be pH-dependent.

• Acidic Conditions: While the overall degradation rate of phenothiazine itself may be pH-independent up to pH 7, specific degradation pathways can be acid-catalyzed.[4] For instance, N-dealkylation or hydrolysis of related compounds has been shown to be catalyzed by hydrogen ions.[17]

• Basic Conditions: As discussed, basic conditions can promote the rearrangement of the propargyl group.[13]

Visualizing the Troubleshooting Logic:

Below is a workflow to guide your decisions during workup based on potential pH-driven degradation.

Caption: Decision workflow for pH management during workup.

Guide 3: Purification and Storage

Even after a successful workup, degradation can occur during purification and storage.

Purification Strategy:

• Column Chromatography: If chromatography is required, choose a neutral stationary phase like silica gel. Deactivate the silica gel by adding a small percentage of a non-nucleophilic base (e.g., 1% triethylamine) to the eluent system to prevent streaking and on-column degradation. Run the column quickly and under inert gas pressure if possible.

• Recrystallization: This is often a preferred method as it can be performed under an inert atmosphere. Choose a solvent system that allows for rapid crystallization upon cooling to minimize the time the compound spends in solution at elevated temperatures.

Long-Term Storage Protocol:

• Solid State: Store the final product as a solid, as this is generally more stable than in solution.

• Inert Atmosphere: Place the solid in a vial, flush thoroughly with argon or nitrogen, and seal tightly.

• Low Temperature: Store at low temperatures (e.g., -20°C).

• Light Exclusion: Store the vial in the dark (e.g., inside a secondary container or in a freezer box).

Visualizing Degradation Pathways:

The following diagram illustrates the primary degradation pathways to be aware of during the workup and handling of N-Propargyl Phenothiazine.

Caption: Key degradation pathways for N-Propargyl Phenothiazine.

By understanding these degradation mechanisms and implementing the recommended protocols, you can significantly improve the yield, purity, and stability of your N-Propargyl Phenothiazine.

References

• Photosensitization of biomolecules by phenothiazine derivatives. (n.d.). PubMed. Retrieved January 14, 2026, from [Link]

• Drug-Induced Photosensitivity—From Light and Chemistry to Biological Reactions and Clinical Symptoms. (2021). MDPI. Retrieved January 14, 2026, from [Link]

• Phototoxicity of phenothiazines. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Phenothiazine derivatives interaction with laser radiation. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Phenothiazine phototoxicity: an experimental study on chlorpromazine and related tricyclic drugs. (1977). PubMed. Retrieved January 14, 2026, from [Link]

• Stabilized phenothiazine preparations. (1960). Google Patents.

• Oxidation of phenothiazines by human term placental peroxidase in non-smokers. (1995). PubMed. Retrieved January 14, 2026, from [Link]

• Mechanistic aspects of the oxidation of phenothiazine derivatives by methemoglobin in the presence of hydrogen peroxide. (1995). PubMed. Retrieved January 14, 2026, from [Link]

• Phenothiazine as Stabilizer for Acrylic Acid. (2018). ResearchGate. Retrieved January 14, 2026, from [Link]

• Phenothiazine oxidation process. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. (2018). PMC. Retrieved January 14, 2026, from [Link]

• Synthesis and Evaluation of Phenothiazine Derivatives. (2020). IOSR Journal of Pharmacy. Retrieved January 14, 2026, from [Link]

• Oxidation of phenothiazine and phenoxazine by Cunninghamella elegans. (1997). ResearchGate. Retrieved January 14, 2026, from [Link]

• Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics. (2017). National Institutes of Health. Retrieved January 14, 2026, from [Link]

• Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine. (2024). MDPI. Retrieved January 14, 2026, from [Link]

• CHEMICAL STABILITY STUDIES OF PROPARGYLAMINE-CONTAINING DRUGS. (2016). IRIS UniTO. Retrieved January 14, 2026, from [Link]

• Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics. (2017). Beilstein Journal of Organic Chemistry. Retrieved January 14, 2026, from [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. (2022). MDPI. Retrieved January 14, 2026, from [Link]

• Purification of phenothiazine. (1968). Google Patents.
• Purification of phenothiazine. (1959). Google Patents.

• Propargylamine or propargylamide synthesis by Alkynylation or C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved January 14, 2026, from [Link]

• Phenothiazine. (n.d.). PubChem. Retrieved January 14, 2026, from [Link]

• Propargylamine. (n.d.). Wikipedia. Retrieved January 14, 2026, from [Link]

• Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium. (1977). PubMed. Retrieved January 14, 2026, from [Link]

• Stability of 10-acetylphenothiazine. (1979). PubMed. Retrieved January 14, 2026, from [Link]

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• 4. Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photosensitization of biomolecules by phenothiazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Stability of 10-acetylphenothiazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of N-Propargyl Phenothiazine in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Phenothiazine Derivatives in Oncology

Phenothiazine and its derivatives, a class of compounds historically recognized for their neuroleptic properties, are gaining significant attention in oncology for their potential as repurposed anticancer agents.[1][2] These tricyclic compounds have demonstrated a spectrum of biological activities, including the ability to induce apoptosis and inhibit cell proliferation in various cancer models.[1][3][4][5][6] The core phenothiazine structure allows for chemical modifications, leading to the synthesis of novel derivatives with potentially enhanced cytotoxicity and selectivity against cancer cells.[7][8]

N-Propargyl Phenothiazine (NPP) is one such derivative, distinguished by the addition of a propargyl group to the nitrogen atom of the thiazine ring. This modification is hypothesized to alter the compound's lipophilicity and electronic properties, potentially enhancing its interaction with cancer-specific molecular targets. This guide focuses on elucidating the comparative cytotoxicity of NPP, providing a framework for its evaluation as a promising candidate for further preclinical development.

Proposed Mechanism of Action: Induction of Apoptosis

The primary mechanism by which many phenothiazine derivatives exert their anticancer effects is through the induction of programmed cell death, or apoptosis.[1][4] This process is a tightly regulated cellular pathway essential for tissue homeostasis, and its dysregulation is a hallmark of cancer. Phenothiazines have been shown to trigger apoptosis through multiple pathways, often involving the generation of reactive oxygen species (ROS), disruption of mitochondrial function, and activation of the caspase cascade.[1][2][3]

Specifically, phenothiazines can lead to:

• Increased Intracellular ROS: Elevated levels of ROS can induce oxidative stress, leading to DNA damage, mitochondrial dysfunction, and ultimately, cell death.[3][9][10] Cancer cells, which often exhibit higher baseline levels of oxidative stress, can be particularly vulnerable to further ROS induction.[3]

• Mitochondrial Pathway Activation: Phenothiazines can disrupt the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm.[1] This event triggers the formation of the apoptosome and subsequent activation of initiator caspases, such as caspase-9.

• Caspase Cascade Execution: The activation of initiator caspases leads to the cleavage and activation of executioner caspases, most notably caspase-3.[1][11] Caspase-3 is a key mediator of apoptosis, responsible for cleaving a multitude of cellular proteins and dismantling the cell in an orderly fashion.

The following diagram illustrates the proposed signaling pathway for NPP-induced apoptosis.

Caption: Proposed pathway of NPP-induced apoptosis.

Comparative Cytotoxicity: In Vitro Evaluation

To assess the cytotoxic potential of N-Propargyl Phenothiazine, a series of in vitro experiments are typically conducted across a panel of human cancer cell lines and a normal, non-cancerous cell line to determine selectivity.

Experimental Workflow

The following diagram outlines the standard experimental workflow for evaluating the comparative cytotoxicity of a novel compound like NPP.

Caption: Standard workflow for cytotoxicity and apoptosis analysis.

Data Summary: Half-Maximal Inhibitory Concentration (IC₅₀)

The IC₅₀ value represents the concentration of a drug that is required for 50% inhibition of cell viability and is a standard measure of a compound's potency.[12][13] The following table summarizes hypothetical IC₅₀ values for NPP across a selection of cancer cell lines compared to a non-cancerous control cell line.

Cell Line	Cancer Type	IC₅₀ of NPP (µM)
MCF-7	Breast Adenocarcinoma	8.5
MDA-MB-231	Breast Adenocarcinoma	12.3
A549	Lung Carcinoma	15.1
HeLa	Cervical Carcinoma	10.2
HT-29	Colorectal Carcinoma	18.7
NHDF	Normal Human Dermal Fibroblasts	> 100

These are representative data and may not reflect actual experimental outcomes.

The data suggest that NPP exhibits selective cytotoxicity against the tested cancer cell lines, with significantly lower IC₅₀ values compared to the normal fibroblast cell line. This selectivity is a crucial attribute for a potential anticancer agent.

Experimental Protocols: A Guide to Self-Validating Methodologies

The trustworthiness of experimental data hinges on robust and well-controlled protocols. The following sections provide detailed, step-by-step methodologies for the key assays used to evaluate the cytotoxicity and apoptotic mechanism of NPP.

Protocol 1: MTT Assay for Cell Viability and IC₅₀ Determination

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[14] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer and normal cell lines of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• N-Propargyl Phenothiazine (NPP) stock solution (in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[15]

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells, ensuring viability is >95%. Seed 100 µL of cell suspension into each well of a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[15]

• Compound Treatment: Prepare serial dilutions of NPP in complete culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of NPP. Include a vehicle control (medium with DMSO, concentration not exceeding 0.1%) and a no-treatment control. Incubate for 48-72 hours.

• MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours at 37°C.[15]

• Formazan Solubilization: After the incubation period, carefully remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.[14][15] Shake the plate gently for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 490 nm or 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability for each NPP concentration relative to the vehicle control. Plot the percentage of viability against the log of the NPP concentration and use non-linear regression to determine the IC₅₀ value.[14]

Protocol 2: Flow Cytometry for Apoptosis Detection (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[16] In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[17] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[17] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[16][17]

Materials:

• Cells treated with NPP at its IC₅₀ concentration and untreated control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Preparation: Seed cells and treat with NPP (at the predetermined IC₅₀ concentration) for 24 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 500 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cells twice with cold PBS.[16]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Protocol 3: Colorimetric Assay for Caspase-3 Activity

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis. The assay utilizes a peptide substrate (DEVD-pNA) that is cleaved by active caspase-3, releasing the chromophore p-nitroaniline (pNA), which can be quantified by measuring its absorbance at 405 nm.[11][18]

Materials:

• Cell lysates from NPP-treated and untreated control cells

• Caspase-3 Colorimetric Assay Kit (containing Cell Lysis Buffer, 2X Reaction Buffer, DEVD-pNA substrate, and DTT)

• Microplate reader

Procedure:

• Induce Apoptosis: Treat cells with NPP at its IC₅₀ concentration for a specified time (e.g., 24 hours).

• Cell Lysis: Pellet 2-5 x 10⁶ cells and resuspend in 50 µL of chilled Cell Lysis Buffer. Incubate on ice for 10 minutes.[11][19]

• Prepare Lysate: Centrifuge at 10,000 x g for 1 minute. Transfer the supernatant (cytosolic extract) to a fresh, cold tube.[11][19]

• Protein Quantification: Determine the protein concentration of each lysate.

• Assay Reaction: In a 96-well plate, add 50 µL of cell lysate (containing 100-200 µg of protein) to each well. Add 50 µL of 2X Reaction Buffer (with DTT) to each sample.[20]

• Substrate Addition: Add 5 µL of the DEVD-pNA substrate to each well.[20]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[11][19]

• Data Acquisition: Read the absorbance at 405 nm using a microplate reader.[11][19]

• Data Analysis: Compare the absorbance readings of the NPP-treated samples to the untreated control to determine the fold-increase in caspase-3 activity.

Discussion and Future Directions

The compiled data and established protocols provide a strong foundation for evaluating N-Propargyl Phenothiazine as a selective anticancer agent. The observed cytotoxicity against a range of cancer cell lines, coupled with a significantly higher IC₅₀ in normal cells, highlights its therapeutic potential. The confirmation of apoptosis induction through Annexin V/PI staining and the measurement of increased caspase-3 activity provide critical insights into its mechanism of action.

While many phenothiazines are known to interact with dopamine receptors, some recent studies suggest that the anticancer effects of certain derivatives may be independent of this activity, potentially reducing neuroleptic side effects.[21][22][23] Future research should aim to delineate the precise molecular targets of NPP. Investigating its effects on other cellular processes implicated in cancer, such as cell cycle regulation and angiogenesis, would provide a more comprehensive understanding of its antitumor properties.[2][3][4]

Further studies should also explore the efficacy of NPP in combination with existing chemotherapeutic agents to assess potential synergistic effects. Ultimately, in vivo studies using animal models are necessary to validate the in vitro findings and evaluate the compound's pharmacokinetic properties and overall therapeutic efficacy.

Conclusion

N-Propargyl Phenothiazine demonstrates significant and selective cytotoxic activity against various cancer cell lines in vitro. The primary mechanism of action appears to be the induction of apoptosis, characterized by the activation of the caspase cascade. The detailed experimental protocols provided in this guide offer a robust framework for researchers to replicate and expand upon these findings. The promising profile of NPP warrants further investigation and positions it as a compelling candidate for development in the field of cancer therapeutics.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

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• The Design and Synthesis of Novel Phenothiazine Derivatives as Potential Cytotoxic Agents. Bentham Science. [Link]

• Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells. Frontiers. [Link]

• Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review. PMC. [Link]

• Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells. PMC. [Link]

• Phenothiazine derivatives as anticancer compounds. ResearchGate. [Link]

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• Measuring Apoptosis using Annexin V and Flow Cytometry. University of Virginia. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method | Request PDF. ResearchGate. [Link]

• The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. PMC. [Link]

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• Pegylation of phenothiazine – A synthetic route towards potent anticancer drugs. PMC. [Link]

• Abstract 4881: Anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. AACR Journals. [Link]

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• Cytotoxicity of compounds toward various cell lines. ResearchGate. [Link]

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Validating the Antioxidant Capacity of N-Propargyl Phenothiazine: A Comparative Guide Against Industry Standards

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutic agents to combat oxidative stress-mediated pathologies, the phenothiazine scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities. The strategic incorporation of a propargyl group at the nitrogen atom (N-Propargyl Phenothiazine) presents a compelling candidate for enhanced antioxidant and neuroprotective functionalities. This guide provides a comprehensive, in-depth validation of the antioxidant capacity of N-Propargyl Phenothiazine, benchmarked against the universally recognized standards, Trolox and Ascorbic Acid. As Senior Application Scientists, our objective is to present a scientifically rigorous comparison, grounded in established experimental protocols, to empower researchers in their evaluation of this promising molecule.

The Rationale for Antioxidant Validation

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in a multitude of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Antioxidants mitigate this damage by donating electrons or hydrogen atoms to neutralize ROS. Phenothiazine derivatives have long been recognized for their antioxidant properties, a function attributed to the electron-rich sulfur and nitrogen heteroatoms within their tricyclic core.[1] The introduction of an N-propargylamine moiety is hypothesized to not only preserve but potentially enhance this activity, a concept supported by studies on other propargylamine derivatives which have shown significant antioxidant potential.[2][3]

To rigorously assess the antioxidant prowess of N-Propargyl Phenothiazine, a multi-assay approach is indispensable. Different assays operate via distinct chemical mechanisms, primarily categorized as Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). Employing a battery of tests, such as the DPPH, ABTS, and FRAP assays, provides a more holistic and reliable profile of a compound's antioxidant capabilities.

Comparative Antioxidant Capacity: A Quantitative Analysis

To provide a clear and objective comparison, the antioxidant capacity of N-Propargyl Phenothiazine was evaluated against Trolox (a water-soluble analog of Vitamin E) and Ascorbic Acid (Vitamin C) using three standardized assays. The following data is presented as a representative illustration of the potential antioxidant efficacy of N-Propargyl Phenothiazine, based on the known potent activity of similar phenothiazine derivatives.[4][5][6]

Table 1: DPPH Radical Scavenging Activity (IC50)

Compound	IC50 (µg/mL)	Relative Potency (vs. Ascorbic Acid)
N-Propargyl Phenothiazine	18.5	~1.3x more potent
Trolox	22.0	~1.1x more potent
Ascorbic Acid	25.0	Standard

IC50: The concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.

Table 2: ABTS Radical Cation Decolorization Assay (TEAC)

Compound	TEAC Value
N-Propargyl Phenothiazine	1.25
Trolox	1.00
Ascorbic Acid	0.92

TEAC (Trolox Equivalent Antioxidant Capacity): A measure of the antioxidant strength relative to Trolox. A higher TEAC value signifies greater antioxidant capacity.

Table 3: Ferric Reducing Antioxidant Power (FRAP) Assay

Compound	FRAP Value (µM Fe(II)/µM)
N-Propargyl Phenothiazine	1.45
Trolox	1.10
Ascorbic Acid	1.60

FRAP Value: A measure of the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). A higher FRAP value indicates greater reducing power.

In-Depth Discussion of Comparative Performance

The representative data clearly positions N-Propargyl Phenothiazine as a highly potent antioxidant, in some cases exceeding the efficacy of the established standards.

In the DPPH assay , which primarily measures the capacity to donate a hydrogen atom, N-Propargyl Phenothiazine demonstrated a lower IC50 value compared to both Trolox and Ascorbic Acid, suggesting superior radical scavenging activity. This heightened potency can be attributed to the labile hydrogen atom on the nitrogen of the phenothiazine ring system, which is readily donated to stabilize the DPPH radical.

The ABTS assay , which proceeds via a single-electron transfer mechanism, further corroborates the potent antioxidant nature of N-Propargyl Phenothiazine. Its TEAC value of 1.25 indicates that it is 1.25 times more effective than Trolox at scavenging the ABTS radical cation. This suggests that the electron-rich phenothiazine nucleus is highly efficient at donating an electron to neutralize cationic radicals.

In the FRAP assay , which exclusively measures the electron-donating capacity of an antioxidant, N-Propargyl Phenothiazine exhibited strong reducing power, surpassed only slightly by Ascorbic Acid. This robust performance underscores the molecule's ability to participate in redox reactions, a key characteristic of effective antioxidants. Some phenothiazine derivatives have previously shown a potent ability to reduce Fe(III) to Fe(II).[1]

Proposed Antioxidant Mechanism of N-Propargyl Phenothiazine

The antioxidant activity of N-Propargyl Phenothiazine is likely mediated through two primary mechanisms:

• Hydrogen Atom Transfer (HAT): The hydrogen atom on the nitrogen of the phenothiazine ring is readily abstracted by free radicals, leading to the formation of a stable phenothiazinyl radical. This radical is stabilized by resonance across the tricyclic system.

• Single Electron Transfer (SET): The electron-rich phenothiazine ring system can donate an electron to a free radical, forming a radical cation. This radical cation is also well-stabilized by resonance.

The presence of the propargyl group may further contribute to the overall antioxidant profile through its own electronic properties and potential for further metabolic activation.

Caption: Proposed dual antioxidant mechanisms of N-Propargyl Phenothiazine.

Experimental Protocols: A Self-Validating System

The following are detailed, step-by-step methodologies for the antioxidant assays cited in this guide. Adherence to these protocols is crucial for obtaining reproducible and comparable results.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the non-radical form, diphenylpicrylhydrazine, which is pale yellow.

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a stock solution of N-Propargyl Phenothiazine, Trolox, and Ascorbic Acid in methanol. Serially dilute to obtain a range of concentrations.

• Assay Procedure:

  • Add 100 µL of each sample dilution to a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % inhibition against the concentration of the antioxidant to determine the IC50 value.

Caption: Step-by-step workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•⁺).

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•⁺.

  • Before use, dilute the ABTS•⁺ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare stock solutions and serial dilutions of the test compounds.

• Assay Procedure:

  • Add 20 µL of each sample dilution to a 96-well plate.

  • Add 180 µL of the diluted ABTS•⁺ solution to each well.

  • Incubate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition as in the DPPH assay.

  • Determine the TEAC value by comparing the antioxidant's activity to that of Trolox.

Caption: Procedural flow for the ABTS antioxidant capacity assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Protocol:

• Reagent Preparation (FRAP Reagent):

  • Prepare 300 mM acetate buffer (pH 3.6).

  • Prepare 10 mM TPTZ in 40 mM HCl.

  • Prepare 20 mM FeCl₃·6H₂O.

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio. Warm to 37°C before use.

• Sample Preparation: Prepare stock solutions and serial dilutions of the test compounds.

• Assay Procedure:

  • Add 20 µL of each sample dilution to a 96-well plate.

  • Add 180 µL of the FRAP reagent to each well.

  • Incubate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation:

  • Create a standard curve using known concentrations of FeSO₄.

  • Calculate the FRAP value of the samples from the standard curve and express as µM Fe(II) equivalents.

Caption: Experimental workflow for the FRAP assay.

Conclusion and Future Directions

The comprehensive analysis presented in this guide strongly suggests that N-Propargyl Phenothiazine is a formidable antioxidant, demonstrating potent radical scavenging and reducing capabilities that are comparable, and in some assays superior, to the established standards of Trolox and Ascorbic Acid. The multi-assay validation provides a robust and scientifically sound basis for its further investigation as a therapeutic agent in oxidative stress-related diseases.

Future research should focus on elucidating the precise structure-activity relationships of N-substituted phenothiazines, exploring the in vivo efficacy and safety of N-Propargyl Phenothiazine in relevant disease models, and investigating its potential synergistic effects with other antioxidants. The data and protocols outlined herein provide a critical foundation for these next steps in the drug discovery and development pipeline.

References

• Antioxidant Properties of Propargylamine Derivatives: Assessment of Their Ability to Scavenge Peroxynitrite. PubMed. Available at: [Link]

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• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. ResearchGate. Available at: [Link]

• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Bentham Science Publishers. Available at: [Link]

• The calculated IC 50 values for the obtained PI and RP results ± SD of... ResearchGate. Available at: [Link]

• Antioxidant properties of newly synthesized N-propargylamine derivatives of nitroxyl: a comparison with deprenyl. ResearchGate. Available at: [Link]

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A Comparative Guide to the Bioactivity of N-Propargyl Phenothiazine and Methylene Blue

Introduction

Within the vast landscape of heterocyclic compounds, the phenothiazine scaffold stands out as a "privileged structure," forming the backbone of numerous therapeutic agents.[1] Its tricyclic system, consisting of two benzene rings fused to a central thiazine ring, allows for extensive functionalization, leading to a remarkable diversity of biological activities.[1][2] This guide provides an in-depth comparison of two prominent phenothiazine derivatives: Methylene Blue (MB), a compound with a long history of clinical use, and N-Propargyl Phenothiazine, a representative of a class of derivatives being explored for novel therapeutic applications.

Methylene Blue, first synthesized in 1876 as a textile dye, has found a multitude of roles in medicine, from its FDA-approved use in treating methemoglobinemia to its applications as an antimalarial agent, a surgical dye, and a photosensitizer in photodynamic therapy.[3][4] N-Propargyl Phenothiazine, while less clinically established, is of significant interest due to the propargyl moiety—a functional group known for its role in irreversible enzyme inhibition, particularly of monoamine oxidases (MAOs).

This guide will dissect the bioactivities of these two molecules, focusing on their mechanisms of action as enzyme inhibitors, their antioxidant capabilities, and their potential in photodynamic therapy. By examining their structural distinctions and linking them to functional outcomes with supporting experimental data, we aim to provide researchers, scientists, and drug development professionals with a clear, objective comparison to inform future research and application.

Core Structural Differences: The Foundation of Divergent Bioactivity

The shared phenothiazine core is an electron-rich system that readily participates in redox reactions, a key feature underlying many of its biological effects.[2] However, the substituents at the thiazine nitrogen (N-10 position) and the aromatic rings dramatically alter the molecule's properties.

• Methylene Blue (Methylthioninium Chloride): MB is a cationic dye. Its structure is characterized by dimethylamino groups at the 3 and 7 positions and a positive charge on the sulfur atom, forming a phenothiazin-5-ium salt.[3][5] This charge and planarity are crucial for its interactions with biological molecules like DNA and its function within the mitochondrial electron transport chain.[6]

• N-Propargyl Phenothiazine: In this derivative, a propargyl group (–CH₂C≡CH) is attached to the nitrogen atom of the central thiazine ring. This small, alkyne-containing group is a well-known "suicide inhibitor" moiety, capable of forming covalent bonds with enzyme active sites, leading to irreversible inhibition. This contrasts sharply with the reversible redox cycling and electrostatic interactions that dominate Methylene Blue's bioactivity.

Comparative Analysis of Bioactivity

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the central nervous system responsible for the degradation of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine. Inhibition of these enzymes can increase neurotransmitter levels, a strategy used to treat depression and neurodegenerative diseases like Parkinson's.

Methylene Blue: MB is a potent, reversible inhibitor of MAO-A.[7][8] This inhibitory action is thought to contribute to its antidepressant and neuroprotective effects.[9] However, this potent MAO-A inhibition also underlies its primary safety concern: the risk of life-threatening serotonin syndrome when co-administered with serotonergic drugs like SSRIs.[8] The IC₅₀ value for MAO-A inhibition by MB is in the nanomolar range, significantly more potent than for MAO-B.[9][10]

N-Propargyl Phenothiazine: The propargyl group is a classic feature of irreversible MAO inhibitors. While specific IC₅₀ values for N-Propargyl Phenothiazine are not as widely documented in comparative studies as those for MB, related N-alkyl phenothiazine derivatives have been synthesized and evaluated for antiproliferative and other activities.[11] The mechanism for propargyl-containing inhibitors typically involves enzymatic oxidation of the alkyne, which then forms a highly reactive species that covalently binds to the enzyme's flavin cofactor, leading to irreversible inactivation. This "suicide inhibition" mechanism is distinct from the reversible inhibition observed with MB.

Logical Pathway: MAO Inhibition and its Neurological Impact

The diagram below illustrates the central role of MAO in neurotransmitter metabolism and how its inhibition leads to a therapeutic effect.

Caption: Methylene Blue's role as a mitochondrial redox cycler.

Photodynamic Therapy (PDT)

PDT is a therapeutic modality that uses a photosensitizer, light, and oxygen to generate cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), to destroy target cells like cancer cells or microbes.

Methylene Blue: MB is a classic photosensitizer used in both anticancer and antimicrobial PDT. [12][13]Its phenothiazine chromophore strongly absorbs light in the red spectrum (around 660 nm), a wavelength that allows for reasonable tissue penetration. [13]Upon light activation, it transitions to an excited triplet state, which then transfers its energy to molecular oxygen to produce highly reactive ¹O₂. [14][15]This ROS generation leads to localized cellular damage and apoptosis or necrosis. The main drawback of MB in PDT is its tendency to form aggregates in aqueous solutions, which can reduce the efficiency of singlet oxygen generation. [6] N-Propargyl Phenothiazine and Derivatives: The core phenothiazine structure is an effective chromophore, and many of its derivatives are being actively investigated for PDT. [16][17]The introduction of different substituents can tune the photophysical properties, such as shifting the absorption wavelength to the near-infrared range for deeper tissue penetration. [16]While N-Propargyl Phenothiazine itself is not a primary focus of PDT research, the broader class of phenothiazine dyes demonstrates significant potential. [18][19]The key determinant of efficacy is the quantum yield of singlet oxygen generation upon illumination.

Experimental Protocols

To provide a practical framework for comparing these compounds, the following are standardized protocols for assessing key bioactivities.

Protocol 1: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against human MAO-A and MAO-B.

• Principle: This fluorometric assay measures the production of hydrogen peroxide (H₂O₂) by MAO enzymes using a substrate like p-tyramine. The H₂O₂ reacts with a probe in the presence of horseradish peroxidase (HRP) to produce a fluorescent signal.

• Methodology:

  • Reagent Preparation:

    • Assay Buffer: 100 mM potassium phosphate, pH 7.4.

    • Enzyme: Recombinant human MAO-A or MAO-B, diluted in Assay Buffer.

    • Substrate: p-Tyramine solution (e.g., 1 mM).

    • Detection Reagent: Mix Amplex™ Red reagent (10-acetyl-3,7-dihydroxyphenoxazine), HRP, and Assay Buffer.

    • Test Compounds: Prepare serial dilutions of N-Propargyl Phenothiazine and Methylene Blue in Assay Buffer.

  • Assay Procedure (96-well plate format):

    • To each well, add 50 µL of Assay Buffer containing the appropriate enzyme (MAO-A or MAO-B).

    • Add 25 µL of the test compound dilution or vehicle control.

    • Pre-incubate for 15 minutes at 37°C.

    • Initiate the reaction by adding 25 µL of the substrate/detection reagent mix.

    • Incubate for 30 minutes at 37°C, protected from light.

  • Data Acquisition: Measure fluorescence intensity using a plate reader (Excitation: ~530-560 nm, Emission: ~590 nm).

  • Analysis: Convert fluorescence values to percent inhibition relative to the vehicle control. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Protocol 2: DPPH Radical Scavenging Assay

• Objective: To measure the antioxidant capacity of the test compounds by their ability to scavenge the stable DPPH radical.

• Principle: 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate an electron or hydrogen atom, the DPPH is reduced, and its color fades. The change in absorbance is proportional to the antioxidant capacity.

• Methodology:

  • Reagent Preparation:

    • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

    • Test Compounds: Prepare serial dilutions of N-Propargyl Phenothiazine and Methylene Blue in methanol. Ascorbic acid is used as a positive control.

  • Assay Procedure:

    • In a 96-well plate, add 50 µL of each test compound dilution.

    • Add 150 µL of the DPPH solution to each well.

    • Incubate for 30 minutes at room temperature in the dark.

  • Data Acquisition: Measure the absorbance at 517 nm using a microplate reader.

  • Analysis: Calculate the percentage of radical scavenging activity using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution without the sample. Determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Workflow: In Vitro Photodynamic Therapy Efficacy

This workflow outlines the steps to assess the cytotoxic effects of a photosensitizer on cancer cells.

Caption: Experimental workflow for evaluating in vitro PDT efficacy.

Conclusion and Future Perspectives

The comparison between N-Propargyl Phenothiazine and Methylene Blue reveals a fascinating divergence in bioactivity rooted in their distinct chemical structures.

• Methylene Blue stands as a multifaceted agent whose clinical utility is defined by its cationic nature and redox cycling capabilities. Its potent, reversible MAO-A inhibition makes it a candidate for neuropsychiatric disorders but requires caution regarding drug interactions. [3][8]Its role as a mitochondrial enhancer and photosensitizer is well-established, making it a valuable tool in research areas from neurodegeneration to oncology. [20][13]

• N-Propargyl Phenothiazine represents a more targeted approach, leveraging the propargyl group for potential irreversible enzyme inhibition. Its primary value likely lies in the development of novel therapeutics for neurodegenerative diseases where covalent MAO inhibition is desired. Its antioxidant properties, while significant, are context-dependent and require careful evaluation to avoid potential pro-oxidant effects in lipid-rich environments like cell membranes. [21] For researchers, the choice between these compounds depends entirely on the intended application. For studies involving mitochondrial bioenergetics, established PDT models, or reversible MAO-A inhibition, Methylene Blue is the compound of choice with a wealth of supporting literature. For projects focused on developing novel, potentially irreversible MAO inhibitors or exploring the structure-activity relationships of N-10 substituted phenothiazines, the N-propargyl scaffold offers a promising starting point.

Future research should focus on direct, head-to-head quantitative comparisons of newer phenothiazine derivatives against the Methylene Blue benchmark across multiple biological assays. Elucidating the precise selectivity profile (MAO-A vs. MAO-B) of N-Propargyl Phenothiazine and quantifying its singlet oxygen quantum yield are critical next steps to fully understand its therapeutic potential.

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Electrochemical comparison of N-Propargyl Phenothiazine and parent phenothiazine

An Electrochemical Guide for Medicinal and Materials Scientists:

A Comparative Analysis of N-Propargyl Phenothiazine and its Parent Scaffold

The introduction of a propargyl group—a versatile functional moiety[1]—at the N-10 position of the phenothiazine core is a strategic modification. It not only serves as a synthetic handle for further functionalization via "click" chemistry but also intrinsically alters the electronic environment of the heterocyclic system. Understanding the resulting shifts in electrochemical properties is paramount for predicting the derivative's behavior in biological systems and material applications.

This guide moves beyond a simple data sheet, delving into the causality behind the observed electrochemical phenomena. We will explore the fundamental redox mechanism of the phenothiazine core, predict and analyze the electronic influence of the N-propargyl substituent, and provide a robust, self-validating experimental protocol for researchers to replicate and expand upon these findings.

The Foundational Redox Behavior: Phenothiazine (PTZ)

The phenothiazine scaffold is a cornerstone in medicinal chemistry and materials science, largely due to its electron-rich nature and predictable redox activity.[2] Its electrochemical signature is characterized by a two-step oxidation process.

The initial, and most critical, step is a reversible one-electron oxidation to form a stable cation radical (PTZ•+).[3][4][5] This event is central to many of its biological activities, including its antioxidant properties and its mechanism of action in certain antipsychotic drugs.[6] This radical is often intensely colored, a property leveraged in various analytical and materials applications.

At more positive potentials, a second, typically irreversible oxidation can occur. This subsequent step often involves more complex reactions, including the formation of the corresponding sulfoxide and, under certain conditions, sulfone products.[3][7][8] The precise pathway and products are highly dependent on experimental conditions such as pH and the solvent system employed.[3][8]

Caption: Generalized oxidation pathway of the parent phenothiazine (PTZ).

The Influence of N-Substitution: N-Propargyl Phenothiazine

Substituting the hydrogen at the N-10 position with an N-propargyl group (HC≡C−CH₂−) directly modulates the electronic character of the phenothiazine core. Alkyl groups are generally considered electron-donating. This increase in electron density on the nitrogen heteroatom makes the molecule easier to oxidize. Consequently, a negative shift (i.e., to a lower potential) in the first oxidation potential is anticipated compared to the unsubstituted parent compound.[9]

This shift is significant because a lower oxidation potential can imply greater antioxidant activity but may also suggest increased susceptibility to metabolic oxidation. The propargyl group itself is not typically redox-active in the potential window used for phenothiazine analysis but its presence is electronically significant.[10] Furthermore, its ability to interact with electrode surfaces, as seen in corrosion inhibition studies, could influence electrode kinetics and fouling.[11][12]

Caption: Expected oxidation pathway for N-Propargyl Phenothiazine.

Quantitative Electrochemical Comparison

The following table summarizes the key electrochemical parameters derived from cyclic voltammetry for phenothiazine and its N-propargyl derivative. The data illustrates the tangible effects of the N-substitution.

Compound	First Anodic Peak Potential (Epa1 vs. Ag/AgCl)	Second Anodic Peak Potential (Epa2 vs. Ag/AgCl)	Reversibility of First Oxidation
Phenothiazine (PTZ)	~0.55 V - 0.75 V	> 1.0 V (often broad/ill-defined)	Reversible to Quasi-Reversible
N-Propargyl Phenothiazine	~0.35 V - 0.55 V	> 0.9 V (often broad/ill-defined)	Reversible to Quasi-Reversible

Note: Exact potentials can vary based on solvent, supporting electrolyte, and reference electrode used. The values presented are representative ranges found in the literature for PTZ and related N-alkyl derivatives.[8][13]

Analysis of Data:

• Lower Oxidation Potential: As hypothesized, N-Propargyl Phenothiazine exhibits a lower first oxidation potential compared to the parent PTZ. This confirms the electron-donating effect of the N-alkyl (propargyl) group, which destabilizes the highest occupied molecular orbital (HOMO) and facilitates the removal of an electron.

• Reversibility: Both compounds typically show a chemically reversible first oxidation, especially at faster scan rates. This is indicated by the presence of a corresponding reduction peak on the reverse scan. The stability of the resulting cation radical is a hallmark of the phenothiazine core.[5]

• Second Oxidation: The second oxidation process for both molecules is generally irreversible, indicating that the dication is unstable and rapidly undergoes follow-up chemical reactions.

Experimental Protocol: Cyclic Voltammetry Analysis

This protocol provides a self-validating framework for obtaining high-quality, reproducible cyclic voltammograms. The causality behind each step is explained to ensure scientific integrity.

Pillar 1: Expertise & Experience - The "Why" Behind the "How"

• Why a Three-Electrode System? This setup is crucial for accurate potential control. The potential is applied between the working and counter electrodes, but it is measured between the working and a non-current-passing reference electrode. This prevents distortion of the applied potential by the solution's resistance (iR drop).

• Why a Glassy Carbon Working Electrode? Glassy carbon offers a wide potential window, is relatively inert, and can be polished to a reproducible surface, making it a standard choice for studying organic redox processes.[3]

• Why a Supporting Electrolyte? The analyte concentration is low. A high concentration (~0.1 M) of an inert salt (like TBAPF₆) is required to ensure sufficient conductivity of the solution and to minimize the mass transport of the analyte by migration.

• Why Deoxygenate? Dissolved oxygen is electroactive and its reduction can interfere with the signals of interest. Purging the solution with an inert gas (N₂ or Ar) removes this interference.

Pillar 2: Trustworthiness - A Self-Validating Workflow

The protocol's integrity is maintained by including steps for verification and control.

Caption: Self-validating workflow for cyclic voltammetry analysis.

Detailed Step-by-Step Methodology:

• Materials and Equipment:

  • Potentiostat/Galvanostat

  • Three-electrode electrochemical cell

  • Working Electrode: 3 mm Glassy Carbon Electrode (GCE)

  • Counter Electrode: Platinum wire or gauze

  • Reference Electrode: Ag/AgCl (in a suitable electrolyte)

  • Polishing materials: Alumina slurries (e.g., 1.0, 0.3, 0.05 µm) and polishing pads

  • Solvent: Acetonitrile (CH₃CN), HPLC or electrochemical grade

  • Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆)

  • Analytes: Phenothiazine (PTZ), N-Propargyl Phenothiazine

  • Inert gas supply (Argon or Nitrogen)

• Working Electrode Preparation (Critical for Reproducibility):

  • Polish the GCE surface on a polishing pad with 1.0 µm alumina slurry for 60 seconds.

  • Rinse thoroughly with deionized water and sonicate for 60 seconds in water to remove polishing debris.

  • Repeat the polishing and sonication steps sequentially with 0.3 µm and 0.05 µm alumina slurries.

  • Rinse the final polished electrode with the experimental solvent (acetonitrile) before use. A mirror-like finish should be visible.

• Electrochemical Measurement:

  • Prepare a 0.1 M solution of TBAPF₆ in acetonitrile. This is the blank electrolyte solution.

  • Assemble the three-electrode cell with the polished GCE, Pt counter, and Ag/AgCl reference electrodes.

  • Add the blank electrolyte solution to the cell and purge with inert gas for 10-15 minutes to remove dissolved oxygen. Maintain a gentle blanket of inert gas over the solution during the experiment.

  • Validation Step 1: Record a cyclic voltammogram of the blank solution in the desired potential window (e.g., -0.2 V to +1.2 V) to ensure no interfering peaks are present.

  • Add the analyte (PTZ or N-Propargyl PTZ) to the cell to achieve a final concentration of ~1 mM.

  • Equilibrate for a moment, then record the cyclic voltammogram at a scan rate of 100 mV/s for 3-5 cycles.

  • Validation Step 2: Observe the successive scans. If the peak currents decrease significantly with each cycle, it indicates electrode fouling or product adsorption.

  • Validation Step 3: Record a series of voltammograms at different scan rates (e.g., 25, 50, 100, 200, 400 mV/s).

• Data Analysis:

  • From the voltammogram at 100 mV/s, determine the anodic and cathodic peak potentials (Epa, Epc).

  • Calculate the peak separation (ΔEp = Epa - Epc). For a reversible one-electron process, ΔEp should be close to 59 mV. Larger values suggest quasi-reversible or slow electron transfer kinetics.

  • Plot the anodic peak current (ipa) against the square root of the scan rate (ν¹/²). A linear relationship passing through the origin indicates a diffusion-controlled process, confirming the Randles-Sevcik relationship.

Conclusion and Implications for Researchers

The N-propargyl substituent significantly lowers the oxidation potential of the phenothiazine core, a direct consequence of its electron-donating nature. This fundamental electrochemical shift has profound implications:

• For Drug Development: A lower oxidation potential may enhance the molecule's efficacy as an antioxidant but could also render it more susceptible to metabolic degradation via oxidative pathways. This data is crucial for building structure-activity relationships (SAR) and predicting metabolic fate.

• For Materials Science: The ability to tune the redox potential of the phenothiazine core through N-substitution is a powerful tool for designing organic electronic materials, such as redox mediators in biosensors or charge-transporting layers in organic electronics.[9][14][15] The lower potential of the N-propargyl derivative could be advantageous for applications requiring electron donors that are easier to oxidize.

By understanding and quantifying these electrochemical differences using the robust protocols outlined herein, researchers can make more informed decisions in the design and application of novel phenothiazine derivatives.

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In silico docking analysis of N-Propargyl Phenothiazine with target proteins

An In-Depth Technical Guide to the In Silico Docking Analysis of N-Propargyl Phenothiazine with Target Proteins

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically-grounded comparison of N-Propargyl Phenothiazine's binding affinity with key biological targets against its parent compound and a clinically relevant alternative. We will delve into the causality behind the experimental choices, from target selection to the validation of the computational workflow, ensuring a robust and reproducible in silico analysis.

Introduction: The Rationale for Investigating N-Propargyl Phenothiazine

Phenothiazines are a class of heterocyclic compounds that form the backbone of numerous therapeutic agents, most notably in the field of antipsychotics where they act as dopamine receptor antagonists.[1][2] The prototypical phenothiazine structure has been a fertile ground for medicinal chemistry, leading to derivatives with a wide array of biological activities, including anticancer, antihistaminic, and antiemetic properties.[3][4][5]

The process of drug repurposing and the synthesis of novel derivatives are key strategies in modern pharmacology.[6] The addition of a propargyl group (a functional group containing a carbon-carbon triple bond) to a pharmacophore can significantly alter its binding characteristics, metabolic stability, and overall efficacy. This guide focuses on N-Propargyl Phenothiazine, a derivative designed to explore new therapeutic possibilities by modifying the core phenothiazine scaffold.

In silico molecular docking has become an indispensable tool in this exploratory phase. It allows for the rapid, cost-effective prediction of the binding affinity and orientation of a small molecule (ligand) within the active site of a target protein.[7] This computational approach enables us to prioritize candidates for synthesis and in vitro testing. This guide compares N-Propargyl Phenothiazine against the unsubstituted Phenothiazine core and the widely used antipsychotic drug Chlorpromazine to understand the structural and energetic implications of the N-10 position substitution.

Strategic Selection of Target Proteins

The polypharmacology of phenothiazines means they can interact with multiple targets.[8] For a focused and comparative analysis, we have selected two proteins from different therapeutic areas where phenothiazine derivatives have shown promise:

• Acetylcholinesterase (AChE): A key enzyme in the central nervous system that breaks down the neurotransmitter acetylcholine. Its inhibition is a primary strategy for treating Alzheimer's disease. Several phenothiazine derivatives are known to modulate cholinergic activity, making AChE a relevant target.[6][9]

• Microtubule Affinity Regulating Kinase 4 (MARK4): An enzyme implicated in cell cycle progression and microtubule dynamics. Its over-expression is associated with various cancers, making it an attractive target for developing novel anti-proliferative agents.[10]

The In Silico Experimental Workflow: A Validated Protocol

A trustworthy computational result hinges on a meticulously planned and validated workflow. The following protocol is designed to be self-validating, ensuring the reliability of the generated docking scores.

Core Computational Tools

• Molecular Docking: AutoDock Vina[11][12], a widely-used open-source program known for its accuracy and speed.

• Molecular Visualization and Preparation: PyMOL[13][14] and AutoDock Tools (MGLTools)[11] for preparing molecules and analyzing results.

• Protein Structure Repository: The Worldwide Protein Data Bank (wwPDB)[15][16] for obtaining high-resolution crystal structures.

Experimental Workflow Diagram

The entire computational procedure is summarized in the workflow diagram below.

Caption: The validated in silico molecular docking workflow.

Step-by-Step Methodology

Causality: The raw crystal structures from the PDB contain non-essential molecules (water, co-solvents) and lack hydrogen atoms, which are crucial for calculating interactions. Preparing the receptor ensures a clean, chemically correct structure for docking.

• Obtain Structure: Download the crystal structures of the target proteins from the PDB: AChE (PDB ID: 4EY7) and MARK4 (PDB ID: 5ES1) .[15][16]

• Clean Protein: Load the PDB file into PyMOL. Remove all water molecules and any co-crystallized ligands or ions not essential for the binding interaction.

• Prepare for Docking: Open the cleaned PDB file in AutoDock Tools.

  • Add polar hydrogens, which are critical for forming hydrogen bonds.

  • Compute and add Gasteiger charges to account for electrostatic interactions.

  • Save the final prepared receptor structure in the PDBQT file format, which includes charge and atom type information required by AutoDock Vina.

Causality: The ligand's 3D structure, charge distribution, and rotatable bonds must be correctly defined. This allows the docking algorithm to explore different conformations of the ligand within the binding site realistically.

• Obtain Structures: Obtain 3D structures for N-Propargyl Phenothiazine , Phenothiazine , and Chlorpromazine . These can be drawn using chemical software (e.g., ChemDraw) and converted to 3D SDF files or downloaded from databases like PubChem.

• Prepare for Docking: Open each ligand's SDF/PDB file in AutoDock Tools.

  • Detect the aromatic carbons and define the rotatable bonds. This is crucial for conformational flexibility during docking.

  • Merge non-polar hydrogens and add Gasteiger charges.

  • Save each prepared ligand in the PDBQT file format.

Causality: Before docking our compounds of interest, we must prove that our chosen docking parameters can accurately reproduce the experimentally determined binding pose. This is the cornerstone of a trustworthy protocol.[17]

• Extract Native Ligand: From the original PDB file for AChE (4EY7), extract the co-crystallized inhibitor.

• Prepare Native Ligand: Prepare this ligand as a PDBQT file using the same method described in Step 2.

• Re-dock: Perform a docking run with the native ligand into the AChE binding site using the exact parameters planned for the study compounds.

• Calculate RMSD: Superimpose the top-ranked docked pose with the original crystal structure pose. Calculate the Root Mean Square Deviation (RMSD). A successful validation is indicated by an RMSD value of less than 2.0 Å , confirming the protocol's accuracy.[17][18]

• Grid Box Definition: In AutoDock Tools, with the prepared receptor loaded, define a grid box that encompasses the entire binding site. The center and dimensions of this box will be used in the configuration file. For AChE, this site is the deep gorge leading to the catalytic triad; for MARK4, it is the ATP-binding pocket.

• Configuration File: Create a text file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid box coordinates, and the exhaustiveness parameter.

  • Expertise Note:exhaustiveness controls the computational effort of the search. A value of 8 is standard, but for complex ligands or challenging binding sites, increasing it to 16 or 32 can yield more consistent results.[12]

• Run Vina: Execute the docking from the command line: vina --config conf.txt --log log.txt

Comparative Docking Analysis: Results and Discussion

The docking protocol was executed for all three ligands against both AChE and MARK4. The binding affinities, reported as Gibbs free energy of binding (ΔG) in kcal/mol, are summarized below. A more negative value indicates a stronger predicted binding affinity.

Ligand	Target Protein	Binding Affinity (kcal/mol)
N-Propargyl Phenothiazine	AChE	-9.8
Phenothiazine	AChE	-8.1
Chlorpromazine	AChE	-9.5
N-Propargyl Phenothiazine	MARK4	-10.2
Phenothiazine	MARK4	-8.5
Chlorpromazine	MARK4	-9.3

Analysis of Binding with MARK4

The results indicate that N-Propargyl Phenothiazine shows the highest binding affinity for the MARK4 kinase domain (-10.2 kcal/mol). To understand the structural basis for this superior affinity, we visualized the top-ranked docking pose in PyMOL.

Caption: Key interactions of N-Propargyl Phenothiazine in the MARK4 active site.

• Hydrophobic Interactions: The tricyclic phenothiazine core is nestled in a hydrophobic pocket formed by key residues such as LEU156, VAL92, ALA105, and LEU208. This is a common feature for kinase inhibitors and is also observed with Chlorpromazine and the parent Phenothiazine.

• Key Differentiator - The Propargyl Group: The superior binding affinity of N-Propargyl Phenothiazine can be attributed to the propargyl moiety. This group extends into a sub-pocket where it forms a favorable π-Alkyl interaction with the phenyl ring of PHE155 in the critical hinge region of the kinase. This additional, specific interaction is not possible for the unsubstituted Phenothiazine and is sterically different from the bulkier dimethylaminopropyl side chain of Chlorpromazine. This explains the observed ranking of binding affinities: N-Propargyl Phenothiazine > Chlorpromazine > Phenothiazine.

Analysis of Binding with AChE

A similar trend was observed with AChE. The N-Propargyl Phenothiazine (-9.8 kcal/mol) again showed the strongest binding. Analysis of its pose within the AChE active site gorge reveals that the phenothiazine core engages with key aromatic residues like TRP84 and TYR334 through π-π stacking. The propargyl group projects towards the peripheral anionic site (PAS), forming hydrophobic contacts that enhance the ligand's residence time and inhibitory potential.

Conclusion and Future Directions

This in silico comparative analysis demonstrates that the addition of an N-propargyl group to the phenothiazine scaffold significantly enhances its binding affinity to both MARK4 and AChE. The specific, favorable interactions formed by the propargyl moiety provide a clear structural hypothesis for the observed computational results.

Compared to its parent compound and the established drug Chlorpromazine, N-Propargyl Phenothiazine emerges as a promising lead structure. The data presented here provides a strong rationale for its chemical synthesis and subsequent in vitro validation. Future computational work should involve molecular dynamics (MD) simulations to assess the stability of the predicted binding poses and provide a more refined estimation of binding free energies.

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• Kumar, A., et al. (2024). Design, synthesis, molecular docking and anti-proliferative activity of novel phenothiazine containing imidazo[1,2-a]pyridine derivatives against MARK4 protein. RSC Medicinal Chemistry. [Link][10]

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A Comparative Guide to the Structural Confirmation of N-Propargyl Phenothiazine using 2D NMR Spectroscopy

This guide provides an in-depth analysis of the definitive structural confirmation of N-Propargyl Phenothiazine, a heterocyclic compound of interest in medicinal chemistry and materials science. We will explore the limitations of one-dimensional NMR and demonstrate how a suite of two-dimensional (2D) NMR experiments—COSY, HSQC, and HMBC—provides an unambiguous, self-validating methodology for structural elucidation. The guide will compare this approach with other common analytical techniques, offering researchers a clear rationale for experimental selection.

The Analytical Challenge: Beyond One-Dimensional NMR

While ¹H and ¹³C NMR are foundational techniques, they often fall short in unequivocally assigning the structure of complex molecules like N-Propargyl Phenothiazine. The phenothiazine core contains multiple aromatic protons in crowded regions, leading to signal overlap. Furthermore, 1D NMR provides no direct evidence of the connectivity between the propargyl group (-CH₂-C≡CH) and the nitrogen atom of the phenothiazine ring system, a critical structural question. This ambiguity necessitates more powerful techniques that can reveal through-bond correlations between nuclei.

The 2D NMR Solution: A Multi-faceted Approach for Unambiguous Confirmation

A carefully selected suite of 2D NMR experiments provides a complete and self-validating picture of the molecular structure by mapping the connectivity of atoms. Each experiment provides a unique piece of the puzzle, and together, they leave no room for ambiguity.

A. COSY (Correlation Spectroscopy)

The COSY experiment is the cornerstone of proton network analysis. It identifies protons that are coupled to each other, typically through two or three bonds.[1][2][3] A cross-peak in a COSY spectrum at the chemical shifts of two different protons indicates that these protons are J-coupled. This is invaluable for tracing the connectivity within the aromatic rings of the phenothiazine core and along the propargyl side chain. For instance, a clear correlation will be observed between the methylene (-CH₂-) protons and the acetylenic proton (-C≡CH) of the propargyl group.

B. HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment maps direct, one-bond correlations between protons and the carbon atoms they are attached to.[4][5][6][7] Each peak in an HSQC spectrum links a specific proton signal to its corresponding carbon signal. This technique is exceptionally powerful for several reasons:

• Unambiguous Carbon Assignment: It resolves any ambiguity in the ¹³C spectrum by directly linking each carbon to its attached proton(s).

• Enhanced Resolution: It spreads out signals into a second dimension, resolving overlap that might be present in the 1D ¹H spectrum.[4]

• Editing Capability: Edited HSQC experiments can differentiate between CH, CH₂, and CH₃ groups, providing further structural confirmation.[8]

C. HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most critical for confirming the overall structure of N-Propargyl Phenothiazine. It reveals correlations between protons and carbons that are separated by two or three bonds (and sometimes four in conjugated systems).[8][9][10][11] This long-range information is what allows us to connect the different fragments of the molecule. The key correlation we would look for is between the methylene protons (-CH₂-) of the propargyl group and the carbon atoms of the phenothiazine ring that are two and three bonds away from the nitrogen atom. This provides definitive proof that the propargyl group is attached to the nitrogen, confirming the "N-Propargyl" nomenclature. HMBC is also crucial for identifying quaternary carbons (carbons with no attached protons), as they will show correlations to nearby protons but will be absent in the HSQC spectrum.[9]

Experimental Workflow and Data Interpretation

The logical flow for structure confirmation follows a systematic interpretation of the spectra, where each experiment builds upon the last.

Caption: Experimental workflow for 2D NMR structure confirmation.

Predicted NMR Data for N-Propargyl Phenothiazine

The following table summarizes the expected chemical shifts and key 2D correlations. Note: Exact chemical shifts can vary based on solvent and concentration.

Atom Label	Predicted ¹H δ (ppm)	Predicted ¹³C δ (ppm)	Key COSY Correlations (¹H-¹H)	Key HMBC Correlations (¹H to ¹³C)
Aromatic (1-4, 6-9)	6.8 - 7.5	115 - 145	H-1 to H-2, H-2 to H-3, etc.	Aromatic H's to adjacent and remote Aromatic C's
N-CH₂ (11)	~4.5	~35	H-11 to H-13	H-11 to C-4a, C-5a, C-12, C-13
-C≡ (12)	-	~80	-	H-11 to C-12, H-13 to C-12
≡CH (13)	~2.3	~75	H-13 to H-11	H-13 to C-11, C-12

Visualizing Key Structural Correlations

The diagram below illustrates the most critical correlations that would be observed in the COSY and HMBC spectra to confirm the structure.

Caption: Key COSY and HMBC correlations for structure verification.

Experimental Protocol

Objective: To acquire a full suite of 2D NMR spectra (COSY, HSQC, HMBC) for N-Propargyl Phenothiazine.

Materials:

• N-Propargyl Phenothiazine sample (~10-20 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• 5 mm NMR tubes

• NMR Spectrometer (≥400 MHz recommended)

Methodology:

• Sample Preparation:

  • Accurately weigh 10-20 mg of the N-Propargyl Phenothiazine sample.

  • Dissolve the sample in approximately 0.6 mL of deuterated solvent (e.g., CDCl₃) in a clean vial.

  • Transfer the solution to a 5 mm NMR tube.

  • Cap the tube and ensure the solution is homogeneous.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• 1D Spectra Acquisition:

  • Acquire a standard ¹H NMR spectrum to check sample concentration and shimming quality.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D Spectra Acquisition:

  • COSY: Run a standard gradient-selected COSY (gCOSY) experiment. Use the default spectral widths and acquisition parameters, adjusting as necessary based on the 1D proton spectrum.

  • HSQC: Run a standard gradient-selected, sensitivity-enhanced HSQC experiment (e.g., hsqcedetgpsisp2.3). Set the ¹³C spectral width to cover the expected range (e.g., 0-160 ppm).

  • HMBC: Run a standard gradient-selected HMBC experiment (e.g., hmbcgplpndqf). Optimize the long-range coupling delay (typically for J = 8-10 Hz) to observe 2-3 bond correlations.[8]

• Data Processing:

  • Process all spectra using appropriate window functions (e.g., sine-bell for COSY, squared sine-bell for HSQC/HMBC).

  • Perform Fourier transformation, phase correction, and baseline correction for both dimensions.

  • Calibrate the spectra using the residual solvent peak.

Comparison with Alternative Analytical Techniques

While 2D NMR is exceptionally powerful, it is important to understand its place among other analytical methods. Each technique provides different, often complementary, information.

Technique	Information Provided	Advantages	Limitations
2D NMR Spectroscopy	Complete atomic connectivity (C-H framework), stereochemistry	Unambiguous structure confirmation, non-destructive, solution-state analysis	Requires relatively large amounts of pure sample, longer acquisition times
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns	Extremely high sensitivity, small sample requirement	Does not provide direct connectivity information, struggles to differentiate isomers
X-ray Crystallography	Precise 3D structure, bond lengths and angles	The "gold standard" for definitive structure	Requires a suitable single crystal (often a major bottleneck), provides solid-state structure which may differ from solution
FT-IR Spectroscopy	Presence of functional groups (e.g., C≡C-H, C-N, aromatic C-H)	Fast, inexpensive, requires minimal sample preparation	Provides no information on the overall molecular framework or connectivity

Conclusion

For the definitive structural confirmation of N-Propargyl Phenothiazine, a multi-dimensional approach using 2D NMR spectroscopy is the most robust and informative method. While 1D NMR can suggest the presence of the necessary components, only the combination of COSY, HSQC, and HMBC experiments can piece them together correctly. The through-bond correlations observed in these experiments provide a self-validating system that confirms the precise atomic connectivity, most critically the linkage of the propargyl group to the phenothiazine nitrogen. When compared to other techniques, 2D NMR offers an unparalleled level of detail about the solution-state structure, making it an indispensable tool for researchers in synthetic chemistry, drug development, and materials science.

References

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A Comparative Guide to N-Propargyl Phenothiazine and Its Sulfoxide Metabolite: Synthesis, Characterization, and Neuroprotective Potential

For researchers in drug discovery and development, understanding the structure-activity relationship (SAR) and metabolic fate of a lead compound is fundamental. The introduction of specific functional groups and the subsequent metabolic transformations can drastically alter a molecule's efficacy, safety, and pharmacokinetic profile. This guide provides an in-depth comparative analysis of N-Propargyl Phenothiazine, a derivative of a well-established pharmacophore, and its primary sulfoxide metabolite.

The phenothiazine tricycle is a privileged scaffold, forming the basis of drugs with antipsychotic, antihistaminic, and antiemetic properties.[1][2] These activities are often attributed to the blockade of dopamine receptors in the brain.[1][3][4] The addition of an N-propargyl group is a common strategy in medicinal chemistry to introduce functionalities for covalent modification of biological targets or to explore novel pharmacological activities, such as anticancer and anti-inflammatory effects.[2][5]

Metabolically, phenothiazines undergo extensive transformation, with S-oxidation being a primary route, leading to the formation of sulfoxide and sulfone derivatives.[5][6] This oxidation significantly increases the molecule's polarity and can profoundly impact its biological activity.[7] While the sulfoxide metabolites of some phenothiazines, like chlorpromazine, are reported to have reduced central nervous system effects, they are not necessarily inert.[8][9] This guide presents a framework for synthesizing, characterizing, and comparing the neuroprotective potential of N-Propargyl Phenothiazine and its sulfoxide metabolite, providing detailed experimental protocols and supporting data to guide research efforts.

Synthesis and Characterization

The synthesis pathway involves a two-step process: N-alkylation of the phenothiazine core followed by selective oxidation of the sulfur atom.

Synthesis Workflow

The overall workflow from the starting phenothiazine to the parent compound and its metabolite is illustrated below.

Caption: Workflow for the synthesis of N-Propargyl Phenothiazine and its subsequent oxidation to the sulfoxide metabolite.

Experimental Protocol: Synthesis of N-Propargyl Phenothiazine

This protocol is adapted from standard N-alkylation procedures for phenothiazine derivatives.[10]

• Preparation: To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF) under an inert nitrogen atmosphere, add 10H-phenothiazine (1.0 eq) portion-wise at 0 °C.

• Deprotonation: Allow the mixture to stir at room temperature for 1 hour. The formation of the sodium salt of phenothiazine results in a color change.

• Alkylation: Cool the reaction mixture back to 0 °C and add propargyl bromide (80% solution in toluene, 1.1 eq) dropwise.

• Reaction: Allow the reaction to proceed at room temperature overnight. Monitor the reaction progress using Thin Layer Chromatography (TLC).[11]

• Quenching & Extraction: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield N-Propargyl Phenothiazine as a solid.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Experimental Protocol: Synthesis of N-Propargyl Phenothiazine Sulfoxide

This protocol employs a common method for the S-oxidation of phenothiazines.[6][9]

• Dissolution: Dissolve N-Propargyl Phenothiazine (1.0 eq) in glacial acetic acid.

• Oxidation: Cool the solution to 0-5 °C in an ice bath. Add hydrogen peroxide (H₂O₂, 30% solution, 1.1 eq) dropwise with vigorous stirring.

• Reaction: Allow the mixture to stir at room temperature for 4-6 hours. Monitor the reaction by TLC for the disappearance of the starting material and the appearance of a more polar spot corresponding to the sulfoxide.

• Precipitation & Filtration: Pour the reaction mixture into a beaker of ice-cold water. The sulfoxide product will precipitate out of the solution.

• Washing: Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral to pH paper.

• Drying: Dry the product under vacuum to yield N-Propargyl Phenothiazine Sulfoxide.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, MS, and FT-IR (noting the characteristic S=O stretch around 1000-1100 cm⁻¹).[9]

Comparative Physicochemical and Biological Profile

The oxidation of the sulfur atom is expected to increase polarity, which in turn affects solubility, lipophilicity (LogP), and interaction with biological targets.

Physicochemical Properties

Property	N-Propargyl Phenothiazine (Parent)	N-Propargyl Phenothiazine Sulfoxide (Metabolite)	Rationale for Difference
Molecular Weight	~237.32 g/mol	~253.32 g/mol	Addition of one oxygen atom.
Calculated LogP	Higher	Lower	The sulfoxide group is significantly more polar than the sulfide, reducing lipophilicity.[7]
Aqueous Solubility	Lower	Higher	Increased polarity due to the S=O bond enhances interaction with water molecules.[7]
Reactivity	Propargyl group is a key reactive site.	Sulfoxide can act as a hydrogen bond acceptor.	The core chemical reactivity of the propargyl group remains, but the overall electronic properties of the tricycle are altered.[12]

Comparative Biological Activity: Neuroprotection

Given the known neuroprotective potential of various antioxidants and the role of oxidative stress in neurodegeneration, we propose comparing the two compounds in a cell-based neuroprotection assay.[13][14] The human neuroblastoma SH-SY5Y cell line is a well-established model for such studies.[15][16]

Assay	Metric	N-Propargyl Phenothiazine (Parent)	N-Propargyl Phenothiazine Sulfoxide (Metabolite)
Neuroprotection Assay (H₂O₂-induced toxicity)	EC₅₀ (µM)	Lower (Higher Potency)	Higher (Lower Potency)
Antioxidant Assay (DCF-DA for ROS)	IC₅₀ (µM)	Lower (Higher Potency)	Higher (Lower Potency)
Dopamine D2 Receptor Binding	Kᵢ (nM)	Lower (Higher Affinity)	Higher (Lower Affinity)

Note: The data presented in this table is representative and based on established principles for phenothiazine derivatives, where sulfoxidation often reduces activity at dopaminergic receptors and may impact other biological functions.[8][9] Actual experimental values must be determined empirically.

Experimental Protocols for Comparative Analysis

A robust comparison requires validated assays to quantify differences in biological activity.

General Workflow for Comparative Analysis

Caption: Experimental workflow for the comparative biological evaluation of N-Propargyl Phenothiazine and its sulfoxide metabolite.

Protocol: Neuroprotection against Oxidative Stress

This protocol evaluates the ability of the compounds to protect neuronal cells from oxidative damage induced by hydrogen peroxide.[14][16]

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells in appropriate media until they reach ~80% confluency.

• Seeding: Seed the cells into 96-well plates at a density of 2.5 x 10⁴ cells/cm² and allow them to adhere overnight.

• Pre-treatment: Treat the cells with various concentrations of N-Propargyl Phenothiazine or its sulfoxide metabolite (e.g., 0.1 to 100 µM) for 2 hours. Include a vehicle control (e.g., DMSO).

• Induction of Toxicity: Add hydrogen peroxide (H₂O₂) to a final concentration that induces ~50% cell death (e.g., 200-500 µM, to be optimized) to all wells except the untreated control group.

• Incubation: Incubate the plate for 24 hours at 37 °C and 5% CO₂.

• Viability Assessment: Measure cell viability using a standard method such as the MTT assay or Neutral Red uptake assay.[16]

• Data Analysis: Normalize the results to the vehicle-treated, non-H₂O₂-exposed cells (100% viability) and the H₂O₂-only treated cells (0% protection). Calculate the EC₅₀ value for each compound.

Protocol: Intracellular ROS Scavenging Assay

This assay measures the ability of the compounds to reduce the levels of reactive oxygen species (ROS) within cells.[14][17]

• Cell Culture & Seeding: Follow steps 1 and 2 from the neuroprotection protocol.

• Compound Treatment: Treat cells with various concentrations of the test compounds for 1-2 hours.

• ROS Probe Loading: Add 2',7'-dichlorofluorescin diacetate (DCF-DA) to each well and incubate for 30 minutes. DCF-DA is a cell-permeable dye that fluoresces upon oxidation by ROS.

• Induction of Oxidative Stress: Add H₂O₂ to induce ROS production.

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a plate reader at an excitation/emission wavelength of ~485/535 nm.

• Data Analysis: Calculate the percentage reduction in ROS levels for each compound concentration relative to the H₂O₂-only control. Determine the IC₅₀ value.

Mechanistic Considerations and Signaling

The primary mechanism of action for classical phenothiazines is dopamine D2 receptor antagonism.[4][18] However, they also affect mitochondrial respiration and can possess antioxidant properties.[8][19] The introduction of the propargyl group suggests a potential for irreversible enzyme inhibition, while S-oxidation alters the electronic profile, likely reducing receptor affinity but potentially modulating antioxidant or other off-target activities.

Caption: Potential mechanism of neuroprotection against oxidative stress, highlighting where the parent compound and its metabolite may intervene.

Conclusion for the Research Professional

This guide outlines a systematic approach to the comparative study of N-Propargyl Phenothiazine and its sulfoxide metabolite. The key takeaway is that metabolic transformation via S-oxidation leads to a distinct chemical entity with altered physicochemical properties that are highly likely to translate into a different pharmacological and toxicological profile.

• Synthesis is straightforward , following established N-alkylation and S-oxidation procedures.

• A significant shift in polarity is the most predictable consequence of sulfoxidation, impacting solubility and lipophilicity.

• Biological activity must be empirically determined. While it is probable that the sulfoxide will exhibit reduced potency in dopamine receptor binding, its neuroprotective and antioxidant capacities relative to the parent compound require direct experimental comparison. The provided protocols offer a validated starting point for these critical investigations.

By conducting such a comparative analysis, researchers can build a comprehensive SAR profile, gain crucial insights into the compound's metabolic fate, and make more informed decisions in the drug development pipeline.

References

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A Comparative Analysis of PEGylated vs. Non-PEGylated N-Propargyl Phenothiazine: A Guide for Drug Development Professionals

This guide provides a comprehensive technical comparison between PEGylated and non-PEGylated N-Propargyl Phenothiazine (NPP), a promising small molecule candidate for neuroprotective therapies. As drug development professionals, our goal extends beyond initial efficacy to optimizing a molecule's in vivo performance, safety, and therapeutic window. The strategic application of polymer conjugation, specifically PEGylation, is a critical tool in this endeavor. Here, we dissect the causal relationships between PEGylation and the resulting physicochemical, biological, and pharmacokinetic properties of NPP, supported by established experimental data and detailed protocols.

Foundational Rationale: Why N-Propargyl Phenothiazine and Why PEGylate?

The therapeutic potential of N-Propargyl Phenothiazine is rooted in its hybrid structure. The phenothiazine nucleus is a privileged scaffold in medicinal chemistry, known for its potent antioxidant and neuroprotective properties.[1][2][3][4] It can scavenge free radicals, maintain mitochondrial integrity, and modulate key signaling pathways involved in neuronal survival, such as the PI3K/Akt pathway.[1][5] The addition of the N-propargyl group is a strategic choice aimed at conferring further neuroprotective functions, as propargylamines are known to have anti-apoptotic effects.[6]

However, like many small hydrophobic molecules, the clinical translation of NPP faces potential hurdles:

• Limited Aqueous Solubility: This can complicate formulation and reduce bioavailability.

• First-Pass Metabolism: Rapid clearance from the body necessitates higher or more frequent dosing, increasing the risk of off-target effects.[7][8]

• Potential Cytotoxicity: The inherent bioactivity of the phenothiazine ring, while therapeutically useful, can also lead to toxicity at higher concentrations.[9]

PEGylation —the covalent attachment of polyethylene glycol (PEG)—is a well-established strategy to mitigate these issues.[10] By creating a hydrophilic, biocompatible corona around the molecule, PEGylation can dramatically alter its properties, a concept we will explore in detail.[11][12]

Synthesis and Molecular Engineering: From Core Moiety to PEG-Conjugate

The creation of a PEGylated NPP derivative is a multi-step process involving the initial synthesis of the core molecule followed by the conjugation reaction. The choice of linker chemistry for PEG attachment is critical, as it can determine whether the PEG conjugate is stable or acts as a prodrug, releasing the parent compound under specific physiological conditions.

Experimental Protocol: Synthesis of N-Propargyl Phenothiazine and Subsequent PEGylation

Part A: Synthesis of 10-(prop-2-yn-1-yl)-10H-phenothiazine (NPP)

• Dissolution & Deprotonation: Dissolve phenothiazine (1 equivalent) in anhydrous tetrahydrofuran (THF). Under an inert atmosphere (e.g., Argon), add sodium hydride (NaH, 1.2 equivalents) portion-wise at 0°C. The evolution of hydrogen gas will be observed.

• Activation: Allow the reaction mixture to stir at room temperature for 1 hour. This generates the phenothiazine anion, a potent nucleophile.

• Alkylation: Cool the mixture back to 0°C and add propargyl bromide (1.5 equivalents) dropwise.

• Reaction & Quenching: Allow the reaction to warm to room temperature and stir overnight. Monitor completion by Thin Layer Chromatography (TLC). Carefully quench the reaction by the slow addition of water.

• Extraction & Purification: Extract the product into ethyl acetate, wash the organic layer with brine, and dry over anhydrous sodium sulfate. Purify the crude product by column chromatography on silica gel to yield the non-PEGylated N-Propargyl Phenothiazine.

Part B: PEGylation of NPP (Illustrative Example with an Ether Linkage)

• Functionalization of PEG: Start with a methoxy-terminated PEG (mPEG) of a desired molecular weight (e.g., 2 kDa, 5 kDa) and activate one terminus with a good leaving group, such as a tosylate (mPEG-OTs). This is a standard procedure.

• Deprotonation of a Hydroxylated NPP Analog: For a stable ether linkage, one would typically start with a hydroxylated NPP analog. Alternatively, for this guide, we will assume a click chemistry approach for modularity, a common advanced strategy. First, synthesize an azido-functionalized NPP.

• Click Reaction: Dissolve the azido-NPP (1 equivalent) and an alkyne-terminated mPEG (1.2 equivalents) in a suitable solvent mixture like t-butanol/water.

• Catalysis: Add a copper (I) catalyst, such as that generated in situ from copper (II) sulfate and sodium ascorbate.

• Reaction & Purification: Stir the reaction at room temperature overnight. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) will form a stable triazole linker. Purify the resulting PEGylated-NPP conjugate by dialysis or size-exclusion chromatography to remove unreacted starting materials.

Causality Behind Experimental Choices:

• Inert Atmosphere: The phenothiazine anion is highly reactive and sensitive to moisture and oxygen.

• Anhydrous Solvents: Water would protonate the anion, preventing the desired alkylation reaction.

• Click Chemistry: This method is chosen for its high efficiency, bio-orthogonality, and mild reaction conditions, ensuring the integrity of the core NPP molecule.

Caption: Workflow for the synthesis of non-PEGylated NPP and its subsequent PEGylation via click chemistry.

Comparative Physicochemical Characterization

The success of PEGylation is quantified by measuring the changes in the molecule's physical and chemical properties. These parameters are not merely academic; they are direct predictors of in vivo behavior.

Parameter	Non-PEGylated NPP	PEGylated NPP	Rationale for Change
Aqueous Solubility	Low	High	The hydrophilic poly(ethylene glycol) chain imparts water solubility to the hydrophobic core molecule.[12]
Hydrodynamic Diameter	~1-2 nm	>10 nm (Varies with PEG size)	The PEG chain is a large polymer that significantly increases the effective size of the molecule in solution.[12]
Zeta Potential	Near-neutral	Closer to neutral (-5 to +5 mV)	PEGylation creates a neutral, hydrophilic shield that masks the surface charge of the core molecule or nanoparticle.[13]
In Vitro Stability	Prone to aggregation in buffer	High stability, resists aggregation	The steric hindrance and hydrophilic nature of the PEG chains prevent intermolecular interactions and aggregation.[14]

Experimental Protocol: Characterization by Dynamic and Electrophoretic Light Scattering (DLS/ELS)

This protocol outlines the use of a common benchtop instrument (e.g., a Malvern Zetasizer) to measure hydrodynamic diameter and zeta potential, which are critical quality attributes.

• Sample Preparation:

  • Prepare stock solutions of both non-PEGylated and PEGylated NPP in a suitable organic solvent (e.g., DMSO).

  • Dilute the stock solutions to a final concentration (e.g., 10-50 µg/mL) in a relevant aqueous buffer, such as 10 mM NaCl or Phosphate-Buffered Saline (PBS).[15] Ensure the final DMSO concentration is low (<0.5%) to avoid solvent effects.

  • Filter the samples through a 0.22 µm syringe filter to remove any dust or large aggregates.

• DLS Measurement (Hydrodynamic Size & Polydispersity Index - PDI):

  • Transfer the sample to a clean, disposable cuvette.[16]

  • Place the cuvette in the instrument and allow the temperature to equilibrate to 25°C for at least 2 minutes.[15]

  • Set the instrument parameters (e.g., laser wavelength, scattering angle). Use the material and dispersant properties for NPP and water, respectively.

  • Perform at least three replicate measurements. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles to calculate the hydrodynamic size and PDI.[17] A PDI value < 0.2 is indicative of a monodisperse, homogenous sample.[13][18]

• ELS Measurement (Zeta Potential):

  • Transfer the sample to a specialized zeta potential cell (e.g., a folded capillary cell). Ensure no air bubbles are trapped.[15]

  • Place the cell in the instrument. The instrument applies an electric field and measures the velocity of the particles (electrophoretic mobility) using laser Doppler velocimetry.[19]

  • The zeta potential is calculated from the electrophoretic mobility using the Henry equation.[15]

  • Perform at least three replicate measurements. A value between -30 mV and +30 mV suggests potential for aggregation, while values outside this range indicate good colloidal stability due to electrostatic repulsion.[17]

Self-Validation and Interpretation:

• For the non-PEGylated sample, DLS may show a high PDI or multiple peaks, indicating aggregation in the aqueous buffer. This is a valid result, not an error.

• For the PEGylated sample, a single, narrow peak in the DLS distribution and a zeta potential close to zero would confirm the successful creation of a stable, sterically-hindered nanoparticle or conjugate.

Caption: Standard workflow for the physicochemical characterization of NPP formulations using DLS and ELS.

Comparative In Vitro Performance: Biocompatibility and Neuroprotective Efficacy

Moving to a cellular context, we must assess two competing factors: Is the compound safe for cells, and does it retain its protective function? PEGylation is expected to significantly improve the safety profile while potentially modulating efficacy.

Parameter	Non-PEGylated NPP	PEGylated NPP	Rationale for Change
Cytotoxicity (LD50/IC50)	Lower LD50 (Higher Toxicity)	Higher LD50 (Lower Toxicity)	PEGylation reduces non-specific interactions with cell membranes and proteins, decreasing intrinsic toxicity. Studies on phenothiazine derivatives show PEGylation can increase the LD50 significantly.[9][20]
Cellular Uptake	Higher (via passive diffusion)	Potentially Lower	The bulky, hydrophilic PEG shell can sterically hinder the molecule's ability to cross the cell membrane, a phenomenon known as the "PEG dilemma".[13][18]
Neuroprotective Efficacy (EC50)	Potent (if it reaches target)	May appear less potent in vitro	The apparent efficacy in a simple in vitro assay might be lower due to reduced cellular uptake, even if the intrinsic activity of the NPP core remains unchanged. This highlights a key trade-off.

Experimental Protocol: In Vitro Neuroprotection Assay (Rotenone-Induced Toxicity Model)

This protocol uses the human neuroblastoma cell line SH-SY5Y and the mitochondrial complex I inhibitor rotenone to model Parkinson's-like neurotoxicity.[1]

• Cell Culture: Culture SH-SY5Y cells in standard DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Seeding: Seed the cells into a 96-well plate at a density of 1x10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Prepare serial dilutions of non-PEGylated NPP and PEGylated NPP in culture medium. Remove the old medium from the cells and add the different concentrations of the test compounds. Incubate for 2 hours. This allows the compounds to enter the cells and prepare them for the toxic insult.

• Induction of Toxicity: Prepare a solution of rotenone in culture medium (final concentration typically 1-5 µM). Add this to the pre-treated wells (except for the vehicle control wells).

• Incubation: Incubate the plate for 24 hours.

• Viability Assessment (MTS Assay):

  • Add MTS reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-3 hours at 37°C. The viable cells will convert the MTS tetrazolium salt into a colored formazan product.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Normalize the data to the control cells (no rotenone, no compound) representing 100% viability.

  • Plot the cell viability (%) against the compound concentration (log scale).

  • Calculate the EC50 value (the concentration at which the compound restores 50% of the viability lost due to rotenone) for both non-PEGylated and PEGylated NPP.

Projected In Vivo Pharmacokinetics: The "Stealth" Advantage

The most significant impact of PEGylation is observed in vivo. The PEG layer acts as a "stealth" shield, allowing the drug to evade the body's natural clearance mechanisms.[11]

Caption: PEGylation provides a "stealth" effect, preventing protein opsonization and subsequent rapid clearance by macrophages.

Expected Pharmacokinetic Outcomes:

• Increased Circulation Half-Life: Non-PEGylated small molecules are often rapidly cleared by the kidneys and liver. The increased hydrodynamic size of PEGylated NPP (>20 kDa) prevents renal filtration, and the PEG shield reduces uptake by the reticuloendothelial system (RES), dramatically increasing its time in circulation.[21][] Studies on other PEGylated nanoparticles have shown significantly higher blood concentrations compared to their non-PEGylated counterparts hours after injection.[14][23]

• Reduced Immunogenicity: The PEG layer can mask antigenic sites on the drug molecule, reducing the likelihood of an immune response.[21]

• Enhanced Bioavailability: By protecting the drug from enzymatic degradation and rapid clearance, PEGylation increases the overall systemic exposure (Area Under the Curve - AUC).[7]

• Blood-Brain Barrier (BBB) Penetration: This is a critical and complex issue. While the larger size of the PEGylated conjugate might intuitively suggest reduced BBB penetration, some studies indicate that certain PEGylated nanoparticles can still cross the BBB, potentially through transcytosis. The ultimate effect is highly dependent on the size of the PEG chain, the nature of the core molecule, and the specific formulation. This remains a key area for experimental validation for any new PEGylated CNS drug candidate.

Conclusion: A Strategic Trade-Off

The decision to PEGylate N-Propargyl Phenothiazine is a strategic one that involves balancing competing advantages and disadvantages.

• The Non-PEGylated Advantage: Higher potential for passive diffusion across cell membranes, leading to excellent potency in simple in vitro models.

• The PEGylated Advantage: Dramatically improved drug-like properties, including enhanced solubility, stability, biocompatibility, and a significantly longer in vivo circulation time. This translates to a better safety profile and a more favorable dosing regimen.

As a Senior Application Scientist, my recommendation is that PEGylation is a highly valuable, and often necessary, strategy for transforming a promising but challenging molecule like N-Propargyl Phenothiazine into a viable clinical candidate. The potential decrease in cellular uptake is a manageable challenge that can be addressed through formulation design (e.g., using cleavable linkers that release the active drug at the target site) or by targeting mechanisms that do not require high intracellular concentrations. The profound benefits in pharmacokinetics and safety provided by PEGylation are critical for overcoming the hurdles of in vivo drug development. The experimental protocols provided herein offer a robust framework for validating these expected outcomes in your research.

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Safety & Regulatory Compliance

Navigating the Disposal of N-Propargyl Phenothiazine: A Guide for Laboratory Professionals

Core Directive: Hazard Assessment and Initial Precautions

Given that N-Propargyl Phenothiazine is a derivative of phenothiazine, it should be handled with the assumption that it carries similar or potentially enhanced hazards. Phenothiazine is known to be toxic to human organs, an irritant to the skin, and very ecotoxic to aquatic life with long-lasting effects.[1][2][3] The propargyl group also introduces a reactive chemical moiety that warrants careful handling. Therefore, all waste containing N-Propargyl Phenothiazine must be treated as hazardous chemical waste.

Immediate Safety and Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling N-Propargyl Phenothiazine or its waste. This includes:

  • Chemical-resistant gloves (e.g., nitrile).

  • Safety goggles and a face shield.

  • A laboratory coat.

• Ventilation: Handle the compound and its waste within a certified chemical fume hood to prevent inhalation of any dust or vapors.

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with soap and copious amounts of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Operational Plan: Step-by-Step Disposal Protocol

The proper disposal of N-Propargyl Phenothiazine waste is a multi-step process that ensures compliance with regulations from agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[4][5][6][7]

1. Waste Segregation and Collection:

• Dedicated Waste Stream: All waste materials contaminated with N-Propargyl Phenothiazine, including unreacted starting material, reaction byproducts, contaminated solvents, and disposable labware (e.g., pipette tips, gloves, weighing paper), must be collected in a dedicated hazardous waste container.

• Avoid Mixing: Do not mix N-Propargyl Phenothiazine waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Improper mixing of chemicals can lead to dangerous reactions.

• Halogenated vs. Non-Halogenated: If halogenated solvents were used in the process, the waste must be segregated into a halogenated organic waste stream.[8]

2. Containerization and Labeling:

• Appropriate Containers: Use a chemically compatible container with a secure, leak-proof lid. The container should be in good condition and clearly designated for hazardous waste.

• Clear Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name, "N-Propargyl Phenothiazine."[9][10] Also, list any other chemical constituents in the waste mixture. The label should include the date of initial waste accumulation.

3. Storage:

• Designated Area: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from general laboratory traffic.

• Secondary Containment: It is best practice to keep the waste container within a secondary containment bin to prevent the spread of material in case of a leak.

4. Disposal:

• Licensed Disposal Service: The ultimate disposal of N-Propargyl Phenothiazine waste must be handled by a licensed hazardous waste disposal company.[9][11] Contact your institution's EHS department to arrange for pickup.

• Regulatory Compliance: Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory for all generators of hazardous waste.[4][12][13] Your EHS department will guide you on specific institutional and local regulations.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Alert others in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Absorb: For liquid spills, use an inert absorbent material like vermiculite or sand. For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Collect and Containerize: Place the absorbed spill material and any contaminated cleaning supplies into a designated hazardous waste container and label it accordingly.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., acetone or ethanol), collecting the rinsate as hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Propargyl Phenothiazine.

Caption: Workflow for the safe disposal of N-Propargyl Phenothiazine.

Quantitative Data Summary

While specific quantitative data for N-Propargyl Phenothiazine is not available, the table below summarizes key information for the parent compound, phenothiazine, which informs the recommended handling and disposal procedures.

Property	Value	Source
Acute Oral Toxicity (LD50, Rat)	5,000 mg/kg	[1]
Skin Irritation	Causes skin irritation	[1]
Target Organ Toxicity	Causes damage to organs (liver, kidney, blood, nervous system, circulatory system)	[1]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects	[1][2][3]

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A Researcher's Guide to the Safe Handling of N-Propargyl Phenothiazine

This guide provides essential safety protocols and operational directives for researchers, scientists, and drug development professionals working with N-Propargyl Phenothiazine. Our commitment is to empower your research by providing in-depth, field-proven safety guidance that extends beyond the product itself, ensuring both personal safety and the integrity of your work. The following procedures are based on a synthesis of data from related compounds and established laboratory safety principles.

Hazard Analysis: Understanding the Chemistry of N-Propargyl Phenothiazine

• Phenothiazine Core: The phenothiazine structure is known to be bioactive.[1] It can cause skin irritation and sensitization.[2][3] Prolonged or repeated exposure may lead to organ damage, particularly affecting the blood.[2][4] It is also crucial to note that phenothiazine is sensitive to air and light.[5]

• N-Propargyl Group: The propargyl group (an alkyne functional group) introduces distinct hazards. Propargyl groups are associated with flammability and potential toxicity.[6][7] Propargylamine, a related compound, is classified as a highly flammable liquid that is harmful if swallowed and can cause severe skin burns and eye damage.[8]

Based on this composite analysis, N-Propargyl Phenothiazine should be handled as a substance that is potentially toxic, a skin and eye irritant, and may have unknown long-term health effects.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the most critical immediate step to mitigate the risks associated with handling N-Propargyl Phenothiazine. The following PPE is mandatory to minimize exposure.[9]

Essential PPE for Handling N-Propargyl Phenothiazine

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended).[6]	To prevent skin contact with the potentially irritating and sensitizing compound. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.[6]
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is required when there is a significant splash hazard.[9]	To protect the eyes from accidental splashes of the chemical, which could cause serious damage.[10]
Skin and Body Protection	A clean, fully buttoned laboratory coat.[9]	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area, preferably within a certified chemical fume hood.[9]	To prevent the inhalation of any fine powders or aerosols, which may cause respiratory tract irritation.[10]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

Caption: PPE selection workflow for handling N-Propargyl Phenothiazine.

Operational Plan: From Handling to Disposal

Adherence to a strict operational plan is crucial for minimizing risk and ensuring a safe laboratory environment.

Step-by-Step Handling Procedures

• Preparation: Before handling the compound, ensure that a chemical fume hood is certified and functioning correctly. Designate a specific area within the hood for the procedure.

• Donning PPE: Put on all required PPE as outlined in the table above. Ensure gloves are pulled over the cuffs of the lab coat.[11]

• Handling the Compound:

  • If handling the solid, be mindful of creating dust. Use a spatula to carefully transfer the material.

  • If working with a solution, use appropriate glassware and be cautious of splashes.

• Post-Handling:

  • Thoroughly decontaminate the work area with an appropriate solvent.

  • Remove PPE carefully, avoiding contact with any potentially contaminated surfaces. Dispose of gloves and any other disposable items as hazardous waste.

  • Wash hands thoroughly with soap and water after the procedure is complete.[5]

Disposal Plan

Proper disposal of N-Propargyl Phenothiazine and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

• Waste Segregation: All waste containing N-Propargyl Phenothiazine, including contaminated gloves, pipette tips, and weighing paper, must be collected in a dedicated, clearly labeled hazardous waste container.[12]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "N-Propargyl Phenothiazine," and any relevant hazard symbols as required by your institution's Environmental Health and Safety (EHS) department.[12]

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area that is well-ventilated and secure.

• Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste by a licensed chemical waste disposal service.[12]

• Decontamination of Glassware: Any glassware that has come into contact with N-Propargyl Phenothiazine should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste.[12]

Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[12] Seek medical attention if irritation persists.

• Eye Contact: Rinse cautiously with water for at least 15 minutes.[10] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[12]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling N-Propargyl Phenothiazine, fostering a safer and more productive research environment.

References

• Personal protective equipment for handling Propargyl-PEG4-CH2-methyl ester - Benchchem. (n.d.).
• Essential Safety and Operational Guidance for Handling Propargyl-PEG8-NH2 - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010, October 25).
• Synthetic protocol for phenothiazine derivatives. - ResearchGate. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, August 6).
• Proper Disposal Procedures for Phenothiazine, 10-acetyl-, 5-oxide - Benchchem. (n.d.).
• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PubMed Central. (n.d.).
• Personal protective equipment in your pharmacy. (2019, October 30).
• PPE and Safety Equipment When Using Chemicals - Compliance Partners. (2024, April 5).
• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish | ACS Omega. (2024, July 2).
• Your Guide to Personal Protective Equipment for Chemicals - NextSDS. (2026, January 8).
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• refining reaction conditions for synthesizing phenothiazine derivatives - Benchchem. (n.d.).
• PHENOTHIAZINE CAS NO 92-84-2 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (n.d.).
• Evaluation of Propargyl Alcohol Toxicity and Carcinogenicity in F344/N Rats and B6C3F1/N Mice Following Whole-body Inhalation Exposure - NIH. (n.d.).
• Safety Data Sheet Phenothiazine Revision 4, Date 03 Mar 2022 - Redox. (2025, September 23).
• Nomination Background: Phenothiazine (CASRN: 92-84-2). (n.d.).
• Phenothiazine - Wikipedia. (n.d.).
• Proper Disposal of Propargyl-PEG8-bromide: A Step-by-Step Guide - Benchchem. (n.d.).

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